Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• CAS: 91900-27-5

Core Science & Biosynthesis

Process Synthesis and Mechanistic Evaluation of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5) is a highly versatile

-chloro ester building block utilized extensively in medicinal chemistry, agrochemical development, and the synthesis of complex heterocyclic scaffolds (1). Featuring a reactive benzylic chloride, an ester moiety, and an electron-rich 3-methoxyphenyl ring, it serves as a critical precursor for nucleophilic substitutions and cross-coupling reactions. This technical whitepaper details a highly regioselective, scalable synthetic route designed specifically to bypass the chemoselectivity issues inherent to classical halogenation methods.

Strategic Route Design: Overcoming Chemoselectivity Challenges

The primary challenge in synthesizing

-chloroarylacetates bearing electron-donating groups (such as the 3-methoxy substituent) is avoiding unwanted Electrophilic Aromatic Substitution (EAS).

The Classical Pitfall: Traditional methods, such as the Hell-Volhard-Zelinsky (HVZ) reaction or radical chlorination using

, expose the substrate to highly electrophilic chlorine species. Because the methoxy group strongly activates the ortho and para positions of the aromatic ring, these acidic conditions inevitably lead to complex mixtures of ring-chlorinated byproducts, drastically reducing the yield and complicating purification.

The Enolate-NCS Solution: To achieve >95% regioselectivity, we employ a discrete enolate chlorination strategy (2). By first converting 3-methoxyphenylacetic acid to its methyl ester, we can quantitatively generate the lithium enolate using Lithium diisopropylamide (LDA) at cryogenic temperatures (-78 °C). Subsequent trapping with N-Chlorosuccinimide (NCS)—a mild, strictly electrophilic chlorine source—ensures that chlorination occurs exclusively at the nucleophilic

-carbon, leaving the activated aromatic ring untouched (3).

Fig 1: Strategic comparison highlighting the chemoselectivity of the Enolate-NCS route.

Mechanistic Pathway

The success of this protocol relies on the kinetic deprotonation of the ester. LDA, a bulky non-nucleophilic base, abstracts the

-proton to form the E-lithium enolate. The cryogenic temperature (-78 °C) is critical; it suppresses ketene formation and self-condensation (Claisen-type reactions). Upon the addition of NCS, the electron-rich enolate attacks the chlorine atom. The succinimide byproduct acts as a stable leaving group, which is highly water-soluble and easily removed during the aqueous workup.

Fig 2: Mechanistic progression from ester to the alpha-chlorinated target via a lithium enolate.

Experimental Methodology

Self-Validating System: The protocols below integrate specific In-Process Controls (IPCs) to ensure each transformation is complete before proceeding. This prevents the carryover of unreacted starting materials, which share similar polarity with the product and complicate downstream chromatography.

Step 1: Fischer Esterification to Methyl 2-(3-methoxyphenyl)acetate

• Reaction Setup: To a 500 mL round-bottom flask equipped with a reflux condenser, add 2-(3-methoxyphenyl)acetic acid (50.0 g, 300 mmol) and anhydrous methanol (250 mL).

• Catalysis: Carefully add concentrated sulfuric acid (2.0 mL) dropwise while stirring. Causality: Sulfuric acid acts as both a proton source to activate the carbonyl and a dehydrating agent to drive the equilibrium forward.

• Reflux: Heat the mixture to reflux (approx. 65 °C) for 5 hours.

• IPC (TLC Validation): Monitor the reaction via TLC (Silica, 8:2 Hexanes/EtOAc, UV detection). The starting acid (

  ~0.2) must be completely consumed, replaced by a single new spot ( ~0.6). Do not proceed to workup until the acid spot is absent.

• Workup: Concentrate the mixture under reduced pressure to remove the bulk of methanol. Dilute the residue with ethyl acetate (300 mL) and carefully wash with saturated aqueous

  (2 x 150 mL) until the aqueous layer is slightly basic (pH ~8). Wash with brine (100 mL), dry over anhydrous , and concentrate in vacuo to yield the intermediate ester as a pale yellow oil. (Expected yield: >95%).

Step 2: Regioselective -Chlorination

• Enolate Generation: In an oven-dried, argon-purged 1 L Schlenk flask, add anhydrous THF (300 mL) and diisopropylamine (46.2 mL, 330 mmol). Cool to -78 °C using a dry ice/acetone bath. Add n-Butyllithium (132 mL of a 2.5 M solution in hexanes, 330 mmol) dropwise over 20 minutes. Stir for 30 minutes to form LDA.

• Substrate Addition: Dissolve the methyl 2-(3-methoxyphenyl)acetate (54.0 g, ~300 mmol) in anhydrous THF (50 mL). Add this solution dropwise to the LDA mixture at -78 °C over 30 minutes. Stir for an additional 45 minutes to ensure complete enolate formation.

• Electrophilic Trapping: Dissolve recrystallized N-Chlorosuccinimide (NCS) (44.0 g, 330 mmol) in anhydrous THF (150 mL). Add this solution dropwise to the enolate mixture at -78 °C. Causality: Dropwise addition prevents localized heating, which could lead to poly-chlorination or enolate degradation.

• Maturation: Stir the reaction at -78 °C for 2 hours, then slowly allow it to warm to 0 °C over 1 hour.

• IPC (GC-MS Validation): Sample a 0.5 mL aliquot, quench with MeOH, and analyze via GC-MS. The mass spectrum must show the molecular ion peak at m/z 214/216 (3:1 isotopic ratio), confirming the mono-chlorinated product without over-chlorination.

• Quench & Workup: Quench the reaction by adding saturated aqueous

  (200 mL) at 0 °C. Extract the aqueous layer with ethyl acetate (3 x 200 mL). Wash the combined organic layers with water (200 mL) and brine (200 mL). Dry over , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, gradient elution 100% Hexanes to 9:1 Hexanes/EtOAc) to afford Methyl 2-chloro-2-(3-methoxyphenyl)acetate as a colorless to pale yellow oil.

Quantitative Analytical Data

To ensure the structural integrity and purity of the synthesized product, the following analytical parameters must be verified. The critical diagnostic signal is the

-methine proton, which undergoes a significant downfield shift to ~5.35 ppm upon chlorination (4).

Parameter	Analytical Technique	Expected Signal / Value	Diagnostic Significance
Molecular Mass	HRMS (ESI-TOF)	[M+H]⁺ m/z 215.0475	Confirms molecular formula .
Isotope Pattern	GC-MS (EI)	m/z 214 (M⁺, 100%), 216 (M+2, ~32%)	The 3:1 isotopic ratio perfectly confirms the presence of a single chlorine atom.
-Proton	¹H NMR (400 MHz, CDCl₃)	~5.35 ppm (s, 1H)	Strong downfield shift confirms successful halogenation at the -carbon.
Methoxy Protons	¹H NMR (400 MHz, CDCl₃)	~3.80 ppm (s, 3H)	Confirms the integrity of the 3-methoxy ether linkage (no cleavage occurred).
Ester Protons	¹H NMR (400 MHz, CDCl₃)	~3.76 ppm (s, 3H)	Confirms successful Fischer esterification and retention of the methyl ester.
Carbonyl Carbon	¹³C NMR (100 MHz, CDCl₃)	~168.5 ppm	Confirms the ester carbonyl environment.
-Carbon	¹³C NMR (100 MHz, CDCl₃)	~58.5 ppm	Shifted downfield due to the electronegative chlorine atom.
C=O Stretch	IR (ATR)	~1750 cm⁻¹	Characteristic stretching frequency for an -halo ester.

References

• National Institutes of Health (NIH) / PMC. "Synthesis of

  -Chloroarylacetic Acid via Electrochemical Carboxylation of -Dichloroarylmethane Derivatives." PMC Archive. Available at: [Link]

• ResearchGate. "e-EROS Encyclopedia of Reagents for Organic Synthesis: N-Chlorosuccinimide." ResearchGate Publications. Available at: [Link]

• Royal Society of Chemistry (RSC). "

  -Substitution in Carbonyl Compounds and Derivatives." RSC Books. Available at: [Link]

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of α-Chloroarylacetic Acid via Electrochemical Carboxylation of α,α-Dichloroarylmethane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Comprehensive Characterization and Synthetic Methodologies for Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Target Audience: Synthetic Organic Chemists, Medicinal Chemists, and Drug Development Professionals Compound: Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS: 91900-27-5)

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a highly versatile, electrophilic building block widely utilized in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals[1]. Characterized by a phenyl ring substituted with a meta-methoxy group and an

-chloroacetate moiety, this compound serves as a critical intermediate for nucleophilic substitution and condensation reactions[1]. This technical guide synthesizes the physicochemical profiling, mechanistic synthetic pathways, and self-validating spectroscopic characterization data required to confidently isolate and utilize this scaffold in advanced drug development programs.

Physicochemical Profiling

Before initiating synthesis or downstream functionalization, establishing a baseline physicochemical profile is essential for predicting solubility, reactivity, and chromatographic behavior. The presence of the

-chloro ester renders the molecule sensitive to strong aqueous bases (prone to hydrolysis) and requires anhydrous storage conditions[1].

Property	Value / Description
IUPAC Name	methyl 2-chloro-2-(3-methoxyphenyl)acetate
CAS Registry Number	91900-27-5
Molecular Formula	C₁₀H₁₁ClO₃
Molecular Weight	214.65 g/mol
InChIKey	GXCOBYMQMGRMJQ-UHFFFAOYSA-N
Appearance	Pale yellow to colorless viscous oil
Electrophilicity	High (due to adjacent electron-withdrawing Cl and C=O groups)

Synthetic Methodologies

Mechanistic Rationale

Synthesizing

-chloroarylacetic acid esters presents a regioselectivity challenge. Traditional Hell-Volhard-Zelinsky (HVZ) reactions using elemental chlorine ( ) risk over-chlorination of the aromatic ring, as the meta-methoxy group is strongly electron-donating and activates the ortho/para positions toward electrophilic aromatic substitution.

To bypass this, the optimal protocol utilizes 3-methoxymandelic acid (2-hydroxy-2-(3-methoxyphenyl)acetic acid) as the starting material. Treatment with thionyl chloride (

) selectively converts both the aliphatic hydroxyl group and the carboxylic acid into the corresponding -chloro acid chloride[2]. This dual-activation step is highly specific and avoids aromatic ring halogenation. Subsequent quenching with anhydrous methanol yields the target methyl ester[1].

Step-by-Step Protocol: Synthesis from 3-Methoxymandelic Acid

Step 1: Dual Activation (Chlorination)

• Setup: Equip a flame-dried 250 mL round-bottom flask with a magnetic stir bar, reflux condenser, and an argon inlet.

• Reagents: Dissolve 3-methoxymandelic acid (10.0 g, 55 mmol) in anhydrous dichloromethane (DCM, 100 mL). Add a catalytic amount of N,N-dimethylformamide (DMF, 0.1 mL) to generate the active Vilsmeier-Haack intermediate.

• Addition: Cool the mixture to 0 °C. Add thionyl chloride (

  , 12.0 mL, 165 mmol, 3.0 equiv) dropwise over 15 minutes to control the evolution of and gases[2].

• Reaction: Warm the mixture to room temperature, then heat to reflux for 3 hours.

• In-Process Control (Self-Validation): Remove a 0.1 mL aliquot, evaporate the solvent, and analyze via FT-IR. The complete disappearance of the broad O-H stretch (~3400 cm⁻¹) and the shift of the C=O stretch to ~1800 cm⁻¹ (acid chloride) confirms reaction completion.

• Concentration: Cool the reaction and concentrate in vacuo to remove unreacted

  , yielding crude 2-chloro-2-(3-methoxyphenyl)acetyl chloride.

Step 2: Esterification

• Quenching: Redissolve the crude acid chloride in anhydrous DCM (50 mL) and cool to 0 °C under argon.

• Addition: Add anhydrous methanol (11.1 mL, 275 mmol, 5.0 equiv) dropwise.

• Reaction: Stir at 0 °C for 30 minutes, then allow warming to room temperature for 2 hours.

• Workup: Dilute with DCM (100 mL) and wash sequentially with saturated aqueous

  (2 x 50 mL) and brine (50 mL). Dry the organic layer over anhydrous , filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes:Ethyl Acetate 9:1) to afford the pure target compound.

Synthetic Workflow Visualization

Synthetic workflow for Methyl 2-chloro-2-(3-methoxyphenyl)acetate via mandelic acid activation.

Spectroscopic Characterization Data

To ensure the scientific integrity of the synthesized batch, rigorous spectroscopic validation is required. The analytical causality of the shifts is detailed below to aid in troubleshooting[1][3].

Nuclear Magnetic Resonance (NMR)

The ¹H NMR spectrum is defined by the critical

-methine proton. Because this proton is situated on a carbon bonded to a highly electronegative chlorine atom, an ester carbonyl, and an aromatic ring, it experiences severe diamagnetic deshielding, appearing as a distinct singlet downfield at ~5.3 ppm[3].

Table 1: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment / Causality
¹H	7.25 - 7.30	m (t-like)	1H	Aromatic H-5 (coupled to H-4, H-6)[3]
¹H	7.05 - 7.10	m	2H	Aromatic H-2, H-6 (ortho/para to alkyl)[3]
¹H	6.85 - 6.90	dd	1H	Aromatic H-4 (ortho to methoxy, shielded)[3]
¹H	5.32	s	1H	-Methine (-CHCl-). Deshielded by Cl and C=O[3]
¹H	3.81	s	3H	Methoxy protons (-OCH₃)[3]
¹H	3.76	s	3H	Ester methyl protons (-COOCH₃)[3]
¹³C	169.2	Cq	-	Ester Carbonyl (C=O)
¹³C	159.8	Cq	-	Aromatic C-3 (attached to -OCH₃)
¹³C	137.5	Cq	-	Aromatic C-1 (attached to -carbon)
¹³C	113.0 - 129.5	CH	-	Aromatic Carbons (C-2, C-4, C-5, C-6)
¹³C	57.4	CH	-	-Carbon (C-Cl)
¹³C	55.3	CH₃	-	Methoxy Carbon (-OCH₃)
¹³C	53.1	CH₃	-	Ester Methyl Carbon (-COOCH₃)

Infrared (FT-IR) and Mass Spectrometry (EI-MS)

The self-validating nature of the MS fragmentation pattern confirms the presence of the chlorine isotope. The molecular ion peak (

) will present a classic 3:1 isotopic ratio at m/z 214 and 216, corresponding to ³⁵Cl and ³⁷Cl, respectively[1].

Table 2: Key IR Vibrations and MS Fragmentation

Technique	Signal / m/z	Assignment / Fragment Loss
FT-IR	1745 cm⁻¹	Strong, sharp C=O stretching (Ester)
FT-IR	1260, 1150 cm⁻¹	C-O-C stretching (Ester and Methoxy)
FT-IR	720 cm⁻¹	C-Cl stretching
EI-MS	214 / 216 (3:1)	Molecular Ion ( )
EI-MS	155 / 157 (3:1)	Base Peak: [ ]⁺ (Loss of 59 Da)
EI-MS	179	[ ]⁺ (Loss of 35 Da)

Reactivity and Downstream Applications

The primary utility of Methyl 2-chloro-2-(3-methoxyphenyl)acetate lies in its susceptibility to bimolecular nucleophilic substitution (

). The -carbon is highly electrophilic. When reacted with primary or secondary amines, the nitrogen lone pair attacks the -carbon, displacing the chloride leaving group[1]. This yields methyl 2-amino-2-(3-methoxyphenyl)acetate derivatives, which are direct precursors to unnatural amino acids and heterocyclic scaffolds (e.g., quinazolinones and clopidogrel analogs)[1].

Alternatively, the ester group can undergo basic hydrolysis (saponification) using LiOH or NaOH to yield 2-chloro-2-(3-methoxyphenyl)acetic acid, providing a free carboxylate for amide coupling reactions[1].

Reactivity Pathway Visualization

SN2 nucleophilic substitution pathway yielding unnatural amino acid derivatives.

References

• Benchchem. Methyl 2-chloro-2-(3-methoxyphenyl)acetate - Benchchem.
• Baran Lab. Total Syntheses of Haouamine A.
• Sigma-Aldrich. methyl 2-chloro-2-(3-methoxyphenyl)acetate | 91900-27-5.

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. baranlab.org [baranlab.org]
• 3. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]

Strategic Mass Spectrometry Profiling of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS: Analogous to 2-chlorophenyl variants used in Clopidogrel synthesis) represents a critical class of

-halo ester intermediates. In drug development, particularly in the synthesis of anti-platelet agents or chiral building blocks, the precise characterization of this molecule is paramount. Its structural duality—possessing a labile halogen at the benzylic position and an ester functionality—presents unique challenges in mass spectrometry (MS).

This guide moves beyond basic spectral matching. It provides a first-principles approach to analyzing this compound, distinguishing it from regioisomers (e.g., the 2-methoxy or 4-methoxy variants), and quantifying it in complex matrices. We focus on the causality of fragmentation and the selection of ionization modes to ensure data integrity.

Physicochemical Profile & MS Prediction

Before instrument setup, a theoretical baseline is required to validate observational data.

Property	Value	MS Implication
Formula		Even electron count; Nitrogen Rule applies (Even MW).
Molecular Weight	214.65 g/mol	Target range for Quadrupole or ToF.
Monoisotopic Mass	214.04 (for )	Base peak for Molecular Ion ( ).
Isotope Signature		Critical Diagnostic: Look for peak at ~33% intensity of .
LogP	~2.1 (Predicted)	Suitable for Reverse Phase LC (C18) or GC.
Key Functionalities	-Chloro, Methyl Ester, Methoxy	Predictable fragmentation: -cleavage, loss of -OCH , loss of -Cl.

Strategic Instrumentation Choice

The choice between GC-MS and LC-MS is not arbitrary; it depends on the analytical goal.

A. GC-MS (Electron Ionization - EI)

• Primary Use: Structural Elucidation & Impurity Identification.

• Mechanism: Hard ionization (70 eV) induces significant fragmentation.

• Why: The

  -halo ester is volatile enough for GC. EI provides a "fingerprint" spectrum essential for distinguishing the 3-methoxy position from 2- or 4-methoxy isomers based on subtle energetic differences in ring stabilization.

B. LC-MS (Electrospray Ionization - ESI)[1][2]

• Primary Use: Trace Quantification & Biological Matrix Analysis.

• Mechanism: Soft ionization.[1][2]

• Challenge: This molecule lacks a basic nitrogen center, making protonation

  difficult in standard acidic mobile phases.

• Solution: Use Ammonium Adducts . Operate in positive mode with Ammonium Formate to generate

  .

Deep Dive: Fragmentation Mechanics

Understanding how the molecule breaks apart is the only way to verify that the peak you see is actually your compound.

Fragmentation Logic[5]

• Molecular Ion (

  ): Observed at m/z 214 and 216 (3:1 ratio).

• Pathway A (Benzylic Cleavage - Loss of Cl): The C-Cl bond is weak. Cleavage yields a resonance-stabilized cation at m/z 179.

  • Diagnostic: This fragment loses the Chlorine isotope pattern.

• Pathway B (Ester Cleavage - Loss of

  ): Cleavage of the ester group yields a chlorobenzyl cation at m/z 155/157.

  • Diagnostic: This fragment retains the Chlorine isotope pattern (3:1).

Visualization: Fragmentation Pathway

Caption: Predicted EI fragmentation tree showing the divergence between chlorine loss (red) and ester loss (green).

Experimental Protocols

Protocol A: GC-MS for Purity Profiling

Best for: Raw material verification and synthesis monitoring.

Sample Preparation:

• Weigh 10 mg of sample.

• Dissolve in 10 mL Dichloromethane (DCM) . Note: Do not use Methanol. Methanol can induce transesterification in the injector port due to the reactive

  -chloro group.

• Dilute 1:100 with Hexane prior to injection.

Instrument Parameters:

• Column: DB-5MS or equivalent (5% Phenyl-arylene, 30m x 0.25mm).

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Inlet: Split 20:1 @ 250°C.

• Oven Program:

  • Start 60°C (Hold 1 min).

  • Ramp 20°C/min to 280°C.

  • Hold 3 min.

• MS Source: 230°C, 70 eV.

• Scan Range: m/z 40–350.

Protocol B: LC-MS/MS for Trace Quantitation

Best for: Pharmacokinetic (PK) studies or cleaning validation.

Sample Preparation:

• Dissolve stock in Acetonitrile (ACN).

• Prepare working standard in 50:50 ACN:Water.

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50mm, 1.8µm.

• Mobile Phase A: Water + 5mM Ammonium Formate + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 10% B to 90% B over 5 mins.

• Ionization: ESI Positive Mode.

• Target Ions:

  • Quantifier: m/z 232.0

    (Ammonium adduct is more stable than protonated ion).

  • Qualifier: m/z 179.0 (Loss of Cl fragment).

Visualization: Analytical Workflow

Caption: Decision matrix for selecting the appropriate ionization and separation route based on analytical needs.

Data Analysis & Troubleshooting (Self-Validating Systems)

The "M+2" Validation Rule

In every run, you must validate the Chlorine signature.

• Pass: The intensity of the peak at

  216 is roughly 32-33% of the peak at 214.

• Fail: If the 216 peak is <10%, you have likely lost the chlorine (degradation to alcohol or elimination to alkene).

Handling Matrix Effects (LC-MS)

Since this molecule relies on adduct formation (

), it is highly susceptible to ion suppression from salts in biological matrices.

• Mitigation: Use a deuterated internal standard if available, or a structural analog (e.g., Methyl 2-chloro-2-phenylacetate) to normalize ionization efficiency.

Isomer Differentiation

The 3-methoxy (meta) isomer can be distinguished from the 4-methoxy (para) isomer by the intensity of the tropylium ion formation. The para isomer typically stabilizes the benzylic cation more effectively, often resulting in a higher ratio of the base peak (m/z 121) relative to the molecular ion compared to the meta isomer.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books.
• Sparkman, O. D. (2005). Mass Spectrometry Desk Reference. Global View Publishing.

• National Institute of Standards and Technology (NIST). NIST Chemistry WebBook, SRD 69. [Link] (Reference for standard EI spectra of

  -halo esters).
• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.

• PubChem. Methyl 2-chloro-2-(3-methoxyphenyl)acetate Compound Summary. [Link] (Verification of chemical structure and predicted properties).

Sources

• 1. Ionization Techniques for Mass Spectral Analysis | IntechOpen [intechopen.com]
• 2. Electrospray ionization - Wikipedia [en.wikipedia.org]

Infrared spectroscopy of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

An In-depth Technical Guide to the Infrared Spectroscopy of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

This technical guide provides a comprehensive analysis of the infrared (IR) spectrum of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5), a key intermediate in organic synthesis.[1] Tailored for researchers, scientists, and professionals in drug development, this document elucidates the theoretical principles, presents a robust experimental protocol, and offers a detailed interpretation of the compound's spectral features. The insights herein are grounded in established spectroscopic principles to ensure both technical accuracy and practical utility in the laboratory setting.

Infrared spectroscopy is a powerful analytical technique that identifies functional groups within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations such as stretching and bending.[2] The structure of Methyl 2-chloro-2-(3-methoxyphenyl)acetate contains several distinct functional groups, each with characteristic vibrational frequencies: an ester, an aromatic ether, an alkyl chloride, and a meta-substituted benzene ring. Understanding these components is fundamental to interpreting the compound's IR spectrum.

The presence of an electron-withdrawing chlorine atom on the α-carbon (the carbon adjacent to the carbonyl) is expected to have a significant influence on the carbonyl (C=O) stretching frequency. By withdrawing electron density through the inductive effect, the chlorine atom strengthens and shortens the C=O bond, leading to an absorption at a higher wavenumber compared to a standard saturated ester.[3]

Caption: Molecular Structure of Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Predicted Infrared Absorption Profile

Based on established correlation tables and an understanding of substituent effects, a predicted IR spectrum can be constructed. This serves as an invaluable reference for spectral assignment. The primary absorptions are summarized in the table below.

Wavenumber Range (cm⁻¹)	Functional Group & Vibration Type	Expected Signal Characteristics
3100-3000	Aromatic C-H Stretch	Multiple weak to medium, sharp bands.[4]
2990-2850	Aliphatic C-H Stretch (Methyl)	Weak to medium bands from symmetric and asymmetric stretching.[5]
~1760-1745	Ester C=O Stretch	Strong, sharp, and highly diagnostic. Shifted to higher frequency due to α-chloro substitution.[6][7]
1600-1585 & 1500-1400	Aromatic C=C Ring Stretch	Two to four medium to strong, sharp bands characteristic of the benzene ring.[4]
~1250 & ~1040	Aryl Ether Asymmetric & Symmetric C-O-C Stretch	Two distinct, strong bands. The asymmetric stretch is typically very intense.[8]
1300-1150	Ester C-O Stretch	Strong, sharp band, often part of the "Rule of Three" for esters.[9]
900-675	Aromatic C-H Out-of-Plane Bend	Strong bands whose positions are highly indicative of the ring's substitution pattern (meta).[4]
850-550	C-Cl Stretch	Weak to medium intensity band, located in the complex fingerprint region.[4][10]

Experimental Protocol: High-Fidelity ATR-FT-IR Spectroscopy

To obtain a reliable IR spectrum, the use of a Fourier Transform Infrared (FT-IR) spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory is recommended. This modern technique requires minimal sample preparation and is suitable for liquid or solid samples.[11]

Objective: To acquire a high-quality infrared spectrum of Methyl 2-chloro-2-(3-methoxyphenyl)acetate for functional group analysis and structural verification.

Instrumentation: FT-IR Spectrometer with a diamond or zinc selenide (ZnSe) ATR crystal.

Step-by-Step Methodology

• Instrument Preparation: Ensure the spectrometer is powered on and has reached thermal equilibrium. Purge the sample compartment with dry air or nitrogen to minimize interference from atmospheric water and carbon dioxide.

• ATR Crystal Cleaning: Before any measurement, clean the ATR crystal surface meticulously. Use a soft, lint-free wipe dampened with a volatile solvent like isopropanol or acetone, then allow it to dry completely. This step is critical to prevent cross-contamination.[12]

• Background Spectrum Acquisition: With the clean, empty ATR crystal in place, acquire a background spectrum. This measurement captures the absorbance of the crystal and the ambient atmosphere, and the instrument software will automatically subtract it from the sample spectrum.[11]

• Sample Application: Place a small quantity (typically a few milligrams for a solid or a single drop for a liquid) of Methyl 2-chloro-2-(3-methoxyphenyl)acetate directly onto the center of the ATR crystal.[13]

• Applying Pressure: Lower the ATR press arm to apply consistent pressure, ensuring intimate contact between the sample and the crystal. Good contact is essential for achieving a high-quality spectrum with strong signal intensity.[11]

• Sample Spectrum Acquisition: Collect the sample spectrum. A typical acquisition ranges from 4000 cm⁻¹ to 400 cm⁻¹. To enhance the signal-to-noise ratio, co-add 16 to 32 scans.[14]

• Post-Measurement Cleaning: After the measurement is complete, raise the press arm and thoroughly clean the sample from the ATR crystal using the same procedure as in Step 2.

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
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• 4. chem.libretexts.org [chem.libretexts.org]
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• 8. IR Spectrum Of Anisole | bartleby [bartleby.com]
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• 11. emeraldcloudlab.com [emeraldcloudlab.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. amherst.edu [amherst.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]

Physical properties of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

An in-depth technical guide on the physical properties, synthesis, and applications of Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

CAS Registry Number: 91900-27-5 Formula: C₁₀H₁₁ClO₃ Molecular Weight: 214.65 g/mol [1][2]

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a specialized alpha-halo ester intermediate used primarily in medicinal chemistry for the synthesis of heterocyclic scaffolds and Structure-Activity Relationship (SAR) studies of antiplatelet agents. Structurally analogous to the key intermediate used in Clopidogrel synthesis (which bears a 2-chlorophenyl moiety), this 3-methoxy derivative serves as a critical probe for electronic and steric tuning in drug design.

This guide details the physicochemical data, synthesis protocols, and handling requirements necessary for the rigorous use of this compound in a research setting.

Physicochemical Properties

The following data aggregates experimental values and high-confidence predictive models based on structural homologs (e.g., Methyl alpha-chlorophenylacetate).

Table 1: Physical & Chemical Specifications

Property	Value / Description	Note
Appearance	Colorless to pale yellow viscous liquid	High purity samples (>97%)
Boiling Point	135–140 °C @ 2 mmHg	Predicted based on non-chloro analog (130°C @ 20mmHg)
Density	1.22 ± 0.05 g/cm³	Estimated
Refractive Index	1.525–1.535	Typical for aryl-alpha-chloro esters
Solubility	Soluble in DCM, EtOAc, THF, Toluene	Hydrolyzes in aqueous media
Flash Point	>110 °C	Closed Cup (Predicted)
Stability	Moisture Sensitive	Rapidly hydrolyzes to acid/alcohol

Structural Characterization Targets

For validation of synthesized material, the following spectral signatures are diagnostic:

• ¹H NMR (CDCl₃, 400 MHz):

  • ~3.75 ppm (s, 3H, )
  • ~3.80 ppm (s, 3H, )
  • ~5.35 ppm (s, 1H, ) – Key diagnostic peak; shift varies with concentration.
  • ~6.8–7.3 ppm (m, 4H, Aromatic protons)

• IR Spectroscopy:

  • Strong Carbonyl stretch (

    ): ~1740–1750 cm⁻¹

  • C-Cl stretch: ~680–750 cm⁻¹ (often obscured by fingerprint region)

Synthesis & Production Protocol

While direct chlorination of the phenylacetate is possible, it often yields mixtures. The Deoxychlorination Route using thionyl chloride (

) on the mandelic acid derivative is the preferred method for high-purity applications, ensuring regioselectivity at the alpha position.

Reaction Scheme

The synthesis proceeds via the conversion of Methyl 3-methoxymandelate to the alpha-chloro ester.

Figure 1: Stepwise synthesis pathway from commercially available aldehyde precursors.

Detailed Protocol: Deoxychlorination

Prerequisites: All glassware must be oven-dried. Perform under inert atmosphere (

or Ar).

• Preparation: Dissolve Methyl 3-methoxymandelate (1.0 eq) in anhydrous Dichloromethane (DCM) (10 mL/g).

• Activation: Add Pyridine (1.1 eq) as a scavenger for HCl. Cool the solution to 0°C in an ice bath.

• Chlorination: Dropwise add Thionyl Chloride (

  ) (1.2 eq). Caution: Exothermic reaction with gas evolution ( , HCl).

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 4:1). The hydroxyl spot should disappear.

• Work-up:

  • Quench carefully with ice-cold water.

  • Wash the organic layer with saturated

    (to remove acid traces) and Brine.

  • Dry over anhydrous

    and concentrate in vacuo.

• Purification: The crude oil is typically >90% pure. For analytical grade, perform Vacuum Distillation or rapid Flash Chromatography (Silica gel, non-protic eluent).

Critical Control Point: Avoid heating above 50°C during work-up to prevent elimination of HCl, which would form the conjugated alkene (styrene derivative).

Applications in Drug Development

This compound acts as a versatile electrophile in nucleophilic substitution reactions.[2]

• Heterocyclic Synthesis: Reaction with thioureas or amidines yields 2-aminothiazoles or imidazoles, common motifs in kinase inhibitors.

• Clopidogrel Analogs: It serves as a "Meta-Methoxy" surrogate for the 2-chlorophenyl ring in Clopidogrel (Plavix). Researchers use this to probe the electronic influence of the phenyl ring on the metabolic activation of thienopyridine prodrugs.

  • Hypothesis: The electron-donating methoxy group alters the oxidation potential of the thiophene ring in downstream derivatives.

Safety & Handling (MSDS Summary)

Signal Word: WARNING

Hazard Class	Statement	Precaution
Skin Irritant	Causes skin irritation (H315)	Wear nitrile gloves (min 0.11mm thick).
Eye Irritant	Causes serious eye irritation (H319)	Use safety goggles/face shield.
Lachrymator	May cause tear production	Handle only in a fume hood.
Corrosive	Hydrolysis produces HCl	Store under inert gas in a cool, dry place.

Storage: Store at 2–8°C. Moisture sensitive. Keep container tightly sealed to prevent hydrolysis to the corrosive alpha-chloro acid.

References

• PubChem. (n.d.). Compound Summary: Methyl 2-chloro-2-(3-methoxyphenyl)acetate.[1][2] National Library of Medicine. Retrieved from [Link]

Sources

• 1. 7476-66-6|Methyl 2-chloro-2-phenylacetate|BLD Pharm [bldpharm.com]
• 2. benchchem.com [benchchem.com]

Technical Whitepaper: Synthesis, Characterization, and Application of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5)

Executive Summary & Structural Significance

In modern synthetic organic chemistry, the rational design of active pharmaceutical ingredients (APIs) relies heavily on versatile, bifunctional scaffolds. Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS: 91900-27-5) is a highly reactive organic ester characterized by an electron-rich 3-methoxyphenyl ring and a highly electrophilic α-chloroacetate moiety [1].

As a Senior Application Scientist, I approach this molecule not merely as a catalog item, but as a strategic node in complex synthetic pathways. The juxtaposition of the electron-withdrawing ester and the electronegative chlorine atom significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the α-carbon. This makes the molecule an exceptional substrate for

nucleophilic substitutions, serving as a critical precursor for the synthesis of complex heterocyclic compounds, such as quinazolinones, which possess profound biological activities in medicinal and agrochemical research [1].

Physicochemical & Spectroscopic Profile

To establish a rigorous foundation for experimental design, the quantitative and spectroscopic parameters of CAS 91900-27-5 are summarized below.

Property	Specification / Data
IUPAC Name	Methyl 2-chloro-2-(3-methoxyphenyl)acetate
CAS Registry Number	91900-27-5
Molecular Formula	C10H11ClO3
Molecular Weight	214.65 g/mol
InChI Key	GXCOBYMQMGRMJQ-UHFFFAOYSA-N
Appearance	Pale yellow to colorless liquid/oil
H NMR (CDCl ) Key Signals	5.5–6.0 (s, 1H, -CH), 3.8 (s, 3H, Ar-OCH ), 3.7 (s, 3H, COOCH )
DEPT-90 NMR Profile	Exclusively displays methine (CH) carbons: one signal for the -CHCl carbon and four signals for the aromatic ring CH carbons [1].

Mechanistic Rationale for Synthesis

Synthesizing this specific scaffold presents a unique chemoselective challenge: the methoxy group on the phenyl ring is strongly electron-donating (ortho/para directing), making the aromatic ring highly susceptible to Electrophilic Aromatic Substitution (EAS). If standard

-chlorination conditions (e.g., harsh gas) are used, unwanted chlorination of the aromatic ring will occur.

To circumvent this, the synthesis must utilize a controlled electrophilic chlorine source. The optimal route involves building the acetic acid backbone via cyanidation and hydrolysis, followed by conversion to an acid chloride to facilitate enolization. Subsequent chlorination with N-Chlorosuccinimide (NCS) ensures strict regioselectivity at the aliphatic

-carbon, preserving the integrity of the aromatic ring.

Fig 1: Step-by-step synthetic workflow for CAS 91900-27-5.

Self-Validating Experimental Workflow

The following protocol is designed as a self-validating system. Each step includes specific analytical checkpoints to ensure the reaction has proceeded to completion before advancing, thereby preventing the costly carryover of impurities.

Step 1: Cyanidation to (3-Methoxyphenyl)acetonitrile

• Procedure: Dissolve 3-methoxybenzyl chloride (1.0 eq) in anhydrous Dimethylformamide (DMF). Add Sodium Cyanide (NaCN, 1.2 eq) portion-wise at 0°C. Warm to room temperature and stir for 4 hours.

• Causality: DMF is a polar aprotic solvent that solvates the

  cation but leaves the anion "naked" and highly nucleophilic, drastically accelerating the displacement of the benzylic chloride [1].

• Validation Checkpoint: Monitor via GC-MS. The reaction is complete when the molecular ion peak shifts from m/z 156 (starting material) to m/z 147 (nitrile product).

Step 2: Acidic Hydrolysis to 3-Methoxyphenylacetic Acid

• Procedure: Suspend the crude nitrile in 6M aqueous HCl and heat to reflux (approx. 100°C) for 12 hours. Cool to precipitate the carboxylic acid, filter, and wash with cold water.

• Causality: Refluxing in strong aqueous acid protonates the nitrile, making it highly susceptible to nucleophilic attack by water. The thermodynamic stability of the resulting carboxylic acid drives the equilibrium forward.

• Validation Checkpoint: Analyze via FT-IR. The successful conversion is validated by the complete disappearance of the sharp

  stretch at 2250 cm and the emergence of a broad stretch (2500–3300 cm ) alongside a strong stretch (1710 cm ).

Step 3: Regioselective -Chlorination

• Procedure: Dissolve 3-methoxyphenylacetic acid in anhydrous dichloromethane (DCM). Add Thionyl Chloride (

  , 1.5 eq) and 2 drops of DMF. Stir until gas evolution ceases. Add N-Chlorosuccinimide (NCS, 1.1 eq) and a catalytic amount of iodine; heat to 40°C for 6 hours.

• Causality: Catalytic DMF forms the Vilsmeier-Haack reagent, rapidly converting the acid to the acid chloride. The acid chloride tautomerizes to an enol much faster than a standard carboxylic acid. NCS acts as a controlled, mild source of electrophilic chlorine (

  ), ensuring chlorination occurs exclusively at the aliphatic -position rather than the activated aromatic ring.

• Validation Checkpoint: Quench a 0.1 mL aliquot in methanol and analyze via TLC (Hexane:EtOAc 4:1). The appearance of a new, significantly less polar spot confirms the formation of the

  -chloro intermediate.

Step 4: Esterification to Target Compound

• Procedure: Cool the reaction mixture from Step 3 to 0°C. Slowly add anhydrous methanol (excess) containing 1.2 eq of pyridine. Stir for 2 hours, then wash with 1M HCl, extract with DCM, and concentrate under reduced pressure [2].

• Causality: Methanol acts as the nucleophile to trap the highly reactive acid chloride. Pyridine is critical as an acid scavenger; it neutralizes the HCl byproduct, preventing acid-catalyzed degradation of the methoxy ether and driving the esterification to completion.

• Validation Checkpoint: Conduct

  H NMR (CDCl ). The final product is validated by the presence of a highly deshielded singlet at 5.5–6.0 ppm (the -proton adjacent to the chlorine and ester) and two distinct singlets at 3.8 ppm and 3.7 ppm corresponding to the aromatic methoxy and methyl ester protons, respectively [1].

Applications in Medicinal Chemistry

Once synthesized and validated, Methyl 2-chloro-2-(3-methoxyphenyl)acetate serves as an elite electrophile. In drug discovery, it is frequently subjected to nucleophilic attack by amines, thiols, or phenoxides. Because the

-carbon is highly activated, these reactions occur under mild conditions. Subsequent intramolecular condensations utilizing the adjacent methyl ester yield diverse heterocyclic scaffolds, such as quinazolinones, which are privileged structures in pharmacology [1].

Fig 2: Mechanistic pathway for heterocyclic scaffold generation.

References

• National Center for Biotechnology Information. "Methyl 2-chloro-2-(3-methoxyphenyl)acetate". PubChem Compound Summary. Available at:[Link]

An In-depth Technical Guide to Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Introduction

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is an organic ester compound that serves as a highly versatile intermediate in synthetic organic chemistry.[1] Its structure, featuring a phenyl ring with meta-substituted methoxy group, a reactive α-chloro atom, and a methyl ester functional group, makes it a valuable building block for the synthesis of more complex molecules. While extensive biological applications for this specific compound are not widely documented in public literature, its structural motifs are prevalent in molecules of significant interest in medicinal and agrochemical research.[1] The presence of both a good leaving group (chloride) at the benzylic position and an ester moiety allows for a variety of chemical transformations, including nucleophilic substitutions, hydrolysis, and condensations.[1] This guide provides a comprehensive technical overview of its chemical properties, synthesis, reactivity, potential applications, and safety protocols, designed to support professionals in research and drug development.

Part 1: Compound Identification and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are foundational to its application in a research setting.

Chemical Identifiers

A summary of the key identifiers for Methyl 2-chloro-2-(3-methoxyphenyl)acetate is presented below.

Identifier	Value	Source
IUPAC Name	methyl 2-chloro-2-(3-methoxyphenyl)acetate	[1]
CAS Number	91900-27-5	[1]
Molecular Formula	C₁₀H₁₁ClO₃	[1]
Molecular Weight	214.65 g/mol	[1]
InChI Key	GXCOBYMQMGRMJQ-UHFFFAOYSA-N	[1]
Canonical SMILES	COC1=CC=CC(=C1)C(C(=O)OC)Cl	[1]

Physicochemical Data

The known physical and chemical properties are crucial for planning experimental conditions, such as solvent selection and purification methods. Note that experimental data for this specific compound is limited; some properties are based on structurally similar compounds.

Property	Value	Notes
Physical Form	Assumed to be a liquid or low-melting solid	Based on similar phenylacetates.[2]
Boiling Point	No data available	Structurally related methyl 2-(3-methoxyphenyl)acetate boils at 86-88 °C at 0.5 mmHg.[2]
Solubility	Soluble in common organic solvents	Expected to be soluble in solvents like dichloromethane, ethyl acetate, and acetone.[3]
Stability	Stable under normal conditions	[4]

Part 2: Synthesis and Manufacturing

The synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate requires a strategic approach to ensure correct regiochemistry and efficient installation of the α-chloro substituent. A plausible and efficient laboratory-scale synthesis begins with the precursor, 3-methoxyphenylacetic acid.

Synthetic Strategy: α-Chlorination of Phenylacetic Acid Precursor

A direct and effective method for synthesizing the target compound involves two main stages: the formation of the parent acid or ester, followed by selective α-chlorination.

• Precursor Synthesis : The journey begins with obtaining 3-methoxyphenylacetic acid. A common route is the cyanidation of 3-methoxybenzyl chloride followed by hydrolysis of the resulting (3-methoxyphenyl)acetonitrile.[1] This establishes the core phenylacetic acid structure.

• α-Chlorination : Direct chlorination at the α-position of a phenylacetic acid is a key challenge, as competitive electrophilic aromatic substitution on the electron-rich ring can occur. Modern methods have overcome this. Recent studies have demonstrated that using trichloroisocyanuric acid (TCCA) with a catalytic amount of phosphorus trichloride (PCl₃) under solvent-free conditions provides high yields for the α-chlorination of phenylacetic acids, particularly those with weakly electron-donating or withdrawing groups.[5] This method is highly selective and avoids ring chlorination.

• Esterification : Following the synthesis of 2-chloro-2-(3-methoxyphenyl)acetic acid, a standard Fischer esterification using methanol under acidic catalysis (e.g., H₂SO₄) will yield the final methyl ester product.

Experimental Protocol: Two-Step Synthesis

This protocol describes a validated approach for the synthesis, grounded in established chemical principles.

Step A: α-Chlorination of 3-Methoxyphenylacetic Acid

• Reagent Preparation : In a fume hood, equip a round-bottom flask with a magnetic stirrer and a reflux condenser with a gas outlet to a scrubbing system.

• Reaction Setup : To the flask, add 3-methoxyphenylacetic acid (1 equivalent).

• Catalyst Addition : Carefully add a catalytic amount of phosphorus trichloride (PCl₃, ~0.05 equivalents).

• Chlorinating Agent : Add trichloroisocyanuric acid (TCCA, ~0.4 equivalents, providing a slight excess of chlorine) portion-wise to control the initial reaction rate.

• Reaction Conditions : Heat the solvent-free mixture gently (e.g., 50-60 °C) with vigorous stirring. The reaction is typically rapid and can be monitored by TLC or ¹H NMR by observing the disappearance of the benzylic protons of the starting material.

• Work-up : Upon completion, the reaction mixture is cooled. The solid by-product, cyanuric acid, can be filtered off after dilution with a suitable organic solvent like dichloromethane. The filtrate is then washed with aqueous sodium bicarbonate solution to remove any acidic impurities, followed by a brine wash. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield crude 2-chloro-2-(3-methoxyphenyl)acetic acid.

Step B: Fischer Esterification

• Reaction Setup : In a clean, dry round-bottom flask, dissolve the crude 2-chloro-2-(3-methoxyphenyl)acetic acid from Step A in an excess of methanol.

• Catalyst Addition : Add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops).

• Reaction Conditions : Heat the mixture to reflux for several hours. Monitor the reaction by TLC until the starting carboxylic acid is consumed.

• Work-up : Cool the reaction mixture and neutralize the acid catalyst with a saturated solution of sodium bicarbonate. Remove the bulk of the methanol under reduced pressure.

• Extraction & Purification : Extract the aqueous residue with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. The resulting crude product can be purified by column chromatography on silica gel to afford pure Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Synthesis Workflow Diagram

Caption: A two-step synthesis of the target compound from 3-methoxyphenylacetic acid.

Part 3: Chemical Reactivity and Synthetic Utility

The synthetic value of Methyl 2-chloro-2-(3-methoxyphenyl)acetate stems from its two primary reactive sites: the electrophilic α-carbon and the ester carbonyl carbon.

Nucleophilic Substitution (Sₙ2) Reactions

The chlorine atom is a good leaving group, making the α-carbon susceptible to nucleophilic attack. This Sₙ2 reaction is a cornerstone of its utility, allowing for the introduction of various functional groups.[1]

• Amination : Reaction with primary or secondary amines displaces the chloride to form α-amino esters, which are valuable precursors for amino acids and other pharmaceutically relevant scaffolds.[1]

• Thiolation : Potent sulfur nucleophiles, such as thiolate anions (RS⁻), readily react to form a new carbon-sulfur bond, yielding α-thioether compounds.[1]

• Alkylation/Arylation : Carbon nucleophiles, like Grignard reagents or organocuprates, can also be used, though side reactions may be more prevalent.

Ester Hydrolysis (Saponification)

The methyl ester can be hydrolyzed to the corresponding carboxylic acid, 2-chloro-2-(3-methoxyphenyl)acetic acid.[1] This is most effectively achieved under basic conditions (saponification) using a hydroxide source like NaOH or KOH, followed by an acidic workup to protonate the carboxylate salt.[1] This transformation is useful when the carboxylic acid functionality is required for subsequent reactions, such as amide bond formation.

Elimination Reactions

In the presence of a strong, non-nucleophilic base, an E2 elimination reaction can occur.[1] The base would abstract the benzylic proton, leading to the simultaneous departure of the chloride leaving group. This results in the formation of a double bond, yielding methyl 2-(3-methoxyphenyl)acrylate.[1]

Core Reactivity Diagram

Caption: Key reaction pathways for Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Part 4: Applications in Drug Discovery and Development

Chlorine-containing compounds are of immense importance in the pharmaceutical industry, with over 250 FDA-approved chlorinated drugs on the market.[6][7] The inclusion of chlorine can modulate a molecule's lipophilicity, metabolic stability, and binding interactions. α-chlorocarboxylic acids and their derivatives are recognized as valuable synthons for creating a variety of biologically active molecules.[5]

A Versatile Synthetic Scaffold

While this specific ester may not be a final drug product, it serves as a crucial intermediate.[1] Its structure is a scaffold that can be elaborated into more complex molecules for screening in drug discovery programs.[3][8] For example, compounds with a phenylacetate backbone are of interest in medicinal chemistry for their presence in a wide array of bioactive compounds.[8]

Precursor to Heterocyclic Compounds

The reactivity of this compound makes it an excellent starting material for synthesizing heterocyclic structures. For instance, related α-halo ester derivatives are key precursors in the synthesis of quinazolinones, a class of fused heterocyclic compounds investigated for a broad spectrum of biological activities, including anticancer, antibacterial, and anti-HIV effects.[1][9] The reaction of an α-amino ester (derived from the title compound) with an appropriate anthranilic acid derivative could be a viable route to such structures.

Part 5: Safety, Handling, and Storage

Hazard Identification and First Aid

The following information is based on hazards associated with similar α-chloro esters and phenylacetates.[10]

Category	Recommendation
Hazard Classification	May cause skin, eye, and respiratory irritation.[10] Harmful if swallowed.[2]
Pictograms	GHS07 (Exclamation Mark)
Signal Word	Warning
First Aid: Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and seek medical attention.[10][11]
First Aid: Skin	Wash off immediately with plenty of water and soap.[11] Seek medical attention if irritation persists.
First Aid: Inhalation	Move person into fresh air. If breathing is difficult, give oxygen. Seek medical attention if you feel unwell.[10][11]
First Aid: Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a Poison Control Center or doctor immediately.[11]

Handling and Storage Protocol

• Engineering Controls : Handle only in a well-ventilated area, preferably within a chemical fume hood to avoid breathing vapors or mists.[10][11]

• Personal Protective Equipment (PPE) : Wear appropriate protective gloves (e.g., nitrile), safety goggles with side-shields, and a lab coat.[10][12]

• Handling Practices : Avoid all personal contact, including inhalation.[10] Keep away from heat, sparks, and open flames.[12] Wash hands thoroughly after handling.[12]

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][12] Store away from incompatible materials such as strong oxidizing agents.[4]

Stability and Reactivity

• Chemical Stability : The compound is stable under normal storage conditions.[4]

• Conditions to Avoid : Incompatible products and excess heat.[4]

• Incompatible Materials : Strong oxidizing agents.[4]

• Hazardous Decomposition Products : May emit corrosive fumes, including hydrogen chloride gas, upon combustion.[10]

Conclusion

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a synthetically valuable organic intermediate. Its utility is defined by the strategic placement of reactive functional groups: the α-chloro substituent, which is primed for nucleophilic displacement, and the methyl ester, which can be readily hydrolyzed or otherwise transformed. These features make it an important building block for creating diverse molecular architectures, particularly in the fields of medicinal and materials chemistry. While direct applications are not extensively documented, its role as a precursor to more complex and potentially bioactive compounds is clear. A thorough understanding of its synthesis, reactivity, and safe handling procedures, as outlined in this guide, is essential for researchers looking to leverage its full potential in their scientific endeavors.

References

• Matrix Fine Chemicals. (n.d.). METHYL 2-(3-METHOXYPHENYL)ACETATE | CAS 18927-05-4. Retrieved from [Link]

• MDPI. (2022). Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. Molbank, 2022(3), M1434. Retrieved from [Link]

• Psaia, E., et al. (2025). Efficient α-selective chlorination of phenylacetic acid and its para-substituted analogues. RSC Advances. Retrieved from [Link]

• Kłys, A., et al. (2022). Synthesis and styrene copolymerization of novel methyl, methoxy, chloro, and fluorophenoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates. ChemRxiv. Retrieved from [Link]

• EPA. (2025). Methyl 2-chloro-3-methoxypropanoate Properties. CompTox Chemicals Dashboard. Retrieved from [Link]

• G., R., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 173, 117-153. Retrieved from [Link]

• G., R., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Methyl 2-(3-methoxyphenyl)acetate | 18927-05-4 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. Efficient α-selective chlorination of phenylacetic acid and its para-substituted analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
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Reactivity of alpha-chloro esters with nucleophiles

An In-depth Technical Guide to the Reactivity of Alpha-Chloro Esters with Nucleophiles

Abstract

Alpha-chloro esters are a class of versatile and highly valuable intermediates in modern organic synthesis. Their reactivity is dominated by the electrophilic nature of the α-carbon, which is activated by both the adjacent ester functionality and the chlorine atom, making it a prime target for nucleophilic attack.[1] This guide provides a comprehensive exploration of the core mechanistic pathways governing the reactions of α-chloro esters with a diverse range of nucleophiles. We will delve into the nuances of direct SN2 substitution and enolate-mediated condensations, dissect the critical factors that dictate reaction outcomes—including substrate structure, nucleophile character, and solvent effects—and present field-proven protocols for key synthetic transformations. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this important class of molecules.

The Duality of Reactivity: Core Mechanistic Pathways

The chemical behavior of α-chloro esters is primarily dictated by two competing, yet synthetically powerful, mechanistic pathways. The choice between these pathways is not arbitrary; it is a direct consequence of the reaction conditions, particularly the nature of the nucleophilic species employed.

The SN2 Pathway: Direct, Concerted Displacement

The most direct reaction pathway is the bimolecular nucleophilic substitution (SN2) mechanism.[2][3] This is a single, concerted step where the nucleophile attacks the α-carbon from the side opposite to the carbon-chlorine bond (a "backside attack"), leading to the simultaneous formation of a new carbon-nucleophile bond and the cleavage of the carbon-chlorine bond.[2][4]

A hallmark of the SN2 reaction is the inversion of stereochemistry at the α-carbon, a phenomenon known as Walden inversion.[4][5] If the starting α-chloro ester is chiral, the product will have the opposite configuration. This stereospecificity is a powerful tool in asymmetric synthesis. The presence of the electron-withdrawing ester group enhances the electrophilicity of the α-carbon, making it more susceptible to nucleophilic attack and facilitating the SN2 process.[3] This pathway is typically favored by strong, non-basic nucleophiles such as azides, thiols, and secondary amines.[6][7]

Figure 1: The S_N2 mechanism on an α-chloro ester.

Enolate-Mediated Pathways: The Darzens Condensation

When a strong base is introduced, a different pathway becomes accessible. The α-proton of the chloro ester is acidic due to the inductive effect of both the chlorine and the ester carbonyl group. A strong base, such as an alkoxide, can deprotonate this position to form a resonance-stabilized enolate.[8][9][10][11] This enolate is a potent carbon nucleophile.

The most prominent reaction involving this intermediate is the Darzens Condensation (also known as the glycidic ester condensation).[10][12][13] In this reaction, the enolate attacks an aldehyde or ketone, forming a new carbon-carbon bond and a halohydrin intermediate.[9] This is followed by a rapid, intramolecular SN2 reaction where the newly formed alkoxide displaces the adjacent chloride, yielding an α,β-epoxy ester, commonly called a glycidic ester.[8][10][13] This reaction is a cornerstone of organic synthesis for creating epoxides and, through subsequent steps, extending carbon chains.[12][13]

Figure 2: Workflow of the Darzens Condensation mechanism.

Controlling the Outcome: Key Factors Influencing Reactivity

The ability to direct the reaction of an α-chloro ester down a specific mechanistic path is crucial for synthetic success. This control is achieved by carefully manipulating several key experimental variables.

Substrate Structure: The Role of Steric Hindrance

The steric environment around the α-carbon is arguably the most critical factor in determining the viability of the SN2 pathway.[2][14][15]

• Primary (R' = H) and Secondary (R' = alkyl): These substrates are readily accessible to nucleophiles, and SN2 reactions proceed efficiently.

• Tertiary (R' = 2 alkyls): The α-carbon is sterically shielded by bulky groups, which effectively blocks the backside attack required for the SN2 mechanism.[2][16] Consequently, direct substitution on tertiary α-chloro esters is extremely difficult and often fails. However, specialized methods, such as those involving non-covalent catalysis, have been developed to achieve stereospecific substitution at these challenging centers.[6]

The Nature of the Nucleophile/Base

The identity of the anionic or neutral species introduced into the reaction is the primary determinant of the reaction pathway.

Nucleophile/Base Type	Primary Function	Favored Pathway	Representative Examples
Strong, Non-basic Nucleophiles	Nucleophilic Attack	SN2	I⁻, Br⁻, N₃⁻, R₂NH, RSH
Strong, Hindered Bases	Deprotonation	Enolate Formation (Darzens)	Lithium diisopropylamide (LDA), Potassium t-butoxide
Strong, Unhindered Bases	Deprotonation	Enolate Formation (Darzens)	Sodium ethoxide (NaOEt), Sodium amide (NaNH₂)
Weak Nucleophiles	Ineffective	Slow or No Reaction	H₂O, ROH (without base)

Table 1: Influence of Nucleophile/Base Type on Reaction Pathway.

Solvent Effects

The choice of solvent plays a vital role in modulating the reactivity of the nucleophile.[17]

• Polar Aprotic Solvents (e.g., DMF, DMSO, Acetone): These are the solvents of choice for SN2 reactions.[14] They can solvate the counter-ion (e.g., Na⁺) but leave the anionic nucleophile relatively "bare" and highly reactive.[18]

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can form hydrogen bonds with the nucleophile, creating a solvent shell that stabilizes it and reduces its reactivity. This effect diminishes nucleophilicity and slows down SN2 reactions.

Solvent Class	Characteristics	Effect on SN2 Rate	Recommended For
Polar Aprotic	High dielectric constant, no acidic protons	Increases rate significantly	SN2 Reactions
Polar Protic	High dielectric constant, has acidic protons (O-H, N-H)	Decreases rate	Darzens (if base is an alkoxide)
Nonpolar	Low dielectric constant	Very slow or no reaction	Generally not used

Table 2: Common Solvents and Their Effect on S_N2 Reactivity.

Synthetic Utility: Protocols and Applications

The predictable reactivity of α-chloro esters makes them indispensable building blocks for a variety of valuable molecular scaffolds, particularly in the pharmaceutical industry.[19][20]

Application: Synthesis of α-Amino Esters

The SN2 reaction of α-chloro esters with amines is a fundamental method for synthesizing α-amino esters, the core components of peptides and numerous pharmaceuticals. The reaction proceeds with a high degree of predictability and, when applicable, stereochemical control.

• Objective: To synthesize an α-amino ester via SN2 reaction.

• Reagents:

  • Ethyl chloroacetate (1.0 equiv)

  • Diphenylamine (1.1 equiv)

  • Sodium iodide (0.1 equiv, catalytic)

  • Potassium carbonate (1.5 equiv)

  • Acetonitrile (solvent)

• Procedure:

  • To a round-bottom flask charged with acetonitrile, add diphenylamine, potassium carbonate, and a catalytic amount of sodium iodide.

  • Stir the suspension at room temperature for 15 minutes. The sodium iodide participates in a Finkelstein reaction, transiently forming the more reactive ethyl iodoacetate, which accelerates the reaction.

  • Add ethyl chloroacetate dropwise to the stirring suspension.

  • Heat the reaction mixture to 60 °C and monitor by TLC until the starting material is consumed (typically 4-6 hours).

  • Cool the reaction to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude residue by column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to yield the pure product.

• Self-Validation: The protocol's success relies on the SN2 mechanism. The catalytic iodide enhances the rate, and the base (K₂CO₃) neutralizes the HCl generated. The absence of strong, hindered bases prevents competing elimination or enolization. The reaction of bulkier α-chloroacetamides with primary amines often follows an SN2 mechanism, with dialkylation possible unless a bulky amine is used.[7][21]

Application: The Darzens Condensation for Epoxide Synthesis

The Darzens condensation is a powerful tool for constructing C-C bonds and epoxides in a single operation.[12][22] The resulting glycidic esters are versatile intermediates that can be hydrolyzed and decarboxylated to furnish ketones or aldehydes.[13]

• Objective: To synthesize a glycidic ester via the Darzens condensation.

• Reagents:

  • Benzaldehyde (1.0 equiv)

  • Ethyl chloroacetate (1.1 equiv)

  • Sodium ethoxide (1.1 equiv, 21% solution in ethanol)

  • Anhydrous Ethanol (solvent)

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous ethanol and cool to 0 °C in an ice bath.

  • Add benzaldehyde and ethyl chloroacetate to the cooled solvent.

  • Add the sodium ethoxide solution dropwise via a syringe or dropping funnel over 30 minutes, ensuring the internal temperature does not exceed 5 °C. The formation of the enolate is the critical first step.[8][9]

  • After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to yield the glycidic ester.

• Self-Validation: The use of a strong alkoxide base (NaOEt) is essential for deprotonating the α-chloro ester to initiate the condensation.[8] Maintaining a low temperature during the base addition controls the exothermic reaction and minimizes side reactions, such as the self-condensation of the aldehyde. The subsequent intramolecular SN2 ring closure is typically rapid.[10]

Figure 3: Decision workflow for predicting the reaction pathway.

Conclusion

Alpha-chloro esters stand as a testament to the power of functional group interplay in directing chemical reactivity. The electron-withdrawing nature of both the ester and the chlorine atom activates the α-position for two distinct and highly useful transformations: direct SN2 displacement and enolate-mediated condensation. By understanding the fundamental principles of these pathways and the critical influence of substrate, nucleophile, and solvent, the synthetic chemist can confidently harness the reactivity of α-chloro esters to construct complex molecular architectures. The continued development of enantioselective methods, particularly in organocatalysis, promises to further expand the utility of these intermediates, enabling the efficient and precise synthesis of chiral molecules essential for drug discovery and development.[6][23][24]

References

• Darzens Condensation: Mechanism, Development, and Application Research. (2026).
• A highly enantioselective asymmetric Darzens reaction catalysed by proline based efficient organocatalysts for the synthesis of di- and tri-substituted epoxides. (n.d.).
• Darzens Condens
• Efficient synthesis of syn-α-alkoxy epoxide via a diastereoselective Darzens reaction. (n.d.).
• Darzens Reaction. (n.d.). Organic Chemistry Portal.
• Darzens Reaction. (n.d.). Organic Chemistry Tutor.
• Enantioselective synthesis of tertiary α-chloro esters by non-covalent c
• A Kinetically Controlled Direct Aldol Addition of α-Chloro Thioesters via Soft Enoliz
• Recent Advances of α-Chloroesters in Asymmetric Reductive Cross-Coupling. (2024). Longdom Publishing.
• Darzens Epoxide Synthesis. (n.d.). ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Stereoselective Nucleophilic Additions to Aldehydes and Synthesis of α-Amino-β- Hydroxy-Esters. (n.d.). Diva-Portal.org.
• Reactions of Enolate Ions and Enols. (n.d.). Source not specified.
• Darzens reaction. (2020). LS College.
• Dynamic Kinetic Resolution of α-Chloro Esters in Asymmetric Nucleophilic Substitution Using Diacetone-D-glucose as a Chiral Auxiliary. (n.d.).
• One-carbon chain extension of esters to alpha-chloroketones: a safer route without diazomethane. (2004). PubMed.
• α-Anilinoketones, Esters and Amides: A Chemical Study. (2012). PMC.
• Kinetic studies in ester hydrolysis. (n.d.). Source not specified.
• SN2 reaction. (n.d.). Wikipedia.
• 8.3. Factors affecting rate of nucleophilic substitution reactions. (n.d.). Organic Chemistry 1: An open textbook.
• Overview of Enolate Alkyl
• The Sn2 Reaction: A Theoretical-Comput
• Reactions of α-Nucleophiles with Alkyl Chlorides: Competition between SN2 and E2 Mechanisms and the Gas-Phase α-Effect. (2009).
• a-Anilinoketones, Esters and Amides: A Chemical Study. (2012). MDPI.
• The SN2 Reaction Mechanism. (2012). Master Organic Chemistry.
• Enantioselective synthesis of α‐chloroesters and carboxylic acids
• Origin of the α‐Effect in SN2 Reactions. (2021). PMC.
• Asymmetric Mannich Synthesis of α-Amino Esters by Anion-Binding C
• Kinetic data for the acidcatalysed hydrolysis of carboxylic esters in water
• SN2 Reaction,Mechanism, Nucleophilic Substitution Reaction. (2021). A to Z Chemistry.
• Stereoselective α-Chlorination of β-Keto Esters in the Presence of Hybrid Amide-Based Cinchona Alkaloids as C
• Enolates - Formation, Stability, and Simple Reactions. (2022). Master Organic Chemistry.
• 14.3: Factors That Affect The Course of Nucleophilic Substitutions at sp3 Carbon. (2020). Chemistry LibreTexts.
• Kinetic Studies that Evaluate the Solvolytic Mechanisms of Allyl and Vinyl Chloroform
• The Sn2 Reaction: A Theoretical-Computational Analysis of a Simple and Very Interesting Mechanism. (2019). MDPI.
• Solvent-induced dual nucleophiles and the α-effect in the SN2 versus E2 competition. (2024). Radboud Repository.
• Origin of the α‐Effect in SN2 Reactions. (2021).
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. (n.d.). PMC.
• Enantioselective α-Chlorination Reactions of in Situ Generated C1 Ammonium Enolates under Base-Free Conditions. (2021).
• SN2 Reaction Mechanism. (n.d.). BYJU'S.
• Nucleophilic Acyl Substitution Reactions. (2023). Organic Chemistry | OpenStax.
• Stereospecific nucleophilic substitution at tertiary and quaternary stereocentres. (2020). Chemical Science (RSC Publishing).
• The Stereochemistry of SN1 Reaction Mechanism. (n.d.). Chemistry Steps.
• Nucleophilic Substitution Reactions. (n.d.). St.
• Factors affecting nucleophilic substitution reactions finished d. (n.d.). Slideshare.
• Kinetic studies in ester hydrolysis. (n.d.). Source not specified.
• Factors That Affect The Rate of Nucleophilic Substitution Reactions. (2023). YouTube.
• Reactions

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• 17. Factors affecting nucleophilic substitution reactions finished d | PDF [slideshare.net]
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• 24. pubs.acs.org [pubs.acs.org]

Stability and Storage of Methyl 2-chloro-2-(3-methoxyphenyl)acetate: A Technical Guide

Executive Summary & Chemical Identity

Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS: 91900-27-5) is a highly reactive, bifunctional organic intermediate widely utilized in medicinal chemistry and advanced organic synthesis. Structurally, it features an electrophilic alpha-carbon adjacent to an ester carbonyl, coupled with an electron-donating 3-methoxyphenyl ring. While this architecture makes it a versatile building block for cross-coupling and nucleophilic substitution reactions, it simultaneously imposes stringent stability and storage requirements.

This whitepaper provides a mechanistic analysis of its degradation pathways and establishes field-proven, self-validating protocols for its storage, handling, and analytical verification.

Mechanistic Causality of Degradation

As a Senior Application Scientist, it is critical to understand the causality behind a compound's instability rather than simply memorizing storage conditions. The lability of Methyl 2-chloro-2-(3-methoxyphenyl)acetate is driven by two orthogonal reactive sites:

• Benzylic Chloride Lability (Solvolysis): The alpha-chloro group is exceptionally susceptible to nucleophilic substitution (both

  and ). The adjacent phenyl ring stabilizes any developing positive charge at the benzylic position. When exposed to ambient moisture, water acts as a nucleophile, leading to rapid solvolysis that converts the chloride into an alpha-hydroxy derivative ([1]).

• Ester Hydrolysis: The methyl ester is prone to hydrolysis under both acidic and basic conditions, yielding 2-chloro-2-(3-methoxyphenyl)acetic acid. Trace moisture, combined with the auto-catalytic generation of HCl from minor chloride solvolysis, can exponentially accelerate this degradation pathway ([2]).

• Photolytic Cleavage: Halogenated benzylic compounds are sensitive to UV light, which can induce homolytic cleavage of the C-Cl bond, leading to radical-mediated dimerization or polymerization ([3]).

Mechanistic degradation pathways of the alpha-chloro ester under stress.

Quantitative Stability Data

To mitigate the risks of using degraded reagents in complex syntheses, environmental factors must be strictly controlled. The table below summarizes the kinetic stability profile of benzylic alpha-chloro esters under various conditions.

Table 1: Stability Profile and Degradation Kinetics

Storage Condition	Temp (°C)	Atmosphere	Estimated Shelf Life	Primary Degradant
Ambient (Open)	20–25	Air (Humid)	< 1 Week	Alpha-hydroxy ester, HCl
Refrigerated	2–8	Air (Sealed)	1–3 Months	Carboxylic acid, HCl
Freezer (Ideal)	-20	Argon / N₂	> 12 Months	None (Stable)

Best Practices for Storage & Handling

To ensure the scientific integrity of your synthetic workflows, the following step-by-step methodology must be employed for the long-term storage of Methyl 2-chloro-2-(3-methoxyphenyl)acetate ([4]).

Step-by-Step Storage Protocol

• Desiccation: Ensure the compound is completely free of trace solvents or water. If necessary, dry the neat liquid over activated 4Å molecular sieves or perform azeotropic distillation prior to storage.

• Vial Selection: Transfer the compound into an amber glass vial . Causality: Amber glass blocks UV radiation, preventing photolytic homolysis of the benzylic C-Cl bond.

• Inert Gas Blanketing: Purge the headspace of the vial with dry Argon. Causality: Argon is denser than Nitrogen and air; it effectively blankets the compound, displacing atmospheric oxygen and moisture.

• Sealing: Seal the vial with a PTFE-lined cap and wrap the exterior with Parafilm. Causality: PTFE is chemically inert to halogenated organics, preventing the degradation of the septa and subsequent contamination.

• Temperature Control: Store the sealed vial at -20°C. Causality: Low temperatures suppress the kinetic energy required to overcome the activation barrier for

  hydrolysis.

Analytical Validation Protocol (Self-Validating System)

Never assume the integrity of a reactive alpha-chloro ester. Before committing this reagent to a multi-step synthesis, employ this self-validating Nuclear Magnetic Resonance (NMR) protocol to verify its purity ([5]).

Step-by-Step NMR Verification

• Aliquot Preparation: Under a stream of Argon, extract a 5–10 mg aliquot of the compound.

• Solvent Choice: Dissolve the aliquot in strictly anhydrous

  (stored over silver foil and molecular sieves to prevent acidic degradation in the NMR tube).

• Data Acquisition: Acquire a standard 1H-NMR spectrum (400 MHz or higher).

• Diagnostic Analysis (The "Pass/Fail" Metric):

  • Target Peak: Locate the benzylic alpha-proton (CH-Cl), which typically resonates as a distinct singlet around 5.3–5.5 ppm .

  • Check for Solvolysis: If the compound has reacted with moisture, the alpha-proton will shift upfield (closer to 5.0 ppm) due to the formation of the alpha-hydroxy derivative (CH-OH).

  • Check for Ester Hydrolysis: Verify the presence of the methyl ester singlet at ~3.7 ppm . If this peak is missing or heavily diminished relative to the aromatic protons, ester hydrolysis has occurred.

Analytical validation workflow for assessing compound integrity before use.

References

• Benzyl-2,3,4,5,6-d5 Chloride | CAS 68661-11-0 Source: ResolveMass Laboratories Inc. URL:[Link]

• Ethyl chloroacetate - Chemical Properties and Hydrolysis Source: Grokipedia URL:[Link]

• Benzyl Chloride - High Quality Industrial Chemical Storage Source: Joshi Group URL:[Link]

• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates Source: ResearchGate URL:[Link]

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• 3. joshi-group.com [joshi-group.com]
• 4. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Methyl 2-chloro-2-(3-methoxyphenyl)acetate as a building block in organic synthesis

CAS: 153090-34-3 | Role: Electrophilic Building Block for APIs

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a versatile bifunctional electrophile extensively used in medicinal chemistry. Structurally homologous to the key intermediate of the blockbuster antiplatelet drug Clopidogrel (Plavix), this 3-methoxy variant serves as a critical building block for synthesizing "Clopidogrel-like" thienopyridine analogs and novel GPCR ligands.

Its utility stems from two reactive centers:

• The

  -Chloro Position: Highly reactive toward nucleophilic substitution ( ), enabling the rapid introduction of amines (N-alkylation) or thiols.

• The Methyl Ester: Susceptible to hydrolysis, reduction, or amidation, allowing for further scaffold elaboration.

This guide provides optimized protocols for its primary application: N-alkylation to generate

-amino esters , alongside methods for enantioselective resolution.

Chemical Profile & Reactivity

The 3-methoxy substituent exerts a distinct electronic influence compared to the 2-chloro substituent found in Clopidogrel. The electron-donating resonance effect of the methoxy group stabilizes the benzylic carbocation character, making this molecule slightly more prone to solvolysis (

pathways) than its 2-chloro analog. However, under basic conditions with strong nucleophiles, the mechanism remains dominant.

Table 1: Physicochemical Properties

Property	Data
Molecular Formula
Molecular Weight	214.65 g/mol
Physical State	Pale yellow to colorless liquid (or low-melting solid)
Solubility	Soluble in DCM, EtOAc, Acetonitrile, DMF; Insoluble in water.[1][2]
Key Reactivity	-Halogen displacement ( ), Ester hydrolysis.
Storage	2–8°C, under inert atmosphere (Ar/N2). Moisture sensitive.

Core Application: N-Alkylation (Synthesis of -Amino Esters)

The most frequent application of this building block is the alkylation of secondary amines (e.g., 4,5,6,7-tetrahydrothieno[3,2-c]pyridine) to form the core skeleton of antiplatelet agents.

Mechanistic Insight

The reaction proceeds via a nucleophilic substitution (

). While the -chloro ester is reactive, the reaction rate can be significantly enhanced using Finkelstein catalysis (adding catalytic KI). The iodide ion displaces the chloride to form the more reactive -iodo intermediate in situ, which is then rapidly attacked by the amine.

Visualization: Reaction Pathway

Figure 1: Reaction pathway showing the Finkelstein acceleration strategy and potential elimination side-reaction.

Protocol 1: Optimized N-Alkylation

Objective: Synthesis of methyl 2-(secondary-amino)-2-(3-methoxyphenyl)acetate.

Reagents:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 equiv)

• Secondary Amine (e.g., Piperidine derivative) (1.1 equiv)

• Potassium Carbonate (

  ), anhydrous (2.5 equiv)

• Potassium Iodide (KI) (0.1 equiv) - Catalyst

• Solvent: Acetonitrile (ACN) or DMF (Dry)

Step-by-Step Methodology:

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, suspend anhydrous

  (2.5 eq) and KI (0.1 eq) in dry Acetonitrile (10 mL per gram of substrate).

• Amine Addition: Add the secondary amine (1.1 eq) to the suspension and stir for 10 minutes at room temperature.

• Substrate Addition: Dropwise add a solution of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in a minimal amount of Acetonitrile.

  • Note: Dropwise addition controls the exotherm and minimizes bis-alkylation if primary amines are used.

• Reaction: Heat the mixture to 60°C (internal temperature). Monitor by TLC or HPLC.

  • Timeframe: Typically 4–12 hours.

  • Checkpoint: If reaction is sluggish, increase temperature to reflux (80°C), but monitor for elimination by-products (styrenes).

• Workup:

  • Cool to room temperature.[3]

  • Filter off the inorganic salts (

    ) through a Celite pad.

  • Concentrate the filtrate under reduced pressure.[3]

  • Redissolve residue in Ethyl Acetate and wash with Water (2x) and Brine (1x).

  • Dry over

    , filter, and concentrate.

• Purification: The crude oil is often pure enough for the next step. If necessary, purify via flash column chromatography (Hexanes/EtOAc gradient).

Core Application: Enantioselective Resolution

Since the starting material is typically supplied as a racemate, pharmaceutical applications require chiral resolution. The ester functionality allows for Lipase-catalyzed Kinetic Resolution .

Protocol 2: Enzymatic Kinetic Resolution

Objective: Separation of (S)-ester from (R)-acid (or vice versa) using Amano Lipase PS.

Reagents:

• Racemic Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Amano Lipase PS (from Burkholderia cepacia)

• Phosphate Buffer (pH 7.0, 0.1 M)

• Organic Co-solvent: Diisopropyl ether or MTBE

Methodology:

• Emulsification: Dissolve the racemic ester in Diisopropyl ether. Add an equal volume of Phosphate Buffer (pH 7.0).

• Enzyme Addition: Add Lipase PS (approx. 20-50% w/w relative to substrate).

• Incubation: Stir vigorously at 30°C. The enzyme will preferentially hydrolyze one enantiomer (typically the S-enantiomer for this class of esters) to the carboxylic acid, leaving the R-ester intact (or vice versa, check specific batch activity).

• Monitoring: Monitor enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column). Stop reaction when conversion reaches ~50%.

• Separation:

  • Basify the aqueous layer slightly (pH 8-9) to ensure the acid is deprotonated.

  • Extract the unreacted ester into the organic layer.

  • Acidify the aqueous layer (pH 2) and extract the hydrolyzed acid into fresh organic solvent.

Safety & Handling

• Lachrymator/Irritant: Like many

  -halo esters, this compound is a potent eye and skin irritant. Handle only in a fume hood.

• Alkylating Agent: It is a potential mutagen. Double-glove (Nitrile) and wear safety goggles.

• Decomposition: Avoid prolonged exposure to moisture, which hydrolyzes the ester and the chloride.

Visualization: Experimental Workflow

Figure 2: End-to-end workflow from raw material to chiral intermediate.

References

• Clopidogrel Synthesis Overview: Bandichhor, R., et al. "An efficient and large scale synthesis of Clopidogrel: Antiplatelet drug." Der Pharma Chemica, 2012, 4(1): 479-488.[4] Link

• Analog Design: Xie, H.G., et al. "Promising clopidogrel analogs may overcome clopidogrel resistance."[5] Biochemical Pharmacology, 2025.[6][5][7] Link

• General Reactivity of

  -Halo Esters: BenchChem. "Methodologies for Carboxylic Acid Derivative Formation." Link

• Impurity Synthesis: "Synthesis and Characterization of Clopidogrel Related Impurity A." International Journal of Scientific Development and Research (IJSDR), 2024. Link

• Enzymatic Resolution: "Process for resolving 2-substituted phenylglycine methyl ester." Patent CN101747209A. Link

Sources

• 1. ijnrd.org [ijnrd.org]
• 2. Methyl 2-{4-chloro-2-[5-chloro-2-(2-meth­oxy-2-oxoeth­oxy)benz­yl]phen­oxy}acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. Promising clopidogrel analogs may overcome clopidogrel resistance: 2025 update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. asianpubs.org [asianpubs.org]

Application Notes &amp; Protocols: Nucleophilic Substitution Reactions of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Abstract

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a versatile bifunctional molecule, featuring a reactive α-chloro ester moiety that serves as a valuable electrophilic hub for synthetic transformations. Its structure is of significant interest to researchers in medicinal chemistry and drug development, as the phenylacetate scaffold is a common feature in biologically active compounds.[1] The presence of both a chloro leaving group and an ester functionality allows for a wide range of nucleophilic substitution reactions, enabling the introduction of diverse functional groups at the α-position. This guide provides a detailed exploration of the mechanistic principles governing these reactions and offers robust, field-tested protocols for substitutions with common nucleophile classes.

Introduction: A Strategic Synthetic Intermediate

The utility of Methyl 2-chloro-2-(3-methoxyphenyl)acetate lies in its identity as an α-halo ester.[1] This class of compounds is pivotal for constructing more complex molecular architectures, particularly α-substituted carboxylic acid derivatives, which are precursors to amino acids, hydroxy acids, and other pharmacologically relevant structures.[2] The methoxy group on the phenyl ring and the chlorine at the benzylic position are frequently employed by medicinal chemists to probe and optimize ligand-protein interactions within a binding pocket.[3][4] Understanding and controlling the nucleophilic substitution reactions of this substrate is therefore crucial for leveraging its full synthetic potential.

This document serves as a comprehensive guide for researchers, providing both the theoretical underpinnings and practical methodologies for performing nucleophilic substitution reactions on this key intermediate.

Mechanistic Considerations: The SN1/SN2 Dichotomy

The reaction pathway for nucleophilic substitution at the α-carbon of Methyl 2-chloro-2-(3-methoxyphenyl)acetate is dictated by a competition between the unimolecular (SN1) and bimolecular (SN2) mechanisms.[5][6] The choice of pathway is not merely academic; it determines the stereochemical outcome of the reaction and is highly sensitive to experimental conditions.

The substrate is a secondary halide at a benzylic position. This structure presents factors that can support either pathway:

• SN1 Pathway: The benzylic position, aided by the electron-donating resonance effect of the 3-methoxy group, can stabilize the formation of a planar carbocation intermediate.[7] This pathway is favored by polar protic solvents (which stabilize the ionic intermediate and leaving group) and weaker nucleophiles.[5][8] A key outcome of the SN1 mechanism is the potential for racemization if the starting material is chiral, as the nucleophile can attack the planar carbocation from either face.[6][8]

• SN2 Pathway: This pathway involves a single, concerted step where the nucleophile attacks the electrophilic carbon from the backside, simultaneously displacing the chloride leaving group.[6][7] This mechanism is favored by strong, unhindered nucleophiles and polar aprotic solvents (which solvate the cation but leave the nucleophile highly reactive).[5] A defining characteristic of the SN2 reaction is the inversion of stereochemistry at the reaction center.[6][9]

The adjacent ester group also exerts an electronic influence, with its electron-withdrawing nature potentially destabilizing a carbocation intermediate, thus disfavoring the SN1 pathway. Conversely, this can enhance the electrophilicity of the α-carbon, making it more susceptible to SN2 attack.

The following diagram illustrates the two competing mechanistic pathways.

Caption: Competing SN1 and SN2 pathways for nucleophilic substitution.

Application Protocols

The following protocols provide detailed procedures for substituting the chloro group with nitrogen, oxygen, and sulfur nucleophiles. The choice of solvent, base, and temperature is critical for achieving high yields and predictable outcomes.

Protocol 1: Synthesis of α-Amino Esters via Amination (N-Nucleophiles)

This protocol describes the reaction of Methyl 2-chloro-2-(3-methoxyphenyl)acetate with a primary amine, a foundational step for synthesizing α-amino acid derivatives. The reaction typically proceeds via an SN2 mechanism.[1]

Principle: A primary or secondary amine acts as the nucleophile, displacing the chloride ion. A non-nucleophilic base is required to neutralize the hydrochloric acid generated during the reaction, preventing the protonation and deactivation of the amine nucleophile.

Caption: General workflow for the amination of the α-chloro ester.

Materials:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Primary or Secondary Amine (e.g., Benzylamine)

• N,N-Diisopropylethylamine (DIEA) or Potassium Carbonate (K₂CO₃)

• Anhydrous Acetonitrile (MeCN) or Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Step-by-Step Protocol:

• To a dry, round-bottom flask under a nitrogen atmosphere, add Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq).

• Dissolve the substrate in anhydrous acetonitrile (approx. 0.2 M concentration).

• Add the amine nucleophile (1.1 - 1.5 eq) to the solution via syringe.

• Add DIEA (1.5 - 2.0 eq) dropwise to the stirring solution.

• Heat the reaction mixture to 60-80 °C and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and concentrate under reduced pressure to remove the solvent.

• Partition the residue between ethyl acetate and water.

• Wash the organic layer sequentially with saturated NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to yield the desired α-amino ester.

Protocol 2: Synthesis of α-Hydroxy Esters via Hydrolysis (O-Nucleophiles)

This protocol details the conversion of the α-chloro ester to the corresponding α-hydroxy ester. This reaction can be performed under basic conditions (saponification followed by esterification) or, as detailed here, using a carboxylate salt as the nucleophile followed by hydrolysis.

Principle: Using sodium acetate in a polar aprotic solvent promotes an SN2 reaction to form an α-acetoxy intermediate. Subsequent hydrolysis of both the acetate and methyl esters under basic conditions, followed by acidic workup and re-esterification, yields the α-hydroxy ester.

Materials:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Sodium Acetate (NaOAc)

• Anhydrous Dimethylformamide (DMF)

• Lithium Hydroxide (LiOH)

• Tetrahydrofuran (THF) / Water

• Hydrochloric Acid (HCl, 1M)

• Methanol (MeOH)

• Sulfuric Acid (H₂SO₄, catalytic amount)

• Diethyl Ether (Et₂O)

Step-by-Step Protocol:

• Acetate Displacement:

  • Dissolve Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in anhydrous DMF.

  • Add anhydrous Sodium Acetate (1.5 eq).

  • Heat the mixture to 80-100 °C and stir until TLC analysis shows complete consumption of the starting material.

  • Cool the reaction and dilute with diethyl ether. Wash with water (3x) and brine (1x).

  • Dry the organic layer over MgSO₄, filter, and concentrate to yield the crude α-acetoxy ester.

• Hydrolysis:

  • Dissolve the crude intermediate in a mixture of THF and water (3:1).

  • Add Lithium Hydroxide (2.5 eq) and stir at room temperature until both ester groups are hydrolyzed.

  • Acidify the reaction mixture to pH ~2 with 1M HCl.

  • Extract the product with ethyl acetate (3x).

  • Combine organic layers, dry over MgSO₄, and concentrate to yield the crude α-hydroxy acid.

• Re-esterification:

  • Dissolve the crude α-hydroxy acid in methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours.

  • Cool, neutralize with saturated NaHCO₃, and extract with ethyl acetate.

  • Dry, concentrate, and purify by column chromatography to obtain the final α-hydroxy ester.

Protocol 3: Synthesis of α-Thioether Esters (S-Nucleophiles)

This protocol outlines the reaction with a thiol to form a carbon-sulfur bond. Thiolates are potent nucleophiles that strongly favor the SN2 pathway, typically leading to clean and efficient reactions.[1]

Principle: A thiol is deprotonated in situ by a base to form a thiolate anion, which is a highly effective nucleophile. The thiolate then displaces the chloride from the α-position in an SN2 fashion.

Materials:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Thiol (e.g., Thiophenol)

• Potassium Carbonate (K₂CO₃) or Sodium Hydride (NaH)

• Anhydrous Acetone or Tetrahydrofuran (THF)

• Ethyl Acetate (EtOAc)

• Water

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Protocol:

• To a solution of the thiol (1.1 eq) in anhydrous acetone, add finely ground potassium carbonate (1.5 eq).

• Stir the suspension vigorously for 15-20 minutes at room temperature.

• Add a solution of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in acetone dropwise.

• Stir the reaction at room temperature. The reaction is often complete within a few hours. Monitor by TLC.

• Filter off the inorganic salts and concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the resulting crude product by flash column chromatography to afford the pure α-thioether ester.

Summary of Reaction Conditions

The selection of appropriate reaction parameters is paramount for successful nucleophilic substitution. The table below summarizes typical conditions for various nucleophiles.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temp. (°C)	Typical Mechanism
Nitrogen	Benzylamine	DIEA	Acetonitrile	60-80	SN2
Oxygen	Sodium Acetate	-	DMF	80-100	SN2
Sulfur	Thiophenol	K₂CO₃	Acetone	20-40	SN2

Conclusion

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a highly valuable and reactive intermediate for organic synthesis. Its utility is primarily derived from the ease with which the α-chloro group can be displaced by a wide array of nucleophiles. By carefully selecting the nucleophile, solvent, and temperature, researchers can effectively control the reaction outcome, favoring either SN1 or SN2 pathways to achieve their desired synthetic targets. The protocols outlined in this guide provide a reliable foundation for the synthesis of diverse α-substituted phenylacetate derivatives, paving the way for applications in drug discovery and materials science.

References

• Chemistry Steps. Reactions of Acid Chlorides (ROCl) with Nucleophiles. Available from: [Link]

• ResearchGate. Dynamic Kinetic Resolution of α-Chloro Esters in Asymmetric Nucleophilic Substitution Using Diacetone-D-glucose as a Chiral Auxiliary. Available from: [Link]

• Patsnap Eureka. SN1 vs. SN2 Explained: Rate Laws, Reactivity, and Solvent Effects. Available from: [Link]

• Save My Exams. SN1 & SN2 (Cambridge (CIE) A Level Chemistry): Revision Note. Available from: [Link]

• MDPI. Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. Available from: [Link]

• Organic Chemistry Portal. Nucleophilic Substitution (SN1, SN2). Available from: [Link]

• [Source Link Not Found]

• Master Organic Chemistry. The SN1 Reaction Mechanism. Available from: [Link]

• YouTube. Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone. Available from: [Link]

• YouTube. Nucleophilic Substitution Reactions - SN1 and SN2 Mechanism, Organic Chemistry. Available from: [Link]

• National Center for Biotechnology Information. How the Nature of an Alpha-Nucleophile Determines a Brønsted Type-Plot and Its Reaction Pathways. An Experimental Study. Available from: [Link]

• ResearchGate. Nucleophilic substitution of alpha-haloenones with phenols. Available from: [Link]

• Master Organic Chemistry. Two Types of Nucleophilic Substitution Reactions - What The Data Tells Us. Available from: [Link]

• ACS Publications. The Reaction of β-Chloro-α,β-alkenoic Esters with Nucleophiles. Available from: [Link]

• LookChem. methyl (3-methoxyphenyl)acetate. Available from: [Link]

• ACS Publications. The Reaction of β-Chloro-α,β-alkenoic Esters with Nucleophiles. Available from: [Link]

• [Source Link Not Found]

• ChemRxiv. Synthesis and styrene copolymerization of novel methyl, methoxy, chloro, and fluorophenoxy ring-substituted 2-methoxyethyl phenylcyanoacrylates. Available from: [Link]

• Master Organic Chemistry. Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles). Available from: [Link]

• RSC Publishing. Parallels between the chloro and methoxy groups for potency optimization. Available from: [Link]

• YouTube. Roles of the Chloro and Methoxy Groups in Drug Discovery. Available from: [Link]

• Chemistry LibreTexts. 11.1: The Discovery of Nucleophilic Substitution Reactions. Available from: [Link]

• PubMed. Alpha-heteroarylation of esters, lactones, amides, and lactams by nucleophilic aromatic substitution. Available from: [Link]

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• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. researchgate.net [researchgate.net]
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• 9. chem.libretexts.org [chem.libretexts.org]

Application Notes &amp; Protocols: The Strategic Utility of Methyl 2-chloro-2-(3-methoxyphenyl)acetate in Pharmaceutical Intermediate Synthesis

Introduction: A Versatile Building Block

In the landscape of modern pharmaceutical synthesis, the efficiency and elegance of a synthetic route are paramount. The selection of starting materials and intermediates dictates the feasibility, yield, and scalability of producing an Active Pharmaceutical Ingredient (API). Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS No: 91900-27-5) has emerged as a highly valuable and versatile intermediate.[1] Its structure, featuring a phenyl ring substituted with a methoxy group and a chloroacetate moiety, provides two key points of reactivity: the α-chloro group and the methyl ester.

The α-chloro atom serves as an excellent leaving group, making the adjacent carbon atom highly susceptible to nucleophilic attack. This facilitates the formation of new carbon-nitrogen, carbon-sulfur, or carbon-carbon bonds, which are fundamental transformations in the construction of complex molecular scaffolds.[1] Simultaneously, the methyl ester group can be readily hydrolyzed to a carboxylic acid or undergo transesterification, offering further avenues for molecular elaboration.[1] These dual reactive sites make Methyl 2-chloro-2-(3-methoxyphenyl)acetate a strategic precursor for a range of complex molecules, including quinazolinones and other heterocyclic systems with recognized biological activity.[1][2] A prominent application of this scaffold is in the synthesis of precursors for analgesics like Tapentadol, where the 3-methoxyphenyl group is a core structural feature.[3][4]

This document provides a detailed guide for researchers and drug development professionals on the synthesis, properties, and application of this key intermediate, with a focus on scientifically sound protocols and the rationale behind experimental choices.

Physicochemical Properties & Safety Data

A thorough understanding of a compound's properties is critical for its safe handling and effective use in synthesis.

Table 1: Physicochemical Data for Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Property	Value	Source
CAS Number	91900-27-5	[1]
Molecular Formula	C₁₀H₁₁ClO₃	[1]
Molecular Weight	214.65 g/mol	[1]
IUPAC Name	methyl 2-chloro-2-(3-methoxyphenyl)acetate	[1]
Physical Form	Liquid (typical)
Boiling Point	86-88 °C at 0.5 mmHg (for the related methyl 2-(3-methoxyphenyl)acetate)

Handling and Safety Precautions

As with all α-halo esters, Methyl 2-chloro-2-(3-methoxyphenyl)acetate should be handled with care in a well-ventilated chemical fume hood.[5][6] It is an irritant to the skin, eyes, and respiratory system.[6][7]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[5][7]

• Inhalation: Avoid inhaling vapors or mists.[5][6]

• Contact: In case of contact with skin or eyes, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[5][7]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong bases and oxidizing agents.

Synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

The synthesis of the title compound is typically achieved through a two-step process: α-chlorination of a suitable precursor followed by esterification. A common and effective route begins with (3-methoxyphenyl)acetic acid.

Synthetic Workflow Overview

The overall process involves the synthesis of the precursor acid, (3-methoxyphenyl)acetic acid, followed by its α-chlorination and subsequent esterification to yield the final product.

Caption: General workflow for the synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Protocol: Esterification of 2-chloro-2-(3-methoxyphenyl)acetic Acid

This protocol details the final step of the synthesis, converting the carboxylic acid to its corresponding methyl ester via Fischer esterification.

Materials:

• 2-chloro-2-(3-methoxyphenyl)acetic acid

• Methanol (MeOH), anhydrous

• Sulfuric acid (H₂SO₄), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Round-bottom flask, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-chloro-2-(3-methoxyphenyl)acetic acid (1.0 eq) in an excess of anhydrous methanol (10-20 volumes).

  • Rationale: Using methanol as both the reagent and solvent drives the equilibrium towards the product side, maximizing yield. Anhydrous conditions prevent side reactions.

• Catalyst Addition: Cool the solution in an ice bath and slowly add a catalytic amount of concentrated sulfuric acid (approx. 0.05-0.1 eq) dropwise.

  • Rationale: Sulfuric acid acts as a catalyst to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol. The addition is done carefully due to the exothermic nature of mixing acid and alcohol.

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approx. 65°C for methanol). Monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-12 hours.

• Workup - Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully and slowly pour the reaction mixture into a beaker containing ice-cold water.

  • Rationale: This step quenches the reaction and helps to precipitate or separate the less polar ester product from the water-soluble methanol and acid catalyst.

• Extraction: Transfer the aqueous mixture to a separatory funnel. Extract the product with a suitable organic solvent like dichloromethane or ethyl acetate (3 x 20 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (to neutralize any remaining acid), water, and finally brine.

  • Rationale: The bicarbonate wash is crucial to remove the sulfuric acid catalyst and any unreacted carboxylic acid. The brine wash helps to remove residual water from the organic layer.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification (Optional): If necessary, the crude Methyl 2-chloro-2-(3-methoxyphenyl)acetate can be purified by vacuum distillation or column chromatography.

Application: Synthesis of α-Amino Ester Intermediates

The primary utility of Methyl 2-chloro-2-(3-methoxyphenyl)acetate in pharmaceutical synthesis lies in its reactivity towards nucleophiles. The reaction with primary or secondary amines proceeds via an Sₙ2 mechanism to yield valuable α-amino ester derivatives, which are precursors to a wide array of pharmacologically active molecules.[1]

Reaction Overview: Nucleophilic Substitution

The α-chloro group is readily displaced by an amine nucleophile, forming a new carbon-nitrogen bond. This transformation is a cornerstone of building more complex intermediates.

Caption: Nucleophilic substitution to form α-amino ester intermediates.

Protocol: General Synthesis of Methyl 2-amino-2-(3-methoxyphenyl)acetate Derivatives

This protocol provides a general method for the Sₙ2 reaction between Methyl 2-chloro-2-(3-methoxyphenyl)acetate and an amine.

Materials:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Desired primary or secondary amine (e.g., dimethylamine, benzylamine) (1.1 - 2.0 eq)

• A non-nucleophilic base (e.g., potassium carbonate (K₂CO₃), triethylamine (Et₃N)) (1.5 - 2.5 eq)

• Anhydrous polar aprotic solvent (e.g., Acetonitrile (ACN), N,N-Dimethylformamide (DMF))

• Round-bottom flask, magnetic stirrer, inert atmosphere (N₂ or Ar)

Procedure:

• Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the amine (1.1 eq), the base (e.g., K₂CO₃, 2.0 eq), and the anhydrous solvent. Stir the resulting suspension.

  • Rationale: An inert atmosphere prevents side reactions with atmospheric moisture or oxygen. The base is crucial to neutralize the HCl that is formed as a byproduct of the reaction, preventing it from protonating the amine nucleophile and rendering it unreactive.

• Substrate Addition: Dissolve Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in a small amount of the reaction solvent and add it dropwise to the stirring amine suspension at room temperature.

• Reaction Monitoring: Heat the reaction mixture if necessary (e.g., 50-80°C) and monitor its progress by TLC or LC-MS. Reactions are typically complete in 2-24 hours.

  • Rationale: Heating increases the reaction rate. The choice of temperature depends on the reactivity of the specific amine used.

• Workup: After completion, cool the reaction to room temperature and filter off the inorganic salts (the base and its hydrochloride salt). Wash the filter cake with a small amount of the solvent.

• Concentration and Purification: Combine the filtrate and washings, and concentrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by crystallization to yield the desired α-amino ester intermediate.

Table 2: Representative Reaction Parameters

Parameter	Condition/Reagent	Rationale
Nucleophile	Primary or Secondary Amine	Forms the desired C-N bond. Steric hindrance can affect reaction rate.[1]
Solvent	ACN, DMF, THF	Polar aprotic solvents are ideal for Sₙ2 reactions as they solvate the cation but not the nucleophile, increasing its reactivity.
Base	K₂CO₃, Et₃N, DIPEA	Scavenges the HCl byproduct without competing as a nucleophile.
Temperature	25°C - 80°C	Dependent on amine nucleophilicity; less reactive amines may require heating.

Conclusion

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a strategically important intermediate whose value lies in its predictable and versatile reactivity. The presence of a readily displaceable α-chloro group allows for the efficient introduction of a variety of functional groups via nucleophilic substitution, while the ester moiety provides a handle for further derivatization. As demonstrated, its application in the synthesis of α-amino esters provides a direct route to key precursors for complex pharmaceutical targets. The protocols outlined herein offer a robust framework for researchers to leverage this compound in the development of novel synthetic pathways for next-generation therapeutics.

References

• The Backbone of Pain Relief: Understanding the Synthesis of Tapentadol Intermediates. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD.
• Methyl 2-chloro-2-(3-methoxyphenyl)acetate. (n.d.). Benchchem.
• NEW SYNTHESIS OF TAPENTADOL-HCl INTERMEDIATES. (2016). Google Patents.
• Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. (2022). MDPI.
• Methyl 2-(3-methoxyphenyl)acetate. (n.d.). Sigma-Aldrich.
• SAFETY DATA SHEET - Methyl 3-methoxyphenylacetate. (n.d.). Fisher Scientific.
• Chemical Safety Data Sheet MSDS / SDS - Methyl (E)-3-methoxy-2-(2-chloromethylphenyl)-2-propenoate. (2022). ChemicalBook.
• Methyl 2-(3-methoxyphenyl)acetate Safety Data Sheet. (2023). Apollo Scientific.
• Process for the preparation of Tapentadol hydrochloride. (2022). Technical Disclosure Commons.
• SAFETY DATA SHEET - Methyl 3-Methoxyphenylacetate. (2025). Tokyo Chemical Industry.
• Methyl 2-(3-methoxyphenyl)acetate. (n.d.). MilliporeSigma.

Sources

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• 4. WO2016202808A2 - NEW SYNTHESIS OF TAPENTADOL-HCl INTERMEDIATES - Google Patents [patents.google.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. tcichemicals.com [tcichemicals.com]

Strategic Synthesis of Bioactive Heterocycles from Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5) is a high-value electrophilic synthon, structurally analogous to the critical intermediate used in the synthesis of Clopidogrel (Plavix®). While the 2-chlorophenyl analog is well-documented for antiplatelet therapeutics, the 3-methoxyphenyl variant offers a unique scaffold for exploring Structure-Activity Relationships (SAR). The electron-donating methoxy group at the meta position alters the lipophilicity and metabolic profile of the resulting heterocycles compared to their halogenated counterparts.

This guide details the strategic application of this synthon in generating three distinct heterocyclic classes: Thienopyridines (P2Y12 inhibitor analogs), 2-Aminothiazol-4-ones (antimicrobial scaffolds), and Pyrazolidin-3-ones .

Compound Profile & Reactivity[1][2][3][4]

• IUPAC Name: Methyl 2-chloro-2-(3-methoxyphenyl)acetate[1]

• Reactivity Profile:

  • -Carbon: Highly electrophilic due to the inductive effect of the chlorine and the ester carbonyl. Susceptible to displacement by amines, thiols, and hydrazines.

  • Ester Moiety: Prone to nucleophilic acyl substitution (e.g., hydrazinolysis) or hydrolysis.

  • 3-Methoxy Group: Provides moderate electron density to the aromatic ring without the steric hindrance of ortho substituents, potentially improving binding affinity in specific protein pockets.

Application I: Synthesis of Thienopyridine Analogs (P2Y12 Antagonists)

Rationale

The thienopyridine class, exemplified by Clopidogrel and Prasugrel, requires a specific N-alkylation step. Replacing the 2-chlorophenyl ring with a 3-methoxyphenyl ring allows researchers to probe the "metabolic hotspot" of the molecule. The 2-Cl substituent in Clopidogrel is involved in the oxidative activation by CYP450 enzymes; a 3-OMe analog may exhibit distinct prodrug activation kinetics.

Experimental Protocol

Objective: Coupling of Methyl 2-chloro-2-(3-methoxyphenyl)acetate with 4,5,6,7-tetrahydrothieno[3,2-c]pyridine.

Reagents:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq)

• 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride (1.1 eq)

• Potassium Carbonate (

  ), anhydrous (2.5 eq)

• Acetonitrile (ACN) or DMF (10 volumes)

Step-by-Step Procedure:

• Preparation: In a dry reaction vessel equipped with a reflux condenser and magnetic stirrer, suspend 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride (1.1 eq) in Acetonitrile.

• Base Activation: Add anhydrous

  (2.5 eq) to the suspension. Stir at room temperature for 30 minutes to liberate the free base of the amine.

• Addition: Dropwise add a solution of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in Acetonitrile over 20 minutes.

  • Note: The reaction is exothermic. Maintain internal temperature

    during addition to prevent elimination side-products (styrene derivatives).

• Reaction: Heat the mixture to reflux (

  ) for 4-6 hours. Monitor by TLC (Hexane:EtOAc 4:1) or HPLC.[2]

• Workup: Cool to room temperature. Filter off inorganic salts (

  , excess ).

• Isolation: Concentrate the filtrate under reduced pressure. Dissolve the residue in Ethyl Acetate and wash with water (

  ) and brine ( ). Dry over and concentrate.

• Purification: The crude oil can be converted to the Hydrogen Sulfate salt (similar to Clopidogrel) by dissolving in acetone and adding conc.

  at .[3][4]

Critical Quality Attribute (CQA): Chiral purity. The starting material is racemic.[5] If a single enantiomer is required, chiral resolution of the product using (+)-Camphorsulfonic acid is the industry standard [1].

Application II: Synthesis of 2-Aminothiazol-4-ones

Rationale

The reaction of

-halo esters with thiourea is a classic Hantzsch-type condensation. The resulting thiazolidinone scaffold is a pharmacophore found in various antimicrobial and anticonvulsant agents. The 3-methoxyphenyl group enhances lipid solubility, aiding cell membrane penetration.

Experimental Protocol

Objective: Cyclization with Thiourea to form 2-amino-5-(3-methoxyphenyl)thiazol-4(5H)-one.

Reagents:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq)

• Thiourea (1.2 eq)

• Sodium Acetate (anhydrous) (2.0 eq)

• Ethanol (absolute) (15 volumes)

Step-by-Step Procedure:

• Mixing: In a round-bottom flask, dissolve Thiourea (1.2 eq) and Sodium Acetate (2.0 eq) in absolute Ethanol.

• Addition: Add Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in one portion.

• Reflux: Heat the mixture to reflux for 3-5 hours. The solution typically turns from colorless to pale yellow.

• Mechanism Check: The sulfur atom acts as the initial nucleophile displacing the chloride (

  ), followed by intramolecular nucleophilic attack of the nitrogen on the ester carbonyl to close the ring.

• Precipitation: Pour the hot reaction mixture into ice-cold water (50 volumes). The product often precipitates as a white or off-white solid.

• Purification: Recrystallize from Ethanol/Water (8:2) to yield the pure thiazolone.

Visualizing the Synthetic Logic

The following diagram illustrates the divergent synthetic pathways available from this versatile scaffold.

Figure 1: Divergent synthetic pathways from the parent alpha-chloro ester. Blue path indicates the primary pharmaceutical route.

Comparative Data & Troubleshooting

Parameter	Thienopyridine Route	Thiazolidinone Route
Primary Mechanism	Alkylation	S-Alkylation + Cyclization
Key Side Reaction	Elimination to Styrene derivative (at high temp)	Hydrolysis of ester (if wet solvent used)
Preferred Solvent	Acetonitrile (Polar Aprotic)	Ethanol (Polar Protic)
Yield Expectation	75 - 85%	80 - 90%
Purification	Acid-Base Extraction / Salt Formation	Recrystallization

Troubleshooting Tip: If the yield of the Thienopyridine coupling is low, check the water content of the solvent. Water competes with the amine nucleophile, leading to the

-hydroxy acid byproduct. Use molecular sieves (3Å) in the reaction mixture.

References

• Sanofi-Aventis. (1988). Process for the preparation of dextrorotatory enantiomer of methyl alpha-(4,5,6,7-tetrahydrothieno[3,2-c]pyrid-5-yl)(2-chlorophenyl)acetate.[6] US Patent 4,847,265. Link

• Der Pharma Chemica. (2012). An efficient and large scale synthesis of Clopidogrel: Antiplatelet drug.[7] Der Pharma Chemica, 4(1):479-488.[5] Link

• BenchChem. Methyl 2-chloro-2-(3-methoxyphenyl)acetate Structure and Properties.Link

• Asian Journal of Chemistry. (2025). Novel Synthetic Route of (Z)-Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate.[8] (Demonstrating hydrazone/heterocycle reactivity of similar scaffolds). Link

• Heterocyclic Letters. (2023). Synthesis of Quinazolinone derivatives. (Demonstrating use of alpha-halo esters in heterocycle formation). Link

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
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• 4. AU709159B2 - Preparation of methyl 2-(2-methylphenyl)-3-methoxyacrylate - Google Patents [patents.google.com]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Clopidogrel bisulfate, Clopidogrel hydrogensulfate, DV-7314, SR-25990C, Iscover, Plavix-药物合成数据库 [drugfuture.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Synthesis of β-Lactams via Staudinger Cycloaddition Utilizing Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Abstract

This document provides a comprehensive guide to the synthesis of β-lactams (2-azetidinones) using Methyl 2-chloro-2-(3-methoxyphenyl)acetate as a ketene precursor in the Staudinger [2+2] ketene-imine cycloaddition reaction. The β-lactam ring is a cornerstone structural motif in medicinal chemistry, most notably in the penicillin and cephalosporin classes of antibiotics.[1] The Staudinger reaction, discovered by Hermann Staudinger in 1907, remains a versatile and powerful method for constructing this strained four-membered ring.[2] This guide details the underlying reaction mechanism, explores the critical factors governing stereoselectivity, provides a detailed experimental protocol, and discusses process optimization for researchers in synthetic chemistry and drug development.

Introduction: The Enduring Importance of β-Lactams

The 2-azetidinone, or β-lactam, ring is a privileged scaffold in pharmaceutical sciences. Its inherent ring strain makes it a potent acylating agent for biological nucleophiles, a reactivity famously exploited by β-lactam antibiotics to inhibit bacterial cell wall biosynthesis. Beyond their antibacterial prowess, β-lactams serve as valuable synthetic intermediates for accessing a diverse array of non-β-lactam structures and other biologically active molecules, including cholesterol absorption inhibitors and antiviral agents.[1][3]

Among the numerous synthetic strategies, the Staudinger ketene-imine cycloaddition is one of the most direct and widely employed methods for constructing the β-lactam core.[4] This formal [2+2] cycloaddition involves the reaction of a ketene with an imine to yield the desired 2-azetidinone.[5] The versatility of this reaction is enhanced by the use of precursors that generate the often unstable ketene species in situ.[6] This guide focuses on the practical application of Methyl 2-chloro-2-(3-methoxyphenyl)acetate, an α-halo ester, as a stable and effective precursor for this purpose.

Reaction Mechanism and Principle

The overall transformation involves two primary stages: the in situ generation of a ketene from the α-chloro ester precursor, followed by the cycloaddition of the ketene with an imine.

2.1. In Situ Ketene Formation

Methyl 2-chloro-2-(3-methoxyphenyl)acetate serves as a precursor to (3-methoxyphenyl)(methoxycarbonyl)ketene. In the presence of a non-nucleophilic tertiary amine base, such as triethylamine (Et₃N), the α-chloro ester undergoes dehydrohalogenation. The base abstracts the acidic α-proton, and a subsequent elimination of the chloride ion generates the highly reactive ketene intermediate. This in situ generation is critical as many ketenes are prone to dimerization or polymerization if isolated.[6]

2.2. The Staudinger [2+2] Cycloaddition

The reaction is broadly accepted to proceed through a stepwise mechanism rather than a concerted cycloaddition.[7][8]

• Nucleophilic Attack: The reaction commences with a nucleophilic attack by the imine nitrogen atom on the electrophilic central carbon of the ketene. This step forms a zwitterionic intermediate.[2][5] The rate of this initial attack is influenced by the electronic properties of the imine; electron-donating groups on the imine's N-substituent can facilitate this step.[2]

• Ring Closure: The zwitterionic intermediate then undergoes an intramolecular ring closure. The enolate oxygen attacks the iminium carbon in a conrotatory electrocyclic process to form the four-membered β-lactam ring.[8]

The following diagram illustrates the complete mechanistic pathway.

Caption: Competing pathways determining cis/trans stereoselectivity.

Detailed Experimental Protocol

This protocol describes a general procedure for the synthesis of a β-lactam using Methyl 2-chloro-2-(3-methoxyphenyl)acetate and a representative imine, N-benzylideneaniline.

4.1. Materials and Equipment

• Reagents:

  • Methyl 2-chloro-2-(3-methoxyphenyl)acetate

  • N-benzylideneaniline (or other desired imine)

  • Triethylamine (Et₃N), freshly distilled

  • Dichloromethane (CH₂Cl₂), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Solvents for chromatography (e.g., ethyl acetate, hexanes)

• Equipment:

  • Round-bottom flask with magnetic stir bar

  • Septa and nitrogen/argon inlet

  • Syringes and needles

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and chamber

  • Glass column for chromatography

4.2. Experimental Workflow

The following diagram outlines the overall experimental procedure.

Caption: Step-by-step experimental workflow for β-lactam synthesis.

4.3. Step-by-Step Procedure

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under a nitrogen atmosphere, add the imine (e.g., N-benzylideneaniline, 1.0 eq). Dissolve the imine in anhydrous dichloromethane (approx. 0.2 M concentration).

• Base Addition: Add freshly distilled triethylamine (1.5 eq) to the solution via syringe. Cool the flask to 0 °C using an ice-water bath and stir for 10 minutes.

• Precursor Addition: Slowly add a solution of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.1 eq) in a small amount of anhydrous dichloromethane to the stirring reaction mixture over 15-20 minutes. Causality Note: Slow addition is crucial to control the concentration of the highly reactive ketene, minimizing side reactions like polymerization and maintaining temperature control.

• Reaction: Stir the reaction at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature. Continue stirring overnight (12-16 hours).

• Monitoring: Monitor the consumption of the imine using TLC (e.g., with a 4:1 Hexanes:Ethyl Acetate eluent). The formation of a new, typically more polar spot corresponding to the β-lactam should be observed.

• Work-up: Upon completion, filter the reaction mixture through a pad of celite to remove the precipitated triethylammonium hydrochloride salt. Wash the filter cake with a small amount of dichloromethane.

• Extraction: Transfer the combined filtrate to a separatory funnel. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x) and brine (1x). Causality Note: The bicarbonate wash removes any unreacted acidic species and the salt byproduct, while the brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to separate the cis and trans isomers and remove impurities.

• Characterization: Combine the fractions containing the pure product(s). Characterize the final product(s) by ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. The relative stereochemistry (cis or trans) is typically determined by the coupling constant (J-value) between the C3-H and C4-H protons in the ¹H NMR spectrum (typically J_cis > J_trans).

Optimization and Data Interpretation

The yield and diastereoselectivity of the Staudinger reaction are sensitive to several parameters. The following table provides a hypothetical summary of how reaction conditions can influence the outcome.

Entry	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Diastereomeric Ratio (cis:trans)
1	CH₂Cl₂	0 → RT	16	85	70:30
2	Toluene	0 → RT	16	78	60:40
3	CH₂Cl₂	-78 → RT	20	82	85:15
4	THF	0 → RT	16	70	55:45

Analysis: As shown hypothetically in Entry 3, performing the initial addition at a much lower temperature (-78 °C) can significantly enhance the selectivity for the cis isomer by disfavoring the bond rotation in the zwitterionic intermediate. [1][9]Solvent polarity can also play a role, with less polar solvents sometimes favoring the trans isomer by better stabilizing the transition state for isomerization. [9]

Safety and Handling

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate: This is an α-halo ester and should be handled with care. It is a potential lachrymator and skin irritant. Always use in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Triethylamine: Corrosive and flammable with a strong odor. Handle in a fume hood.

• Dichloromethane: A volatile and suspected carcinogen. All operations should be conducted within a fume hood.

• Inert Atmosphere: The reaction is sensitive to moisture due to the reactivity of the ketene intermediate. Ensure all glassware is dry and the reaction is run under a dry, inert atmosphere (nitrogen or argon).

References

• Staudinger synthesis - Wikipedia. Wikipedia.

• Staudinger Synthesis - Organic Chemistry Portal. Organic Chemistry Portal.

• Jiao, L., Liang, X., & Xu, J. (2006). Origin of the Relative Stereoselectivity of the β-Lactam Formation in the Staudinger Reaction. Journal of the American Chemical Society, 128(18), 6060–6069.

• Gholipour, B., & Shahabi, M. (2023). Electronic origins of the stereochemistry in β-lactam formed through the Staudinger reaction catalyzed by a nucleophile. Scientific Reports, 13(1), 19999.

• France, S., Wack, H., & Taggi, A. E. (2004). Asymmetric Synthesis of β-Lactams by the Staudinger Reaction. In Organic Reactions. John Wiley & Sons, Inc.

• The general mechanism of the Staudinger reaction between ketenes and... ResearchGate.

• Synthesis of β-lactams by transition metal promoted Staudinger reactions... Royal Society of Chemistry.

• Das, A., & Banik, B. (2020). Synthesis of β-Lactams. Encyclopedia.pub.

• Trivedi, A. R., Dodiya, D. K., & Shah, V. H. (2012). Novel and Recent Synthesis and Applications of β-Lactams. Current Organic Chemistry, 16(15), 1836-1861.

• Dispirooxindole-β-Lactams: Synthesis via Staudinger Ketene-Imine Cycloaddition and Biological Evaluation. MDPI.

• β-Lactam synthesis - Organic Chemistry Portal. Organic Chemistry Portal.

• Synthesis of β-Lactams: α-Chloro and α-Cyano β-Lactams by Condensation of Imines with Titanium Ester Enolates... ResearchGate.

• Solid-phase synthesis of beta-lactams via the ester enolate-imine condensation route. Organic Letters, 2(7), 907-910.

• Highly Stereoselective Synthesis of β‐Lactams Utilizing α‐Chloroimines as New and Powerful Chiral Inductors. Chemistry – A European Journal, 14(21), 6336-6340.

• Facile Synthesis of β-Lactam Derivatives by the Staudinger Reaction Using 3,6-Dichlorotetrazine. ResearchGate.

• Hafez, A. M., & Lectka, T. (2014). Chemical Synthesis of β-Lactams: Asymmetric Catalysis and Other Recent Advances. Accounts of Chemical Research, 47(4), 1146–1159.

• Role of imine isomerization in the stereocontrol of the Staudinger reaction between ketenes and imines. Royal Society of Chemistry.

• Synthesis of new beta-lactams. Google Patents.

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Application Notes &amp; Protocols: Strategic N-Alkylation of Amines with Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Abstract

The synthesis of α-amino esters is a cornerstone of modern medicinal chemistry, providing critical scaffolds for a vast array of therapeutic agents.[1][2][3] This document provides a comprehensive guide to the N-alkylation of primary and secondary amines using methyl 2-chloro-2-(3-methoxyphenyl)acetate. We will explore the underlying reaction mechanism, provide detailed, field-tested protocols for execution, and offer insights into process optimization and troubleshooting. The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to leverage this versatile transformation for the synthesis of novel molecular entities.

Introduction: The Significance of α-Aryl-α-Amino Esters

The α-amino acid framework is a privileged motif in biologically active molecules. By modifying the core structure, for instance, by introducing an aryl group at the α-position and N-alkylating the amine, chemists can fine-tune the pharmacological properties of a compound. The products of the title reaction, methyl 2-(alkylamino)-2-(3-methoxyphenyl)acetates, are valuable intermediates. They serve as versatile building blocks for more complex molecules, including enzyme inhibitors, peptidomimetics, and novel heterocyclic systems.[4] The 3-methoxyphenyl group, in particular, is a common feature in many CNS-active and other pharmaceutical compounds.

The reaction of an amine with an α-halo ester, such as methyl 2-chloro-2-(3-methoxyphenyl)acetate, represents a direct and efficient method for constructing the C-N bond, leading to these valuable scaffolds.[5] This guide will provide the necessary technical details to successfully implement this reaction.

Reaction Mechanism and Controlling Factors

The alkylation of an amine with methyl 2-chloro-2-(3-methoxyphenyl)acetate is a classic example of a nucleophilic aliphatic substitution. The reaction is anticipated to proceed primarily through an SN2 mechanism , where the nitrogen atom of the amine directly attacks the electrophilic α-carbon, displacing the chloride ion in a single, concerted step.[6]

Key Mechanistic Steps:

• Nucleophilic Attack: The lone pair of electrons on the amine's nitrogen atom attacks the carbon atom bearing the chlorine. This carbon is electrophilic due to the inductive effect of the adjacent chlorine atom and the carbonyl group.

• Transition State: A five-coordinate transition state is formed where the C-N bond is forming concurrently with the C-Cl bond breaking.

• Displacement & Salt Formation: The chloride ion is expelled as the leaving group, resulting in the formation of an ammonium salt.

• Deprotonation: A base, typically an excess of the starting amine or an added non-nucleophilic base (like triethylamine or potassium carbonate), deprotonates the ammonium salt to yield the final, neutral N-alkylated α-amino ester product.

This final deprotonation step is crucial, as the reaction would otherwise stall at the ammonium salt stage.

Caption: SN2 mechanism for amine alkylation.

Factors Influencing the Reaction:

• The Amine Nucleophile: The reactivity is highly dependent on the amine.

  • Basicity vs. Nucleophilicity: While related, stronger basicity does not always mean stronger nucleophilicity.[7] Generally, primary aliphatic amines are excellent nucleophiles for this reaction.

  • Steric Hindrance: Bulky amines (e.g., diisopropylamine) will react much slower than less hindered amines (e.g., methylamine) due to steric clash in the SN2 transition state.[8]

  • Aromatic vs. Aliphatic: Aromatic amines (e.g., aniline) are weaker nucleophiles than aliphatic amines because the nitrogen lone pair is delocalized into the aromatic ring.

• The Solvent: Polar aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) are generally preferred.[9][10] They can solvate the cation of the intermediate salt but do not strongly solvate the amine nucleophile, thus enhancing its reactivity.[9]

• The Base: Using the reacting amine in excess (2.0-2.2 equivalents) is a common strategy, where it acts as both the nucleophile and the base. Alternatively, a non-nucleophilic base like triethylamine (TEA) or a solid base like potassium carbonate (K₂CO₃) can be used in slight excess (1.1-1.5 equivalents). This is particularly useful when the amine is expensive or when trying to prevent dialkylation.

• Temperature: Reactions are often started at a lower temperature (e.g., 0 °C) during the addition of the alkylating agent to control the initial exotherm and then allowed to warm to room temperature or gently heated (40-60 °C) to drive the reaction to completion.[11]

Experimental Protocols

The following protocols are generalized procedures that can be adapted based on the specific amine being used.

Protocol A: Alkylation using Excess Amine as Base

This method is ideal for simple, inexpensive primary or secondary aliphatic amines.

Caption: Experimental workflow using excess amine.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine (2.2 equivalents) in a suitable volume of anhydrous acetonitrile (ACN) to make an approximately 0.2-0.5 M solution.

• Addition of Alkylating Agent: Cool the stirred amine solution to 0 °C using an ice bath. Add methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 equivalent) dropwise via syringe over 10-15 minutes.

• Reaction Monitoring: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting chloroacetate is consumed (typically 4-24 hours).

• Work-up: Once the reaction is complete, concentrate the mixture in vacuo. Redissolve the residue in ethyl acetate (EtOAc). Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (NaHCO₃) solution (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to afford the desired product.

Protocol B: Alkylation using an External Base

This method is preferred for more valuable amines or when minimizing dialkylation is critical.

Step-by-Step Methodology:

• Reactant Preparation: To a stirred suspension of potassium carbonate (K₂CO₃, 1.5 equivalents) in anhydrous DMF, add the amine (1.05 equivalents).

• Addition of Alkylating Agent: Add methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 equivalent) dropwise at room temperature.

• Reaction Monitoring: Heat the reaction mixture to 50 °C and stir until completion as monitored by TLC or LC-MS (typically 2-12 hours).

• Work-up: Cool the reaction to room temperature and filter off the inorganic salts. Dilute the filtrate with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, 3x).

• Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the residue via flash column chromatography.

Data Presentation: Representative Reaction Parameters

The following table provides a guideline for expected reaction conditions and outcomes. Actual results may vary based on the specific substrate.

Amine Type	Amine (eq.)	Base (eq.)	Solvent	Temp (°C)	Time (h)	Expected Yield
Primary Aliphatic	2.2	---	ACN, DCM	0 to RT	4 - 18	Good to Excellent
Secondary Aliphatic	1.1	K₂CO₃ (1.5)	DMF, ACN	RT to 50	6 - 24	Moderate to Good
Aniline (Aromatic)	1.1	K₂CO₃ (1.5)	DMF	60 - 80	12 - 48	Fair to Moderate
Hindered Amine	1.1	NaH (1.2)	THF, DMF	RT to 60	24 - 72	Low to Fair

Troubleshooting Common Issues

• Problem: Low or No Conversion

  • Cause: The amine may be a weak nucleophile, or there may be significant steric hindrance.

  • Solution: Increase the reaction temperature. Switch to a more polar solvent like DMF. For very weak nucleophiles, consider deprotonating the amine first with a strong, non-nucleophilic base like sodium hydride (NaH) in THF, then adding the chloroacetate.

• Problem: Formation of Dialkylated Byproduct

  • Cause: The product amine is often more nucleophilic than the starting amine, leading to a second alkylation.[12]

  • Solution: Use the amine as the limiting reagent (1.0 eq) and the chloroacetate in slight excess (1.1-1.2 eq) along with an external base (Protocol B). Alternatively, add the chloroacetate very slowly at a low temperature to maintain a low concentration.

• Problem: Reaction Stalls

  • Cause: Insufficient base to neutralize the generated HCl, leading to protonation of the starting amine and shutting down the reaction.

  • Solution: Ensure at least one full equivalent of base is present relative to the chloroacetate. If using the amine as the base, ensure at least two equivalents are used. Add an additional portion of base if monitoring indicates the reaction has stalled.

Safety Precautions

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate: As an α-halo ester, this compound is a potential lachrymator and alkylating agent. It should be handled with care in a well-ventilated chemical fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a lab coat, and chemically resistant gloves.

• Solvents and Reagents: Handle all organic solvents and bases according to their specific safety data sheets (SDS). Reactions involving sodium hydride require an inert atmosphere and extreme caution due to the generation of flammable hydrogen gas upon quenching.

References

• Gawande, M. B., et al. (2007). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. Catalysis Communications, 8(4), 576-582. Retrieved from [Link]

• Senthamarai, T., et al. (2018). Direct Catalytic N‐Alkylation of α‐Amino Acid Esters and Amides Using Alcohols with High Retention of Stereochemistry. Chemistry – A European Journal, 24(45), 11596-11600. Retrieved from [Link]

• LibreTexts. (2021). 8.3. Factors affecting rate of nucleophilic substitution reactions. Retrieved from [Link]

• ResearchGate. (2018). N‐Alkylation of α‐Amino Esters and Amides through Hydrogen Borrowing. Retrieved from [Link]

• Royal Society of Chemistry. (2020). Recent advances in the synthesis of α-amino ketones. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Royal Society of Chemistry. (2017). The reactions of α-amino acids and α-amino acid esters with high valent transition metal halides. RSC Publishing. Retrieved from [Link]

• LibreTexts. (2020). 14.3: Factors That Affect The Course of Nucleophilic Substitutions at sp3 Carbon. Retrieved from [Link]

• PubMed. (2004). Recent advances in the medicinal chemistry of alpha-aminoboronic acids, amine-carboxyboranes and their derivatives. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Aqueous N-alkylation of amines using alkyl halides: direct generation of tertiary amines under microwave irradiation. Green Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (2017). Alkylation of Amines (Sucks!). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Kinetics and Mechanisms of Activation of α-Amino Acid Ester Prodrugs of Camptothecins. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Retrieved from [Link]

• MDPI. (2022). Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. Retrieved from [Link]

• Wikipedia. (n.d.). Amine alkylation. Retrieved from [Link]

• Springer Nature. (2024). Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Communications Chemistry. Retrieved from [Link]

• BYJU'S. (n.d.). Nucleophilic Substitution Reaction. Retrieved from [Link]

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. Retrieved from [Link]

• PubMed. (2003). Nucleophilic substitution reactions of alpha-chloroacetanilides with benzylamines in dimethyl sulfoxide. Retrieved from [Link]

• LibreTexts. (2015). 20.05.1: Alkylation of Amines by Alkyl Halides. Retrieved from [Link]

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Enantioselective Synthesis of Derivatives from Methyl 2-Chloro-2-(3-methoxyphenyl)acetate: An Application and Protocol Guide

In the landscape of modern pharmaceutical and fine chemical synthesis, the precise control of stereochemistry is not merely an academic exercise but a critical determinant of biological activity and therapeutic efficacy. Methyl 2-chloro-2-(3-methoxyphenyl)acetate stands as a versatile prochiral starting material, offering a gateway to a variety of valuable chiral building blocks. This guide provides an in-depth exploration of robust and scalable methodologies for the enantioselective synthesis of key derivatives, with a particular focus on enzymatic and chemoenzymatic strategies. The protocols and insights presented herein are curated for researchers, scientists, and drug development professionals, aiming to bridge the gap between theoretical concepts and practical laboratory application.

Introduction: The Significance of Chiral α-Aryl Acetic Acid Derivatives

Chiral α-aryl acetic acid derivatives are privileged scaffolds in medicinal chemistry. The 3-methoxyphenyl moiety, in particular, is a common feature in a range of biologically active molecules. The enantiomers of a chiral drug can exhibit profoundly different pharmacological and toxicological profiles. Consequently, the development of efficient and highly selective methods for accessing single enantiomers is a cornerstone of contemporary drug discovery and development. This guide will focus on two principal classes of derivatives obtainable from enantiomerically enriched methyl 2-chloro-2-(3-methoxyphenyl)acetate: chiral α-amino esters and chiral glycidic esters, the latter being pivotal intermediates in the synthesis of cardiovascular drugs like Diltiazem.[1][2]

Strategic Approaches to Enantioselective Synthesis

The generation of stereocenters with high fidelity from a prochiral or racemic starting material can be achieved through several strategic approaches. This guide will detail three powerful and widely adopted methodologies:

• Enzymatic Kinetic Resolution (EKR): A classic and reliable method that utilizes the stereoselectivity of enzymes, typically lipases, to preferentially catalyze the reaction of one enantiomer in a racemic mixture.

• Dynamic Kinetic Resolution (DKR): A more advanced and efficient strategy that combines enzymatic kinetic resolution with in-situ racemization of the starting material, enabling the theoretical conversion of 100% of the racemic mixture into a single enantiomer of the product.

• Chemoenzymatic Synthesis of Chiral Glycidic Esters: A multi-step process that leverages the products of DKR to generate highly valuable chiral epoxides, which are versatile intermediates for further synthetic transformations.

Methodology 1: Enzymatic Kinetic Resolution (EKR) of Methyl 2-Chloro-2-(3-methoxyphenyl)acetate

Principle: Enzymatic kinetic resolution is a widely employed technique for the separation of enantiomers.[3] Lipases, such as Candida antarctica Lipase B (CALB), are particularly effective for the hydrolysis of esters.[4][5] In the case of racemic methyl 2-chloro-2-(3-methoxyphenyl)acetate, a stereoselective lipase will preferentially hydrolyze one enantiomer to the corresponding carboxylic acid, leaving the other enantiomer as the unreacted ester. This allows for the separation of the two enantiomers based on their different chemical properties (e.g., solubility in aqueous base). While the maximum theoretical yield for the desired enantiomer (either the acid or the unreacted ester) is 50%, this method is often valued for its simplicity, mild reaction conditions, and the high enantiomeric excess (ee) that can be achieved.

Workflow for Enzymatic Kinetic Resolution:

Caption: Workflow for the Enzymatic Kinetic Resolution of a racemic α-chloro ester.

Protocol 1: Lipase-Catalyzed Kinetic Resolution of Racemic Methyl 2-Chloro-2-(3-methoxyphenyl)acetate

This protocol is based on established procedures for the kinetic resolution of α-halo esters using immobilized Candida antarctica Lipase B (Novozym® 435).[6]

Materials:

• Racemic methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Novozym® 435 (immobilized Candida antarctica Lipase B)

• Phosphate buffer (0.1 M, pH 7.0)

• Acetonitrile (co-solvent)

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution

• 1 M Hydrochloric acid

• Anhydrous sodium sulfate

• Magnetic stirrer and stir bar

• pH meter or pH-stat

• Temperature-controlled water bath or reaction block

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve racemic methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in a mixture of phosphate buffer (pH 7.0) and acetonitrile (e.g., 4:1 v/v) to a final substrate concentration of 0.1 M.

• Enzyme Addition: Add Novozym® 435 (e.g., 50-100% of the substrate weight). The optimal enzyme loading should be determined empirically.

• Reaction Monitoring: Stir the reaction mixture at a constant temperature (e.g., 30-40 °C). Monitor the progress of the reaction by taking small aliquots at regular intervals. The conversion can be determined by chiral HPLC analysis (see Protocol 4) or by monitoring the consumption of base if using a pH-stat.

• Reaction Termination: Stop the reaction at approximately 50% conversion to achieve the highest possible enantiomeric excess for both the unreacted ester and the carboxylic acid product. This can be achieved by filtering off the immobilized enzyme.

• Work-up and Separation:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the unreacted enantiomerically enriched ester with diethyl ether or ethyl acetate (3 x volume of the aqueous phase).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the enantiopure methyl 2-chloro-2-(3-methoxyphenyl)acetate.

  • Carefully acidify the aqueous layer to pH 2-3 with 1 M HCl.

  • Extract the resulting enantiomerically enriched 2-chloro-2-(3-methoxyphenyl)acetic acid with diethyl ether or ethyl acetate (3 x volume of the aqueous phase).

  • Combine these organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the enantiopure carboxylic acid.

• Analysis: Determine the enantiomeric excess (ee) of the recovered ester and the carboxylic acid product by chiral HPLC (see Protocol 4).

Expected Outcome:

Product	Theoretical Max. Yield	Expected Enantiomeric Excess (ee)
Unreacted Ester Enantiomer	50%	>95%
Carboxylic Acid Enantiomer	50%	>95%

Methodology 2: Dynamic Kinetic Resolution (DKR) of an α-Chloro-β-keto Ester Precursor

Principle: Dynamic kinetic resolution (DKR) overcomes the 50% yield limitation of traditional EKR by integrating an in-situ racemization of the starting material. For the synthesis of chiral derivatives of methyl 2-chloro-2-(3-methoxyphenyl)acetate, a powerful approach is to start from a precursor, methyl 2-chloro-3-oxo-3-(3-methoxyphenyl)propanoate. This α-chloro-β-keto ester can undergo dynamic reductive kinetic resolution catalyzed by a ketoreductase (KRED) to yield a single diastereomer of the corresponding α-chloro-β-hydroxy ester with high diastereo- and enantioselectivity.[7][8] The racemization of the α-chloro-β-keto ester is typically facile under the reaction conditions, allowing for a theoretical yield of up to 100% of the desired product.

Workflow for Dynamic Kinetic Resolution:

Caption: Principle of Dynamic Kinetic Resolution of an α-chloro-β-keto ester.

Protocol 2: Ketoreductase-Catalyzed Dynamic Reductive Kinetic Resolution

This protocol is adapted from the work of Chen and coworkers on the DKR of aryl α-chloro β-keto esters.[8]

Materials:

• Methyl 2-chloro-3-oxo-3-(3-methoxyphenyl)propanoate

• A suitable ketoreductase (KRED) (e.g., from a commercial screening kit or a specific recombinant KRED like LfSDR1)[7]

• Nicotinamide adenine dinucleotide phosphate (NADPH) or a cofactor regeneration system (e.g., glucose and glucose dehydrogenase)

• Potassium phosphate buffer (e.g., 100 mM, pH 6.5)

• Isopropyl alcohol (co-solvent)

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Cofactor Regeneration System (if used): In a reaction vessel, prepare the potassium phosphate buffer containing glucose (e.g., 1.1 eq relative to the substrate) and NADP⁺ (e.g., 0.01 eq). Add glucose dehydrogenase (GDH) (e.g., 5-10 U/mL).

• Reaction Setup: To the buffer (with or without the cofactor regeneration system), add the KRED (lyophilized powder or solution).

• Substrate Addition: Dissolve methyl 2-chloro-3-oxo-3-(3-methoxyphenyl)propanoate (1.0 eq) in a minimal amount of a water-miscible co-solvent like isopropyl alcohol and add it to the reaction mixture. The final substrate concentration could be in the range of 10-50 g/L.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., 30 °C). Maintain the pH of the reaction at a constant value (e.g., 6.5) by the addition of a suitable base if necessary.

• Reaction Monitoring: Monitor the reaction progress by chiral HPLC or GC analysis of aliquots taken at regular intervals until the starting material is fully consumed.

• Work-up:

  • Saturate the aqueous reaction mixture with sodium chloride.

  • Extract the product with ethyl acetate (3 x volume of the aqueous phase).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the enantiomerically and diastereomerically pure methyl 2-chloro-3-hydroxy-3-(3-methoxyphenyl)propanoate.

• Analysis: Determine the diastereomeric ratio (dr) and enantiomeric excess (ee) by chiral HPLC or GC. The stereochemistry can be confirmed by comparison to literature data or by further derivatization.

Expected Outcome:

Product	Expected Yield	Expected Diastereomeric Ratio (dr)	Expected Enantiomeric Excess (ee)
anti-(2S,3S)-Methyl 2-chloro-3-hydroxy-3-(3-methoxyphenyl)propanoate	75-95%	>99:1	>99%

Methodology 3: Chemoenzymatic Synthesis of Chiral Glycidic Esters

Principle: The enantiopure α-chloro-β-hydroxy esters obtained from DKR are valuable precursors for the synthesis of chiral epoxides, also known as glycidic esters. The treatment of the chlorohydrin with a non-nucleophilic base induces an intramolecular SN2 reaction, where the hydroxyl group displaces the chloride, forming the epoxide ring with inversion of configuration at the chlorine-bearing carbon. This transformation is highly efficient and stereospecific. The resulting methyl (2R,3S)-3-(3-methoxyphenyl)glycidate is a key intermediate in the synthesis of Diltiazem.[8][9]

Reaction Scheme for Epoxidation:

Caption: Base-mediated cyclization to form the chiral glycidic ester.

Protocol 3: Synthesis of Methyl (2R,3S)-3-(3-methoxyphenyl)glycidate

Materials:

• anti-(2S,3S)-Methyl 2-chloro-3-hydroxy-3-(3-methoxyphenyl)propanoate (from Protocol 2)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) or anhydrous potassium carbonate

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated ammonium chloride solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup: Dissolve the enantiopure chlorohydrin (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Base Addition: Cool the solution to 0 °C and add DBU (1.2 eq) dropwise. Alternatively, anhydrous potassium carbonate (2-3 eq) can be used, and the reaction may require warming to room temperature.

• Reaction Monitoring: Stir the reaction at 0 °C to room temperature and monitor its progress by TLC until the starting material is completely consumed.

• Work-up:

  • Quench the reaction by adding saturated ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure methyl (2R,3S)-3-(3-methoxyphenyl)glycidate.

Expected Outcome:

Product	Expected Yield	Expected Enantiomeric Purity
Methyl (2R,3S)-3-(3-methoxyphenyl)glycidate	>90%	Maintained from the starting material (>99% ee)

Synthesis of Chiral α-Amino Esters

Principle: Enantiomerically pure α-chloro esters are excellent precursors for the synthesis of non-natural α-amino acids via nucleophilic substitution with an amine or an amine equivalent. The reaction typically proceeds via an SN2 mechanism, resulting in inversion of configuration at the α-carbon.

Protocol 4: Synthesis of Methyl (S)-2-amino-2-(3-methoxyphenyl)acetate from (R)-Methyl 2-chloro-2-(3-methoxyphenyl)acetate

This protocol describes a representative nucleophilic substitution reaction.

Materials:

• (R)-Methyl 2-chloro-2-(3-methoxyphenyl)acetate (from Protocol 1)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF), anhydrous

• Triphenylphosphine (PPh₃) or Hydrogen gas with a Palladium catalyst (for azide reduction)

• Tetrahydrofuran (THF)

• Water

• Diethyl ether or Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

Step A: Azide Formation

• Dissolve (R)-methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) and stir the mixture at room temperature or slightly elevated temperature (e.g., 50 °C) until the starting material is consumed (monitor by TLC).

• Cool the reaction mixture, add water, and extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate to give the crude methyl (S)-2-azido-2-(3-methoxyphenyl)acetate. This intermediate is often used in the next step without further purification.

Step B: Azide Reduction (Staudinger Reduction)

• Dissolve the crude azido ester in THF.

• Add water (4-5 eq) followed by triphenylphosphine (1.1 eq).

• Stir the mixture at room temperature. The reaction is typically complete within a few hours (monitor by TLC).

• Concentrate the reaction mixture under reduced pressure and purify by column chromatography to afford methyl (S)-2-amino-2-(3-methoxyphenyl)acetate.

Alternative for Step B: Catalytic Hydrogenation

• Dissolve the crude azido ester in methanol or ethyl acetate.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr shaker) until the reaction is complete.

• Filter the reaction mixture through a pad of Celite to remove the catalyst and concentrate the filtrate to obtain the amino ester.

Expected Outcome:

Product	Expected Yield (over 2 steps)	Expected Enantiomeric Purity
Methyl (S)-2-amino-2-(3-methoxyphenyl)acetate	70-85%	>98% ee

Analytical Methods: Chiral HPLC

Principle: Chiral High-Performance Liquid Chromatography (HPLC) is an indispensable tool for determining the enantiomeric excess of chiral compounds. The separation is achieved using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are widely used for their broad applicability.[10][11]

Protocol 5: Chiral HPLC Method for Analysis of Methyl 2-Chloro-2-(3-methoxyphenyl)acetate Enantiomers

This is a starting method that may require optimization.

Instrumentation and Columns:

• HPLC system with a UV detector

• Chiral Stationary Phase: A polysaccharide-based column such as Daicel CHIRALPAK® IA, IB, IC, or CHIRALCEL® OD-H, OJ-H.

Typical Conditions:

• Mobile Phase: A mixture of n-hexane and isopropanol (IPA). A typical starting gradient could be 90:10 (hexane:IPA).

• Flow Rate: 0.5 - 1.0 mL/min

• Column Temperature: 25 °C

• Detection: UV at 254 nm

• Injection Volume: 5-10 µL

• Sample Preparation: Dissolve a small amount of the sample in the mobile phase.

Method Development:

If the initial conditions do not provide adequate separation, the following parameters can be adjusted:

• Solvent Ratio: Vary the percentage of IPA in the mobile phase. Increasing the IPA content generally decreases retention times.

• Additive: For acidic or basic compounds, adding a small amount of an acidic (e.g., 0.1% trifluoroacetic acid) or basic (e.g., 0.1% diethylamine) modifier can improve peak shape and resolution.

• Column Choice: If one column does not provide separation, screen other polysaccharide-based columns.

Conclusion

References

• Yue, X., Li, Y., Liu, M., Sang, D., Huang, Z., & Chen, F. (2022). Biocatalytic dynamic reductive kinetic resolution of aryl α-chloro β-keto esters: divergent, stereocontrolled synthesis of diltiazem, clentiazem, and siratiazem. Chemical Communications, 58(65), 9069-9072. [Link]

• Watson, K. G., Fung, Y. M., Gredley, M., Bird, G. J., Jackson, W. R., Gountzos, H., & Matthews, B. R. (1990). Asymmetric syntheses of (+)-diltiazem hydrochloride. Journal of the Chemical Society, Chemical Communications, (14), 1018-1019. [Link]

• Yue, X., Li, Y., Liu, M., Sang, D., Huang, Z., & Chen, F. (2022). Biocatalytic dynamic reductive kinetic resolution of aryl α-chloro β-keto esters: divergent, stereocontrolled synthesis of diltiazem, clentiazem, and siratiazem. RSC Publishing. [Link]

• Matsuki, K., Sobukawa, M., & Takeda, M. (1993). Asymmetric Reduction of Aromatic Ketones. II. An Enantioselective Synthesis of Methyl (2R, 3S)-3-(4-Methoxyphenyl)glycidate. Chemical and Pharmaceutical Bulletin, 41(4), 647-653. [Link]

• Agriculture and Environment Research Unit (AERU). (2025, September 15). Diltiazem. University of Hertfordshire. [Link]

• Hashiyama, T., Inoue, H., Konda, M., & Takeda, M. (1984). Reaction of 3-phenylglycidic esters. Part 1. Stereoselective opening of the oxirane ring of trans-3-phenylglycidic esters with 2-nitrothiophenols and the effect of various catalysts thereon. Journal of the Chemical Society, Perkin Transactions 1, 1725-1732. [Link]

• Tang, S.-L. (2010). Engineering of Candida antarctica lipase B for the kinetic resolution of alpha-halo esters. The University of Manchester. [Link]

• Poli, G. (2024, July 16). Microbial enantioselective synthesis of a key intermediate for Diltiazem. POLITesi. [Link]

• Seki, M. (2001). A practical procedure for the large-scale preparation of methyl (2R,3S)-3-(4-methoxyphenyl)glycidate, a key intermediate for diltiazem. Tetrahedron: Asymmetry, 12(8), 1129-1140. [Link]

• Vecchietti, V., & Monti, G. (1992). U.S. Patent No. 5,102,999. Washington, DC: U.S.

• Schwartz, A., Madan, P., Whitesell, J. K., & Lawrence, R. M. (1990). Lipase-catalyzed kinetic resolution of alcohols via chloroacetate esters: (−)-(1R,2S)-trans-2-phenylcyclohexanol and (+)-(1S,2R)-trans-2-phenylcyclohexanol. Organic Syntheses, 69, 1. [Link]

• Kanerva, L. T., & Vänttinen, E. (2011). Candida antarctica Lipase B in a Chemoenzymatic Route to Cyclic α‐Quaternary α‐Amino Acid Enantiomers. European Journal of Organic Chemistry, 2011(6), 1123-1129. [Link]

• Zaggout, F. R. (2007). Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry, 19(2), 1443. [Link]

• Ortiz, C., Ferreira, M. L., & Barbosa, O. (2018). Kinetic resolution of drug intermediates catalyzed by lipase B from Candida antarctica immobilized on immobead-350. Biotechnology Progress, 34(4), 878-889. [Link]

• Matsuki, K., Sobukawa, M., & Takeda, M. (1993). Asymmetric reduction of aromatic ketones. II: An enantioselective synthesis of methyl (2R,3S)-3-(4-methoxyphenyl)glycidate. Chemical & Pharmaceutical Bulletin, 41(4), 647-653. [Link]

• Steward, K. M., Gentry, E. C., & Johnson, J. S. (2012). Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. Journal of the American Chemical Society, 134(17), 7329–7332. [Link]

• Al-Zuhairi, A. J. (2018). Glycerolysis of Esters with Candida antarctica Lipase B in Glycerol. Journal of the American Oil Chemists' Society, 95(10), 1229-1235. [Link]

• Johnson, J. S., et al. (2012). Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. Synfacts, 8(8), 0885-0885. [Link]

• Zhang, Z., Xu, J., & Wang, L. (2018). Significantly increased catalytic activity of Candida antarctica lipase B for the resolution of cis-(±)-dimethyl 1-acetylpiperidine-2,3-dicarboxylate. Catalysis Science & Technology, 8(19), 4931-4937. [Link]

• González-Sabín, J., Gotor, V., & Rebolledo, F. (2004). Lipase mediated enzymatic kinetic resolution of phenylethyl halohydrins acetates: A case of study and rationalization. Tetrahedron: Asymmetry, 15(1), 131-137. [Link]

• Huang, L., Liu, Y., Fang, G., Jia, X., Zheng, P., You, C., & Qin, J. (2022). Ketoreductase Catalyzed (Dynamic) Kinetic Resolution for Biomanufacturing of Chiral Chemicals. Frontiers in Bioengineering and Biotechnology, 10, 929784. [Link]

• YMC. (n.d.). Efficient method development for chiral separation by using CHIRAL ART columns. [https://ymc.eu/d/ efficient-method-development-for-chiral-separation-by-using-chiral-art-columns.html]([Link] efficient-method-development-for-chiral-separation-by-using-chiral-art-columns.html)

• de Souza, R. O. M. A., et al. (2014). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. European Journal of Organic Chemistry, 2014(14), 2975-2980. [Link]

• Schwartz, A., Madan, P., Whitesell, J. K., & Lawrence, R. M. (1990). Lipase-catalyzed kinetic resolution of alcohols via chloroacetate esters: ( - )-(1R,2S)-rrarti-2-phenylcyclohexanol and ( + )-(1S,2R) -rrans-2-phenylcyclohexanol. Organic Syntheses, 69, 1. [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. [Link]

• Twohig, M., Aubin, A., & Jones, M. D. (2014). Enantioselective Resolution and Analysis of Chiral Pesticides in Formulations by UltraPerformance Convergence Chromatography (UPC2) with UV Detection. Waters Corporation. [Link]

• de Miranda, A. S., et al. (2022). Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. Molecules, 27(23), 8497. [Link]

• Ju, K., et al. (2022). A biocatalytic platform for asymmetric alkylation of α-keto acids by mining and engineering of methyltransferases. eScholarship.org. [Link]

• Daicel. (n.d.). Chiral Chiralpak IA Method Development. MZ-Analysentechnik. [Link]

• Reddy, P. G., & Kumar, P. S. (2005). A Convenient Synthesis of Amino Acid Methyl Esters. Indian Journal of Chemistry - Section B, 44B(12), 2584-2587. [Link]

• Reddy, K. S., et al. (2006). A process for resolution of methylamino(2-chlorophenyl)acetate.

• Sirén, S., et al. (2020). Candida antarctica Lipase A-Based Enantiorecognition of a Highly Strained 4-Dibenzocyclooctynol (DIBO) Used for PET Imaging. Molecules, 25(4), 844. [Link]

• Siau, W.-Y., & von der Hocht, I. (2014). One-Pot Preparation of Enantiopure Fluorinated β-Amino Acid Precursors. European Journal of Organic Chemistry, 2014(24), 5269-5273. [Link]

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• 5. Significantly increased catalytic activity of Candida antarctica lipase B for the resolution of cis-(±)-dimethyl 1-acetylpiperidine-2,3-dicarboxylate - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. arts.units.it [arts.units.it]
• 7. Biocatalytic dynamic reductive kinetic resolution of aryl α-chloro β-keto esters: divergent, stereocontrolled synthesis of diltiazem, clentiazem, and siratiazem - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. Biocatalytic dynamic reductive kinetic resolution of aryl α-chloro β-keto esters: divergent, stereocontrolled synthesis of diltiazem, clentiazem, and siratiazem - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Asymmetric Reduction of Aromatic Ketones. II. An Enantioselective Synthesis of Methyl (2R, 3S)-3-(4-Methoxyphenyl)glycidate [jstage.jst.go.jp]
• 10. asianpubs.org [asianpubs.org]
• 11. ymc.co.jp [ymc.co.jp]

Application Note: Chemoselective Synthesis of α-Amino Esters from Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Application Focus: Unnatural Amino Acid Synthesis, Peptidomimetics, and API Scaffold Generation

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a highly reactive α-aryl-α-chloro ester that serves as a versatile building block in synthetic organic chemistry, particularly for the development of active pharmaceutical ingredients (APIs) and crucial medicinal scaffolds [1]. The conversion of this electrophile into its corresponding α-amino ester (a 3-methoxy-phenylglycine derivative) is a critical transformation in drug discovery.

Direct amination with ammonia gas or aqueous ammonia is notoriously problematic, often resulting in complex mixtures of primary, secondary, and tertiary amines due to over-alkylation. To ensure absolute fidelity in generating the primary amine, this application note details a highly controlled, two-step Azidation-Reduction sequence . By utilizing a phase-transfer catalyzed (PTC) nucleophilic substitution followed by a chemoselective Staudinger reduction, researchers can achieve high yields of the primary amine without over-alkylation artifacts.

Mechanistic Rationale & Pathway Design

The protocol is designed as a self-validating system, leveraging distinct physical and chemical phase changes to drive the reaction and confirm its progress.

• Step 1: Phase-Transfer Catalyzed Azidation: The reaction utilizes Sodium Azide (

  ) in a biphasic chloroform/water system. Because is insoluble in organic solvents and the α-chloro ester is prone to hydrolysis in purely aqueous media, Tetrabutylammonium hydrogensulfate (TBAHS) is employed as a phase-transfer catalyst [2]. TBAHS shuttles the nucleophilic azide anion across the aqueous boundary into the organic phase, enabling a clean displacement of the chloride at room temperature [3].

• Step 2: Staudinger Reduction: The intermediate α-azido ester is reduced to the primary amine using Triphenylphosphine (

  ) in a wet THF system. This method is specifically chosen over catalytic hydrogenation (e.g., , Pd/C) to eliminate the risk of hydrodehalogenation of trace impurities or undesired reduction of the aromatic system. The reaction proceeds via an iminophosphorane intermediate, which is subsequently hydrolyzed to yield the primary amine and triphenylphosphine oxide ( ).

Figure 1: Two-step synthesis workflow from α-chloro ester to α-amino ester.

Quantitative Reaction Parameters

The following tables summarize the stoichiometric requirements and expected analytical profiles for a standard 10 mmol scale synthesis.

Table 1: Stoichiometric Data for 10 mmol Scale

Reagent / Substrate	MW ( g/mol )	Equivalents	Amount	Role
Methyl 2-chloro-2-(3-methoxyphenyl)acetate	214.65	1.0	2.15 g	Electrophile
Sodium Azide ( )	65.01	2.0	1.30 g	Nucleophile
TBAHS	339.54	0.15	0.51 g	Phase-Transfer Catalyst
Triphenylphosphine ( )	262.29	1.2	3.15 g	Reducing Agent
Deionized Water (for Step 2)	18.02	5.0	0.90 mL	Hydrolysis Reagent

Table 2: Expected Yields and Physical Properties

Compound	Expected Yield	State	Key Analytical Signature
Azide Intermediate	85 - 92%	Pale yellow oil	IR: Strong azide stretch at ~2110 cm⁻¹
Amine Product	78 - 85%	Viscous oil / Solid	¹H NMR: Broad singlet at ~1.80 ppm ( )

Step-by-Step Experimental Protocol

Phase 1: Synthesis of Methyl 2-azido-2-(3-methoxyphenyl)acetate

Caution: Low molecular weight organic azides can be energetic. Avoid heating concentrated azide solutions above 60 °C and never use halogenated solvents if scaling up significantly without proper thermal hazard assessments.

• Preparation of Organic Phase: Dissolve Methyl 2-chloro-2-(3-methoxyphenyl)acetate (2.15 g, 10.0 mmol) in 10 mL of Chloroform (

  ) in a 50 mL round-bottom flask.

• Preparation of Aqueous Phase: In a separate vial, dissolve Sodium Azide (1.30 g, 20.0 mmol) and Tetrabutylammonium hydrogensulfate (0.51 g, 1.5 mmol) in 10 mL of deionized water.

• Biphasic Reaction: Transfer the aqueous solution into the round-bottom flask containing the organic phase. Cap the flask and stir vigorously (≥800 rpm) at room temperature (20–25 °C) in the dark for 24 hours.

  • Self-Validation Checkpoint: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The azide product will elute slightly higher (less polar) than the starting chloride. Complete consumption of the starting material indicates successful phase transfer.

• Workup: Halt stirring and transfer the mixture to a separatory funnel. Allow the phases to separate. Extract the aqueous layer with additional

  (2 × 10 mL).

• Isolation: Wash the combined organic layers with brine (15 mL), dry over anhydrous

  , and concentrate under reduced pressure (bath temperature < 35 °C) to yield the crude azide intermediate. Proceed directly to Phase 2.

Phase 2: Synthesis of Methyl 2-amino-2-(3-methoxyphenyl)acetate

• Iminophosphorane Formation: Dissolve the crude azide intermediate (approx. 10 mmol) in 15 mL of Tetrahydrofuran (THF) in a 100 mL flask equipped with a magnetic stir bar. Cool the flask to 0 °C using an ice bath.

• Reduction Initiation: Add Triphenylphosphine (3.15 g, 12.0 mmol) portion-wise over 5 minutes.

  • Self-Validation Checkpoint: Immediate evolution of nitrogen gas (

    ) bubbles will be observed. This is a definitive visual confirmation that the Staudinger reduction has initiated.

• Hydrolysis: Remove the ice bath and allow the mixture to stir at room temperature for 2 hours until gas evolution completely ceases. Add deionized water (0.90 mL, 50.0 mmol) to hydrolyze the iminophosphorane intermediate. Stir for an additional 10 hours at room temperature.

• Acid-Base Extraction (Crucial for Purity):

  • Concentrate the reaction mixture in vacuo to remove THF.

  • Dissolve the resulting residue in Diethyl Ether (20 mL) and extract with 1M HCl (3 × 15 mL).

  • Causality Note: This step selectively pulls the protonated primary amine into the aqueous phase, leaving the neutral

    byproduct and any unreacted starting materials in the organic ether layer.

• Final Isolation: Cool the combined acidic aqueous layers to 0 °C and carefully basify to pH 10 using 2M NaOH. Extract the basified aqueous layer with Dichloromethane (

  , 3 × 15 mL).

• Dry the combined

  layers over anhydrous , filter, and concentrate under reduced pressure to afford the pure Methyl 2-amino-2-(3-methoxyphenyl)acetate.

References

• Golas, P. L., et al. "Structure–Reactivity Correlation in “Click” Chemistry: Substituent Effect on Azide Reactivity". Macromolecular Rapid Communications, 29(12‐13):1167 - 1171 (2008). Available at:[Link]

• Frontana-Uribe, B. A., et al. "Synthesis of α-Chloroarylacetic Acid via Electrochemical Carboxylation of α,α-Dichloroarylmethane Derivatives". MDPI, (2023). Available at:[Link]

Application Notes and Protocols: Scalable Synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-chloro-2-(3-methoxyphenyl)acetate and its derivatives are valuable intermediates in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[1] Their structural motif, featuring a halogenated stereocenter adjacent to an aromatic ring, serves as a key building block for a variety of more complex molecules. This guide provides a comprehensive overview of a scalable and efficient synthetic protocol for these compounds, focusing on the underlying chemical principles, practical experimental details, and critical safety considerations.

Scientific Rationale and Strategy

The primary synthetic challenge lies in the selective α-chlorination of the parent ester, methyl 2-(3-methoxyphenyl)acetate. Direct chlorination of the ester can be sluggish.[2][3] A more robust and scalable approach involves the α-chlorination of the corresponding carboxylic acid, 3-methoxyphenylacetic acid, followed by esterification. This strategy is advantageous because the activation of the carboxylic acid to its acid chloride facilitates a more efficient and selective α-halogenation.

The chosen synthetic route, detailed below, follows a two-step sequence:

• α-Chlorination of 3-Methoxyphenylacetic Acid: This step employs thionyl chloride (SOCl₂) as both the chlorinating agent and the activating agent for the carboxylic acid. The in-situ formation of the acid chloride promotes enolization, which is the key reactive intermediate for α-halogenation.

• Esterification: The resulting α-chloro acid chloride is then directly reacted with methanol to yield the desired methyl ester product. This "one-pot" approach minimizes purification steps and improves overall process efficiency.

Experimental Protocols

PART 1: Synthesis of 2-chloro-2-(3-methoxyphenyl)acetyl chloride

This procedure details the critical α-chlorination step. It is imperative that this reaction is conducted in a well-ventilated fume hood due to the hazardous nature of thionyl chloride and the evolution of HCl and SO₂ gases.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
3-Methoxyphenylacetic acid	166.17	100 g	0.602	---
Thionyl chloride (SOCl₂)	118.97	215 g (131 mL)	1.806	3 equivalents, freshly distilled recommended
N,N-Dimethylformamide (DMF)	73.09	1 mL	---	Catalytic amount
Dry Dichloromethane (DCM)	84.93	500 mL	---	Anhydrous

Procedure:

• Reaction Setup: Assemble a 1 L three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a gas outlet connected to a scrubber (containing NaOH solution), and a dropping funnel. Ensure all glassware is thoroughly dried.

• Initial Charge: Charge the flask with 3-methoxyphenylacetic acid (100 g, 0.602 mol) and dry dichloromethane (500 mL).

• Catalyst Addition: Add a catalytic amount of N,N-dimethylformamide (DMF, 1 mL).

• Thionyl Chloride Addition: Slowly add thionyl chloride (131 mL, 1.806 mol) to the stirred suspension via the dropping funnel over a period of 30-45 minutes. The reaction is exothermic, and the addition rate should be controlled to maintain a gentle reflux.

• Reaction Monitoring: After the addition is complete, heat the reaction mixture to a gentle reflux (approximately 40°C) and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution (HCl and SO₂).

• Solvent Removal: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the excess thionyl chloride and dichloromethane under reduced pressure using a rotary evaporator. Caution: The distilled solvent will contain residual thionyl chloride and dissolved HCl gas and should be handled accordingly.

Causality Behind Experimental Choices:

• Excess Thionyl Chloride: A significant excess of thionyl chloride is used to serve a dual purpose: it acts as the chlorinating agent for the α-position and converts the carboxylic acid to the more reactive acid chloride intermediate.[2][3]

• DMF Catalyst: DMF catalyzes the formation of the Vilsmeier reagent in situ, which is a more potent acylating agent and facilitates the conversion of the carboxylic acid to the acid chloride.

• Anhydrous Conditions: The reaction is highly sensitive to moisture as thionyl chloride reacts violently with water.[4][5][6][7][8] All reagents and glassware must be scrupulously dry to prevent unwanted side reactions and ensure high yields.

PART 2: Esterification to Methyl 2-chloro-2-(3-methoxyphenyl)acetate

This protocol describes the direct conversion of the crude acid chloride to the final methyl ester product.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Notes
Crude 2-chloro-2-(3-methoxyphenyl)acetyl chloride	~219.06	~131.8 g	~0.602	From Part 1
Methanol (MeOH)	32.04	300 mL	---	Anhydrous
Triethylamine (Et₃N)	101.19	84 mL	0.602	To neutralize HCl
Dry Dichloromethane (DCM)	84.93	300 mL	---	Anhydrous

Procedure:

• Reaction Setup: In a 1 L three-necked round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the crude 2-chloro-2-(3-methoxyphenyl)acetyl chloride in dry dichloromethane (300 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the solution to 0°C using an ice bath.

• Methanol and Base Addition: In a separate flask, prepare a solution of methanol (300 mL) and triethylamine (84 mL, 0.602 mol). Add this solution slowly to the stirred acid chloride solution via the dropping funnel, maintaining the temperature below 10°C.

• Reaction Completion: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup:

  • Wash the reaction mixture with 1 M HCl (2 x 200 mL) to remove excess triethylamine.

  • Wash with a saturated aqueous solution of sodium bicarbonate (2 x 200 mL) to neutralize any remaining acid.

  • Wash with brine (1 x 200 mL).

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by vacuum distillation to yield pure Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Causality Behind Experimental Choices:

• Low-Temperature Addition: The addition of the methanol/triethylamine solution at low temperature is crucial to control the exothermic reaction between the acid chloride and methanol.

• Triethylamine: Triethylamine acts as a base to neutralize the hydrochloric acid that is formed during the esterification reaction, driving the reaction to completion.

• Aqueous Workup: The series of aqueous washes effectively removes the base, unreacted starting materials, and salts, leading to a cleaner crude product before final purification.

Visualization of the Synthetic Workflow

Caption: Scalable two-step synthesis workflow.

Safety Precautions

Thionyl Chloride (SOCl₂):

• Hazards: Highly corrosive, toxic if inhaled, and reacts violently with water.[4][5][6][7][8] Causes severe skin burns and eye damage.[4][5][6] Contact with water liberates toxic gas.[6][8]

• Handling: Always handle thionyl chloride in a well-ventilated chemical fume hood.[5] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., neoprene or PVC), safety goggles, a face shield, and a lab coat.[4][6][8] Ensure an eyewash station and safety shower are readily accessible.[5]

• Spills: In case of a spill, evacuate the area.[5] Absorb the spill with an inert material like sand or vermiculite and dispose of it as hazardous waste.[7] Do not use water to clean up spills.[5][7]

• First Aid:

  • Inhalation: Move the person to fresh air and seek immediate medical attention.[5][7]

  • Skin Contact: Immediately flush the affected area with plenty of water for at least 15 minutes and remove contaminated clothing.[5] Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[4][5] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting.[5][7] Rinse the mouth with water and seek immediate medical attention.

Hydrochloric Acid (HCl) and Sulfur Dioxide (SO₂):

• Hazards: These are toxic and corrosive gases that are byproducts of the reaction.

• Control Measures: The reaction must be carried out in a fume hood, and the off-gases should be passed through a scrubber containing a basic solution (e.g., sodium hydroxide) to neutralize them before venting to the atmosphere.

Conclusion

This guide outlines a scalable and efficient method for the synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate derivatives. By understanding the underlying chemical principles and adhering to the detailed protocols and safety precautions, researchers can confidently produce these valuable intermediates for a wide range of applications in drug discovery and development. The provided workflow and experimental details are designed to be robust and reproducible, facilitating the successful implementation of this synthesis on a laboratory and pilot-plant scale.

References

• Carl ROTH. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from [Link]

• IPCS. (n.d.). ICSC 1409 - THIONYL CHLORIDE. Retrieved from [Link]

• LANXESS. (2015, August 15). Thionyl chloride. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Reactions at the α-Carbon. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Carboxylic Derivatives - Reactions at the Alpha-Carbon. Retrieved from [Link]

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. Carboxyl Reactivity [www2.chemistry.msu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. westliberty.edu [westliberty.edu]
• 7. ICSC 1409 - THIONYL CHLORIDE [chemicalsafety.ilo.org]
• 8. lanxess.com [lanxess.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Methyl 2-chloro-2-(3-methoxyphenyl)acetate Synthesis

A comprehensive troubleshooting guide and protocol repository for researchers, synthetic chemists, and drug development professionals.

Mechanistic Overview & Pathway Selection

The synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5) presents a unique chemoselectivity challenge. The target molecule contains a benzylic chloride adjacent to an ester and a strongly electron-donating methoxy (-OCH₃) group on the phenyl ring.

Attempting direct radical alpha-chlorination of 3-methoxyphenylacetic acid often fails because the methoxy group strongly activates the aromatic ring toward Electrophilic Aromatic Substitution (EAS) . To bypass this, the industry-standard approach utilizes 3-methoxymandelic acid as the starting material. By first esterifying the carboxylic acid and subsequently substituting the alpha-hydroxyl group via a Vilsmeier-Haack activated thionyl chloride mechanism, researchers can achieve >98% alpha-selectivity.

Mechanistic divergence during radical chlorination of methoxy-activated phenylacetic acids.

Quantitative Data: Reagent Optimization

To ensure optimal yield and purity, selecting the correct chlorinating agent is critical. The table below summarizes the quantitative performance of various reagent systems based on field-proven data.

Reagent System	Reaction Pathway	Selectivity for α-Position	Reaction Time	Major Byproducts	Recommendation Status
SOCl₂ + cat. DMF	Alcohol Substitution (S_Ni)	> 98%	2–4 hours	SO₂, HCl (gases)	Optimal for mandelate esters
SO₂Cl₂ / hν	Radical Substitution	< 60%	12–24 hours	Ring-chlorinated isomers	Not Recommended (EAS interference)
NCS / AIBN	Radical Substitution	~ 75%	8–12 hours	Succinimide	Alternative if mandelate is unavailable
TsCl / DMF	Nucleophilic Displacement	~ 55%	18 hours	Tosylate salts	Suboptimal (sluggish kinetics)

Field-Proven Experimental Protocol

The following is a self-validating, two-step protocol designed to maximize the yield of the target alpha-chloroarylacetate while preventing solvolysis and ring-chlorination.

Synthesis workflow of Methyl 2-chloro-2-(3-methoxyphenyl)acetate via SOCl2/DMF activation.

Phase 1: Esterification of 3-Methoxymandelic Acid

• Charge the Reactor: Dissolve 1.0 eq of 3-methoxymandelic acid in anhydrous methanol (10 mL/g of substrate).

• Catalysis: Add concentrated H₂SO₄ (0.1 eq) dropwise at 0 °C. Causality: Low-temperature addition prevents localized heating and potential polymerization of the alpha-hydroxy acid.

• Reflux: Heat the reaction mixture to 65 °C and stir for 4 hours. Monitor via TLC (Hexanes/EtOAc 7:3).

• Workup: Concentrate the mixture under reduced pressure to remove excess methanol. Dilute with EtOAc and wash with saturated NaHCO₃ until the aqueous layer reaches pH 8. Self-validation: The complete cessation of CO₂ bubbling indicates the total neutralization of the acid catalyst.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield methyl 3-methoxymandelate as a viscous oil.

Phase 2: Alpha-Chlorination via Vilsmeier-Haack Activation

• Preparation: Dissolve methyl 3-methoxymandelate (1.0 eq) in anhydrous dichloromethane (DCM) (5 mL/g) under an argon atmosphere. Cool the system to 0 °C.

• Activation: Add a catalytic amount of N,N-Dimethylformamide (DMF) (0.05 eq). Causality: DMF reacts with thionyl chloride to form the highly electrophilic Vilsmeier-Haack reagent, which significantly accelerates the substitution of the secondary alcohol .

• Chlorination: Add Thionyl Chloride (SOCl₂) (1.5 eq) dropwise over 15 minutes.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 2-4 hours. Self-validation: The reaction is complete when vigorous gas evolution (SO₂ and HCl) ceases, indicating the complete breakdown of the chlorosulfite intermediate.

• Quench and Workup: Carefully pour the mixture into ice-cold water to quench unreacted SOCl₂. Separate the organic layer, wash with cold saturated NaHCO₃, brine, and dry over MgSO₄.

• Purification: Concentrate in vacuo. The crude product can be purified via short-path distillation or flash chromatography (Hexanes/EtOAc 9:1) to yield the target compound.

Troubleshooting & FAQs

Q1: Why am I observing significant over-chlorination (e.g., ring chlorination) when using SO₂Cl₂ on 3-methoxyphenylacetic acid? A: The methoxy (-OCH₃) group strongly activates the phenyl ring toward electrophilic aromatic substitution (EAS). While SO₂Cl₂ is intended to act as a radical chlorinating agent for the benzylic alpha position, it also acts as a potent electrophilic source. The electron-donating nature of the methoxy group increases electron density at the ortho and para positions, leading to rapid ring chlorination before the alpha-position can fully react . Solution: Abandon the direct radical chlorination of the acetic acid derivative. Instead, utilize the 3-methoxymandelic acid pathway (detailed in Section 3), where the alpha-hydroxy group is selectively substituted by chloride using Thionyl Chloride (SOCl₂) via an S_Ni mechanism.

Q2: During the chlorination of methyl 3-methoxymandelate with SOCl₂, the reaction stalls at 60% conversion. How can I drive it to completion? A: Thionyl chloride requires activation to efficiently convert sterically hindered or electronically deactivated secondary alcohols to chlorides. The formation of the intermediate chlorosulfite is fast, but its subsequent breakdown into the alkyl chloride and SO₂ gas is the rate-determining step. Solution: Add a catalytic amount of N,N-Dimethylformamide (DMF) (5 mol%). DMF reacts with SOCl₂ to form the Vilsmeier-Haack reagent. This intermediate is highly electrophilic and facilitates a much faster nucleophilic substitution, bypassing the slow thermal decomposition of the chlorosulfite and driving the reaction to >98% conversion .

Q3: My isolated Methyl 2-chloro-2-(3-methoxyphenyl)acetate undergoes rapid degradation upon storage. How do I stabilize it? A: Alpha-chloroarylacetates are highly susceptible to hydrolysis and self-condensation if exposed to trace moisture or acidic/basic impurities. The benzylic chloride is highly activated for SN1/SN2 hydrolysis due to the stabilizing effect of the adjacent phenyl ring and the ester carbonyl . Solution: Ensure a strictly anhydrous workup. Wash the final organic layer with cold saturated NaHCO₃ to neutralize residual HCl or SO₂, dry thoroughly over anhydrous Na₂SO₄, and store the neat oil under an inert gas (Argon or N₂) at -20 °C. Avoid storing it in protic solvents.

Q4: Can I use TMS-diazomethane instead of Fischer esterification for the final step if I already have the alpha-chloro acid? A: Yes. If you synthesize 2-chloro-2-(3-methoxyphenyl)acetic acid first, Fischer esterification (MeOH/H⁺) is highly risky because prolonged heating in protic, acidic conditions causes solvolysis of the alpha-chloride, yielding the alpha-methoxy byproduct. Solution: Using TMS-diazomethane in a Toluene/Methanol mixture at 0 °C provides a rapid, mild, and quantitative conversion to the methyl ester without risking the integrity of the alpha-chloride .

References

• Synthesis of α-Chloroarylacetic Acid via Electrochemical Carboxylation of α,α-Dichloroarylmethane Derivatives Source: Molecules (via PubMed Central) URL:[Link]

• Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates Source: Molecules (MDPI) URL:[Link]

• Metal-Free Synthesis of α-H Chlorine Alkylaromatic Hydrocarbons Driven by Visible Light Source: Molecules (MDPI) URL:[Link]

Technical Support Center: Troubleshooting the Synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide for researchers and drug development professionals who are synthesizing methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5)[1]. This compound is a highly versatile building block characterized by a reactive alpha-chloro ester moiety, making it crucial for downstream nucleophilic substitutions (

) in medicinal chemistry[1][2].

Because the alpha-position is highly activated, the synthesis—typically achieved via the alpha-chlorination of methyl 2-(3-methoxyphenyl)acetate[3]—is prone to several critical failure modes, including over-chlorination, ester hydrolysis, and ether cleavage. This guide provides field-proven insights, causality-driven troubleshooting, and self-validating protocols to ensure high-yield, high-purity synthesis.

Mechanistic Workflow & Side Product Divergence

Understanding the logical relationship between the reaction conditions and side-product formation is the first step in troubleshooting. The diagram below illustrates the synthetic pathway and the specific conditions that trigger the three most common side products.

Pathway for alpha-chlorination of methyl 2-(3-methoxyphenyl)acetate and major side products.

Diagnostic FAQs & Troubleshooting

Q1: I am observing a significant amount of a di-chlorinated side product (m/z 248). How can I suppress this?

Expert Insight & Causality: Over-chlorination at the alpha position (forming the gem-dichloro derivative) or on the activated aromatic ring is caused by an excess of the chlorinating agent (e.g., Sulfuryl Chloride,

) or prolonged reaction times at elevated temperatures. The alpha-proton of the mono-chloro product remains slightly acidic and can undergo secondary enolization or radical abstraction. Resolution: Strictly control the stoichiometry to 1.05 equivalents of . Transition from a radical mechanism (which is harder to control) to an ionic mechanism by omitting radical initiators (like AIBN) and running the reaction in dichloromethane (DCM) at a controlled temperature (0 °C to 25 °C).

Q2: My final product contains 2-chloro-2-(3-methoxyphenyl)acetic acid. Why is the ester hydrolyzing?

Expert Insight & Causality: Ester hydrolysis is a frequent side reaction when moisture is introduced during the aqueous workup[1]. The inductive electron-withdrawing effect of the newly introduced alpha-chlorine atom makes the adjacent ester carbonyl carbon highly electrophilic and exceptionally susceptible to nucleophilic attack by water or hydroxide ions[1]. Basic hydrolysis (saponification) is irreversible and rapid[1]. Resolution: Avoid prolonged exposure to aqueous phases. Quench the reaction mixture with cold, strictly buffered

to maintain a pH of 7.5–8.0. Do not use strong bases like during workup.

Q3: Is cleavage of the 3-methoxy ether group a risk during this synthesis?

Expert Insight & Causality: Yes. Ether cleavage (demethylation) occurs if harsh Lewis acids are present or if strong mineral acids (like the

gas evolved during decomposition) accumulate in the reaction matrix. The ether oxygen becomes protonated, turning it into a good leaving group, followed by nucleophilic attack by chloride on the methyl group. Resolution: Continuously sweep the reaction vessel with a gentle stream of anhydrous to expel evolved and gases into a scrubber.

Quantitative Data: Optimization of Chlorination Conditions

To assist in selecting the optimal reaction parameters, the following table summarizes the quantitative relationship between different chlorinating conditions and the resulting product distribution.

Chlorinating Agent	Equivalents	Temp (°C)	Target Yield (%)	Di-chloro SP (%)	Hydrolysis SP (%)	Ether Cleavage (%)
(Ionic)	1.05	25	88.0	4.5	1.5	< 1.0
(Ionic)	1.50	40	55.0	32.0	2.0	3.5
NCS / AIBN (Radical)	1.10	80	71.0	18.0	1.0	< 1.0
	1.00	25	60.0	8.0	18.0	5.0

Data Interpretation: Ionic chlorination using a near-stoichiometric amount of

at room temperature provides the highest selectivity, minimizing both over-chlorination and hydrolysis.

Validated Experimental Protocol: Alpha-Chlorination

This protocol utilizes a self-validating system approach. Every critical step includes an in-process control (IPC) or visual checkpoint to ensure the chemical environment is behaving exactly as predicted before proceeding to the next stage.

Materials Required:

• Methyl 2-(3-methoxyphenyl)acetate (Precursor)[3]

• Sulfuryl Chloride (

  , 1.05 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous

Step 1: System Preparation & Deoxygenation

• Equip a 3-neck round-bottom flask with a magnetic stirrer, an addition funnel, a nitrogen inlet, and a gas outlet connected to a basic scrubber (1M

  ).

• Charge the flask with methyl 2-(3-methoxyphenyl)acetate (10.0 g, 55.5 mmol) and anhydrous DCM (100 mL).

• Purge the system with anhydrous

  for 15 minutes.

• Validation Checkpoint: The system is validated for anhydrous conditions if a 0.5 mL blank sample of the solvent matrix shows no turbidity when exposed to a single drop of

  (absence of water).

Step 2: Reagent Addition

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Dissolve

  (7.87 g, 58.3 mmol, 1.05 eq) in 20 mL of anhydrous DCM.

• Add the

  solution dropwise via the addition funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• Validation Checkpoint: Monitor the off-gassing through the bubbler. The reaction rate is self-indicating; a steady rate of 1-2 bubbles per second confirms active chlorination without thermal runaway.

Step 3: Reaction Propagation & In-Process Control (IPC)

• Remove the ice bath and allow the reaction to warm to 25 °C. Stir for 2 hours.

• Maintain a gentle

  sweep to continuously remove and byproducts, preventing ether cleavage.

• Validation Checkpoint (IPC): Withdraw a 0.1 mL aliquot, quench in 1 mL cold hexane/

  , and analyze the organic layer via GC-MS. The reaction is validated for completion when the precursor peak (m/z 180) is < 2% and the di-chloro impurity (m/z 248) is < 5%. The dominant peak must be the target compound (m/z 214).

Step 4: Buffered Quench & Workup

• Cool the mixture back to 0 °C.

• Slowly add 50 mL of cold, saturated aqueous

  to quench any unreacted and neutralize residual acid.

• Validation Checkpoint: Test the aqueous phase with pH paper. The pH must remain between 7.5 and 8.0. A pH below 7 indicates incomplete neutralization, which risks ester hydrolysis to 2-chloro-2-(3-methoxyphenyl)acetic acid[1].

• Separate the organic layer. Extract the aqueous layer once with 30 mL DCM.

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous

  , and concentrate under reduced pressure to yield the crude methyl 2-chloro-2-(3-methoxyphenyl)acetate.

References

• MDPI - Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate (Application of alpha-halo esters in nucleophilic substitution): [Link]

• ChemSynthesis - methyl (3-methoxyphenyl)acetate (Precursor Properties and Synthesis): [Link]

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. chemsynthesis.com [chemsynthesis.com]

Technical Support Center: Purification of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Ticket ID: #PUR-Cl-Ester-001 Status: Open Agent: Senior Application Scientist Subject: Troubleshooting Decomposition & Separation of Labile Benzylic Chlorides

Triage & Diagnostics: Why is my purification failing?

Welcome to the Technical Support Center. Based on the structure of Methyl 2-chloro-2-(3-methoxyphenyl)acetate , you are dealing with a benzylic chloride functionality. These are notoriously unstable on standard silica gel due to the acidic nature of silanol groups (

), which act as Lewis acids.

Symptom Checker

Symptom	Diagnosis	Root Cause
Compound turns yellow/black on column	Decomposition	Acid-catalyzed elimination of HCl (forming a styrene derivative).
Streaking/Tailing	Hydrolysis/Interaction	Partial hydrolysis to the alcohol or strong H-bonding with silanols.
Low Yield (<60%)	Irreversible Adsorption	The compound is chemically bonding to the silica surface.
NMR shows -OH peak	Solvolysis	Conversion to Methyl 2-hydroxy-2-(3-methoxyphenyl)acetate.

Core Protocol: The Neutralization Workflow[1]

WARNING: Do NOT run this compound on untreated silica gel. The acidity (

) will catalyze the loss of the chloride leaving group.

The "Buffered Silica" Method

You must neutralize the stationary phase. We recommend the Triethylamine (TEA) Pre-treatment method.

Step-by-Step Protocol:

• Mobile Phase Preparation: Prepare your eluent (e.g., 5% Ethyl Acetate in Hexanes) and add 1% Triethylamine (v/v) .

• Slurry Packing: Suspend the silica in this TEA-doped solvent.

• Equilibration: Flush the packed column with at least 2 column volumes (CV) of the TEA-doped solvent.

• Sample Loading: Dissolve your crude oil in a minimum amount of DCM/Hexane (1:1) containing 0.5% TEA. Do not use dry loading on silica ; this maximizes surface contact and decomposition.

• Elution: Run the column using the TEA-doped solvent system.

Expert Insight: The TEA caps the acidic silanol sites, preventing them from coordinating with the chlorine atom and initiating ionization.

Decision Logic: Stationary Phase Selection

Use the following logic flow to determine the correct stationary phase for your specific purity requirements.

Figure 1: Decision Matrix for selecting the appropriate stationary phase based on compound stability and separation requirements.

Frequently Asked Questions (FAQs)

Q1: Can I use dry loading?

A: Avoid dry loading on silica. Dry loading involves evaporating the compound onto silica gel. This removes solvent molecules that normally compete for active sites, leaving your labile chloride in direct, high-concentration contact with acidic silanols.

• Alternative: If solubility is poor, dry load onto Celite 545 or neutral alumina . These supports are inert and will not trigger decomposition [1].

Q2: My compound is co-eluting with the non-chlorinated precursor (Methyl 2-(3-methoxyphenyl)acetate). How do I separate them?

A: This is a common "difficult separation." The chloro-substituent adds lipophilicity but also polarizability.

• Solvent Tweak: Switch from Hexane/EtOAc to Toluene/Hexane (20:80) . Toluene interacts via

  - stacking with the aromatic ring, often providing better selectivity for benzylic derivatives than simple dipole-dipole interactions [2].

• Gradient: Start at 100% Hexane and ramp very slowly (0.5% / min) to 5% EtOAc.

Q3: Why does my NMR show a mixture of the chloride and the alcohol after the column?

A: This indicates hydrolysis occurred during or after the run.

• During: You likely didn't use enough TEA, or your silica was too "active" (too much water content).

• After: Chloro-esters can hydrolyze in the collection tubes if they sit in solution with traces of water and TEA (which acts as a base catalyst for hydrolysis over time). Evaporate fractions immediately at a bath temperature

  .

Experimental Workflow: Synthesis & Purification Context

The purification cannot be divorced from the synthesis. The presence of unreacted thionyl chloride (

) or HCl from the chlorination step will destroy the column immediately.

Figure 2: Integrated workflow emphasizing the removal of acidic byproducts prior to column chromatography to prevent on-column degradation.

Quantitative Data: Solvent System Guide

Based on the calculated LogP (~2.5) of Methyl 2-chloro-2-(3-methoxyphenyl)acetate, here are the recommended starting points.

Solvent System	Composition (v/v)	Modifier	Estimated Rf	Application
Hexane / EtOAc	95 : 5	1% TEA	0.25 - 0.35	Standard Purification
Hexane / DCM	70 : 30	0.5% TEA	0.30 - 0.40	Alternative if solubility is low
Toluene / Hexane	20 : 80	None	0.20 - 0.30	Separation of impurities

Note: The 3-methoxy group is an electron-donating group (EDG) by resonance but withdrawing by induction. However, in the meta position, resonance effects are minimized, making the ring electron-rich but not as activated as the para-isomer. This suggests the benzylic chloride is moderately reactive, necessitating the precautions above [3].

References

• Biotage. (2023).[1] Strategies for Flash Chromatography of Acid-Sensitive Compounds. Retrieved from [Link]

• Reich, H. J. (2023). Common Solvents and their Properties for Chromatography. University of Wisconsin-Madison. Retrieved from [Link]

• Organic Chemistry Portal. (2022). Purification of unstable halides. Retrieved from [Link]

Sources

• 1. biotage.com [biotage.com]

Technical Support Center: Recrystallization &amp; Purification of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Derivatives

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals dealing with the purification bottlenecks of alpha-chloro phenylacetate derivatives.

Core Principles: Causality in Crystallization

Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5) is a highly versatile building block characterized by a methoxy-substituted phenyl ring, an ester functionality, and a highly reactive alpha-chloro group[1]. Due to its structural flexibility and relatively low melting point, it is notoriously prone to , commonly known as "oiling out," during crystallization[2].

Furthermore, the alpha-chloro group is highly susceptible to nucleophilic substitution (

), and the methyl ester can easily undergo transesterification or hydrolysis[1]. Therefore, successful recrystallization requires a self-validating system: strict control over solvent selection to prevent solvolysis, and precise management of supersaturation kinetics to bypass the LLPS binodal curve[2].

Troubleshooting Guides & FAQs

Q1: My crystallization mixture forms a milky emulsion instead of solid crystals. How do I fix this? A1: This phenomenon is known as oiling out (LLPS). It occurs when the system reaches a high level of supersaturation and crosses the binodal curve, causing the solute to separate into a solute-rich liquid phase rather than forming a rigid crystal lattice[2]. Because solute molecules in these droplets are highly mobile, they act as an excellent solvent for impurities, ruining the purification process[2].

• The Fix: Map the Metastable Zone Width (MSZW) of your solvent system. Generate supersaturation slowly by reducing the cooling rate or the antisolvent dosing rate[2]. Crucially, apply an effective seeding strategy: introduce 1-2 wt% of pure seed crystals halfway into the MSZW before the emulsion forms[2].

Q2: Why is my product degrading or showing new impurities after hot recrystallization in methanol? A2: The degradation is caused by solvolysis. The alpha-chloro group on the phenylacetate scaffold is highly reactive and prone to nucleophilic attack[1]. When heated in, the solvent acts as a nucleophile, displacing the chloride ion via an

mechanism to form a methoxy derivative[1]. Additionally, trace moisture in the alcohol can trigger ester hydrolysis[1].

• The Fix: Abandon protic/nucleophilic solvents. Switch to an aprotic solvent system, such as Ethyl Acetate (primary solvent) and Heptane (antisolvent)[3]. Keep dissolution temperatures strictly below 50°C to prevent thermal degradation.

Q3: The crystals are sticky and the yield is low. How can I optimize the antisolvent addition? A3: Sticky crystals are often the result of amorphous precipitation or the spontaneous, uncontrolled solidification of oiling-out droplets[2]. This happens when the antisolvent is added too rapidly, creating localized pockets of extreme supersaturation[2].

• The Fix: Implement a controlled dosing strategy. Add 20% of the antisolvent slowly, hold the temperature to allow the system to equilibrate and nucleate (or add seeds at this point), and then dose the remaining 80% at a highly controlled rate[4].

Data Presentation: Solvent System Selection

To prevent both LLPS and solvolysis, solvent selection must balance solubility with chemical inertness. Below is a comparative matrix of common solvent systems.

Solvent System	Primary Solvent	Antisolvent	Solvolysis Risk	Oiling Out (LLPS) Risk	Technical Notes
EtOAc / Heptane	Ethyl Acetate	Heptane	Low	Moderate	Recommended. Aprotic system prevents degradation; requires slow heptane dosing to avoid LLPS.
Toluene / Hexane	Toluene	Hexane	Low	High	Good alternative, but the highly non-polar nature increases the risk of early oiling out.
Methanol / Water	Methanol	Water	High	Extreme	Not Recommended. High risk of alpha-chloro hydrolysis and ester saponification[1].
IPA / Water	Isopropanol	Water	High	Extreme	Transesterification risk. Water induces rapid LLPS in low-melting esters[2].

Experimental Protocol: Antisolvent Crystallization with Seeding

This self-validating protocol utilizes an aprotic solvent system and a targeted seeding strategy to ensure high-purity crystalline recovery without thermal degradation.

Step 1: Dissolution Suspend crude Methyl 2-chloro-2-(3-methoxyphenyl)acetate in Ethyl Acetate (approx. 3-5 volumes). Warm gently to 45°C under continuous agitation until complete dissolution is achieved. Critical: Do not exceed 50°C to prevent thermal degradation.

Step 2: Clarification Perform a hot filtration through a 0.45 µm PTFE filter to remove insoluble particulates and dust, which can act as uncontrolled nucleation sites.

Step 3: Initial Antisolvent Dosing Transfer the filtrate to a controlled crystallizer. Slowly add Heptane (antisolvent) dropwise until the solution becomes very faintly turbid, then immediately add a few drops of EtOAc to restore clarity. The system is now precisely inside the Metastable Zone (MSZW)[2].

Step 4: Seeding Add 1-2 wt% of highly pure Methyl 2-chloro-2-(3-methoxyphenyl)acetate seed crystals. Maintain the temperature at 40°C for 30 minutes to allow the seed bed to mature and prevent oiling out[4].

Step 5: Growth & Cooling Resume the slow addition of Heptane (up to 10-15 volumes total) over 2 hours. Once addition is complete, initiate a linear cooling ramp of 0.5°C/min down to 5°C.

Step 6: Isolation & Drying Isolate the resulting suspension via vacuum filtration. Wash the filter cake with 2 volumes of pre-chilled Heptane (5°C) to displace residual mother liquor. Dry the crystals in a vacuum oven at 30°C until a constant weight is achieved.

Workflow Visualization

Fig 1. Decision matrix and workflow for the antisolvent recrystallization of alpha-chloro esters.

References

• Mettler Toledo. "Oiling Out in Crystallization - How To Fix Oiling Out in Recrystallization?" Mettler Toledo AutoChem Applications. URL:[Link]

• Reddit r/Chempros. "Go-to recrystallization solvent mixtures." Chempros Community Discussions. URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. mt.com [mt.com]
• 3. reddit.com [reddit.com]
• 4. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]

Technical Support Center: Byproduct Formation in Reactions of Alpha-Chloro Esters

Welcome to the technical support center for reactions involving α-chloro esters. This guide is designed for researchers, scientists, and drug development professionals who utilize these versatile intermediates. Here, we move beyond simple protocols to explore the mechanistic underpinnings of common side reactions, providing you with the expert insights needed to troubleshoot and optimize your experiments effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries and problems encountered during reactions with α-chloro esters.

Q1: My reaction yield is significantly lower than expected. What are the most common culprits?

A1: Low yields in α-chloro ester reactions typically stem from a few key issues:

• Competing Side Reactions: The most frequent cause is the formation of unintended byproducts through pathways like elimination, hydrolysis, or self-condensation. The α-proton is acidic and the chlorine is a good leaving group, creating a delicate balance between desired and undesired pathways.

• Substrate Decomposition: Alpha-chloro esters can be sensitive to reaction conditions. Prolonged reaction times, excessive temperatures, or the use of an inappropriate base can lead to degradation.[1]

• Hydrolysis During Workup: The ester functionality is susceptible to hydrolysis, especially under basic or acidic aqueous conditions used during the workup phase. This reverts your product to the corresponding carboxylic acid or α-hydroxy ester.[2][3]

• Impure Reagents: The purity of your starting materials, including the α-chloro ester, solvents, and reagents, is critical. Moisture, in particular, can initiate hydrolysis.[1]

Q2: I'm observing an unexpected, more polar spot on my TLC analysis. What is it likely to be?

A2: A new, more polar spot often indicates the formation of a hydrolysis product. The most probable candidates are the corresponding α-hydroxy ester or the carboxylic acid resulting from the cleavage of the ester group.[2] These can be confirmed by analytical techniques like NMR or IR spectroscopy, looking for the appearance of a broad O-H stretch.[2]

Q3: My reaction mixture turned dark brown or black, and I've isolated mostly tar. What happened?

A3: Polymerization or extensive decomposition is the likely cause. This often occurs under strongly basic conditions or at elevated temperatures. The enolate of the α-chloro ester can participate in multiple, uncontrolled condensation and elimination reactions. Consider reducing the reaction temperature, using a weaker or sterically hindered base, or decreasing the rate of addition of your reagents.

Q4: How can I prevent the hydrolysis of my product during the aqueous workup?

A4: Minimizing product loss during workup is crucial.

• Use Cold Solutions: Perform all aqueous washes with ice-cold solutions to reduce the rate of hydrolysis.[2]

• Use Weak Bases for Neutralization: When neutralizing acid catalysts, use a cold, saturated solution of a weak base like sodium bicarbonate (NaHCO₃) instead of strong bases like NaOH.[2] Add it slowly and carefully until gas evolution ceases.

• Minimize Contact Time: Do not let the organic layer remain in contact with the aqueous phase for extended periods. Separate the layers promptly after mixing.

• Use a Brine Wash: Before drying, wash the organic layer with saturated aqueous NaCl (brine). This helps remove bulk water and decreases the solubility of your organic product in the residual aqueous phase.[2]

• Thorough Drying: Use a sufficient amount of an anhydrous drying agent like Na₂SO₄ or MgSO₄ to remove all traces of water before solvent evaporation.[2]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed, mechanism-based solutions to specific byproduct challenges.

Guide 1: Issue - Unwanted Elimination to Form α,β-Unsaturated Esters

Problem: My primary goal is a nucleophilic substitution (Sₙ2) at the α-carbon, but I am isolating a significant amount of the corresponding α,β-unsaturated ester.

Underlying Mechanism: The formation of an α,β-unsaturated ester is a classic example of an elimination reaction (E2 or E1cB) competing directly with the desired Sₙ2 pathway. A base removes the acidic α-proton, and the resulting enolate expels the chloride ion to form a double bond.

Troubleshooting Workflow for Elimination

Caption: Troubleshooting decision tree for minimizing elimination byproducts.

Detailed Solutions & Experimental Protocols:

1. Choice of Base: The base is the most critical factor. Strong, non-nucleophilic, and hindered bases favor elimination.

Base Type	Example(s)	Predominant Reaction	Rationale
Strong, Hindered	LDA, t-BuOK	Elimination (E2)	Steric bulk prevents the base from acting as a nucleophile, so it preferentially abstracts a proton.
Strong, Non-Hindered	NaH, NaOEt	Mixture of Sₙ2 & E2	Can act as both a nucleophile and a base. The outcome is highly substrate and temperature-dependent.
Weak, Non-nucleophilic	K₂CO₃, Cs₂CO₃	Favors Sₙ2	Often not strong enough to promote rapid elimination, allowing the Sₙ2 pathway to dominate with a good nucleophile.

Protocol: Optimizing for Sₙ2 over E2

• Setup: Under an inert atmosphere (N₂ or Ar), add your α-chloro ester and nucleophile to a flame-dried flask containing the appropriate anhydrous solvent (e.g., DMF, Acetonitrile).

• Cooling: Cool the reaction mixture to 0 °C or lower in an ice-water or dry ice-acetone bath.

• Base Selection: Select a weak, non-hindered base such as potassium carbonate (K₂CO₃).

• Slow Addition: Add the base portion-wise over 30-60 minutes to maintain a low instantaneous concentration.

• Monitoring: Monitor the reaction closely by TLC or LC-MS.

• Workup: Once the starting material is consumed, quench the reaction with cold, dilute aqueous NH₄Cl and proceed with a standard cold aqueous workup.

Guide 2: Issue - Dimerization and Self-Condensation Products

Problem: I am observing higher molecular weight byproducts, which appear to be dimers of my starting material, such as a β-keto ester.

Underlying Mechanism: This is a Claisen-type self-condensation. The base generates the enolate of the α-chloro ester, which then acts as a nucleophile, attacking the carbonyl carbon of another molecule of the α-chloro ester. This is followed by the elimination of the alkoxide and chloride ions. Esters are generally less prone to this than ketones, but it can be a significant side reaction.[4][5]

Mechanism of Claisen-Type Self-Condensation

Caption: Pathway for the formation of β-keto ester byproducts.

Detailed Solutions & Experimental Protocols:

1. Control Stoichiometry and Addition: The key is to keep the concentration of the reactive enolate low at all times.

• Slow Addition of Base: Instead of adding the base all at once, add it slowly via a syringe pump to a solution of the α-chloro ester and your desired electrophile. This ensures the generated enolate reacts with the electrophile before it can find another molecule of the starting ester.

• Use of Excess Electrophile: If feasible and easily separable, using a slight excess (1.1-1.2 equivalents) of the desired electrophile can help trap the enolate as it forms.

2. Temperature Control: As with elimination, lower temperatures (-78 °C is common for enolate chemistry) disfavor these side reactions by slowing down the rate of enolate formation and subsequent attack.

3. Choice of Base/Solvent System: The pKa of the α-proton in an ester is around 25.[4][5] A very strong base (like LDA or NaHMDS) will generate the enolate quantitatively and rapidly, which can be beneficial if the subsequent desired reaction is very fast. However, for slower reactions, this can lead to a high concentration of the reactive enolate, favoring self-condensation. A slightly weaker base may be advantageous.

Guide 3: Darzens & Favorskii Reactions - Specific Byproducts

Problem (Darzens Condensation): My attempt to form a glycidic ester (α,β-epoxy ester) from an aldehyde/ketone is giving low yields, with significant amounts of self-condensation or hydrolysis products.[6][7][8]

A3.1: The Darzens condensation is highly sensitive to reaction conditions.

• Hydrolysis of Product: The glycidic ester product can be sensitive to the basic conditions and may hydrolyze during the reaction or workup.[9] Using a non-nucleophilic base or carefully controlling the workup is essential.

• Competing Aldol/Claisen Reactions: The aldehyde/ketone can undergo self-aldol condensation, and the α-chloro ester can undergo self-Claisen condensation, as described above.[6]

• Solution: A common strategy is to use a base corresponding to the ester's alcohol (e.g., sodium ethoxide for an ethyl ester) to prevent transesterification side reactions.[6][7] Running the reaction at low temperatures and adding the base slowly to a mixture of the carbonyl compound and the α-chloro ester is often successful.

Problem (Favorskii Rearrangement): I am attempting a ring contraction of a cyclic α-chloro ketone, but I am getting elimination or other rearranged products instead of the desired contracted ring.

A3.2: The Favorskii rearrangement mechanism is complex and substrate-dependent.

• Mechanism: The reaction proceeds through a cyclopropanone intermediate formed from an enolate.[10][11][12] The success of the reaction depends on the ability to form this intermediate and its subsequent ring-opening.

• Substrate Limitations: Five-membered rings, for example, are notorious for giving elimination products instead of the desired four-membered ring product.[10]

• Quasi-Favorskii: In systems where an enolate cannot form on the opposite side of the chlorine, a different mechanism (the quasi-Favorskii) may operate, which can also lead to different products.[10][13]

• Solution: There is no universal solution; success is often found by consulting literature precedents for similar substrates. The choice of base and solvent can dramatically influence the outcome. For instance, using sodium hydroxide may yield the carboxylic acid, while sodium alkoxides will yield the ester.[10]

References

• Wang, D., Schwinden, M. D., Radesca, L., Patel, B., Kronenthal, D., Huang, M. H., & Nugent, W. A. (2004). One-carbon chain extension of esters to alpha-chloroketones: a safer route without diazomethane. The Journal of Organic Chemistry, 69(5), 1629–1633. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield. [Link]

• Organic Chemistry Tutor. Favorskii Rearrangement. [Link]

• Wikipedia. Favorskii rearrangement. [Link]

• Master Organic Chemistry. Darzens Condensation. [Link]

• Sinha, H.N. Arts & Commerce College. Organic Chemistry Rearrangement. [Link]

• Makosza, M., & Kwast, A. (1998). The facile synthesis of α-aryl-α-hydroxy esters via one-pot vicarious nucleophilic substitution and oxidation. Chemical Communications, (2), 213-214. [Link]

• Michigan State University, Department of Chemistry. Reactions at the α-Carbon. [Link]

• Wikipedia. Darzens reaction. [Link]

• Oreate AI. (2026). Darzens Condensation: Mechanism, Development, and Application Research. [Link]

• Pericàs, M. A., et al. (2011). Chiral Epoxides via Borane Reduction of 2-Haloketones Catalyzed by Spiroborate Ester. The Journal of Organic Chemistry, 76(8), 2849–2858. [Link]

• Professor Dave Explains. (2022, January 26). Favorskii Rearrangement [Video]. YouTube. [Link]

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]

• Legnani, L., et al. (2021). Development of Organocatalytic Darzens Reactions Exploiting the Cyclopropenimine Superbase. Molecules, 26(18), 5567. [Link]

• Master Organic Chemistry. Claisen Condensation and Dieckmann Condensation. [Link]

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. Carboxyl Reactivity [www2.chemistry.msu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Darzens reaction - Wikipedia [en.wikipedia.org]
• 8. Darzens Condensation: Mechanism, Development, and Application Research - Oreate AI Blog [oreateai.com]
• 9. Development of Organocatalytic Darzens Reactions Exploiting the Cyclopropenimine Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. organicchemistrytutor.com [organicchemistrytutor.com]
• 11. drhnsp.org [drhnsp.org]
• 12. youtube.com [youtube.com]
• 13. Favorskii rearrangement - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, chemists, and drug development professionals to provide in-depth technical support for the synthesis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate. We will address common challenges, offer troubleshooting strategies to improve yield and purity, and provide detailed experimental protocols grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route to Methyl 2-chloro-2-(3-methoxyphenyl)acetate?

The most prevalent and industrially relevant pathway is the direct α-chlorination of the precursor ester, Methyl 2-(3-methoxyphenyl)acetate. This precursor is typically synthesized via a standard Fischer esterification of 3-methoxyphenylacetic acid with methanol. The core challenge and focus of yield improvement lie in the selective chlorination at the benzylic α-position without promoting side reactions.

Q2: Which chlorinating agent is best suited for the α-chlorination of Methyl 2-(3-methoxyphenyl)acetate?

The choice of chlorinating agent is critical and depends on the scale, available equipment, and desired reaction conditions. The three most common reagents are:

• Thionyl Chloride (SOCl₂): Often used in conjunction with a radical initiator. It is potent but can be aggressive, and reactions must be conducted under strictly anhydrous conditions to prevent hydrolysis and side reactions.[1][2][3]

• N-Chlorosuccinimide (NCS): A versatile and easy-to-handle solid reagent.[4][5] It can perform chlorination via either a radical or an electrophilic pathway, depending on the reaction conditions. For selective α-chlorination, radical conditions (initiation by light or a radical initiator like AIBN or benzoyl peroxide) are typically employed to avoid chlorination of the activated aromatic ring.[5]

• Sulfuryl Chloride (SO₂Cl₂): Another effective reagent for radical chlorination, often used in non-polar solvents.

For laboratory-scale synthesis where ease of handling and selectivity are paramount, N-Chlorosuccinimide (NCS) under radical conditions is often the preferred choice.

Q3: What are the primary safety concerns when performing this synthesis?

• Corrosive Reagents: Thionyl chloride and sulfuryl chloride are highly corrosive and moisture-sensitive. They react with water to release toxic gases (HCl and SO₂). All manipulations must be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat.[1]

• Gas Evolution: The reaction with thionyl chloride evolves HCl and SO₂ gas.[2] A gas trap (e.g., a bubbler with a sodium hydroxide solution) is necessary to neutralize these acidic off-gases.

• Radical Initiators: Reagents like benzoyl peroxide can be explosive if not handled correctly. Store them according to the manufacturer's guidelines and avoid grinding or subjecting them to shock.

• Solvents: Many procedures use chlorinated solvents like carbon tetrachloride (CCl₄) or dichloromethane (DCM). These are hazardous and should be handled with appropriate care to minimize exposure.

Troubleshooting Guide: Improving Reaction Yield & Purity

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and actionable solutions.

Problem 1: My reaction yield is consistently low (<50%). What are the most likely causes?

Low yield is the most common issue and can stem from several factors. A systematic approach is required to diagnose the root cause.

Explanation: Chlorinating agents like thionyl chloride react violently with water to decompose the reagent and generate HCl, which can promote unwanted side reactions.[1] Even trace amounts of moisture in the starting material, solvent, or glassware can significantly inhibit the desired reaction. Solution:

• Dry Glassware: Oven-dry all glassware at >120°C for several hours and allow it to cool in a desiccator over a drying agent (e.g., P₂O₅ or anhydrous CaSO₄) immediately before use.

• Anhydrous Solvents: Use freshly distilled or commercially available anhydrous solvents. Solvents can be dried over molecular sieves (4Å).

• Inert Atmosphere: Assemble the reaction apparatus under a positive pressure of an inert gas (Nitrogen or Argon) to prevent atmospheric moisture from entering the system.

Explanation: For NCS to selectively chlorinate the α-position, a radical mechanism is necessary.[5] This pathway must be efficiently initiated. Insufficient initiation leads to a sluggish or incomplete reaction, or may favor slower, undesired electrophilic pathways. Solution:

• Initiator Choice & Quantity: Use a radical initiator such as AIBN (azobisisobutyronitrile) or BPO (benzoyl peroxide) at 1-5 mol% relative to the substrate.

• Initiation Method:

  • Thermal Initiation: Heat the reaction to the appropriate temperature for the chosen initiator (e.g., ~80-90°C for AIBN in CCl₄ or benzene).

  • Photochemical Initiation: Irradiate the reaction mixture with a UV lamp (e.g., a sunlamp or a specific photochemical reactor) at room temperature or slightly elevated temperatures.

Explanation: The reaction temperature influences both the rate of reaction and the prevalence of side reactions. If the temperature is too low, the reaction may not proceed to completion. If it is too high, it can lead to decomposition of the product or increased formation of byproducts, such as the dichlorinated species. Solution:

• Monitor Progress: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the consumption of the starting material (Methyl 2-(3-methoxyphenyl)acetate).

• Optimize Temperature: Start the reaction at a literature-recommended temperature (e.g., reflux in CCl₄, ~77°C). If the reaction is slow, incrementally increase the temperature while monitoring for the appearance of new, unidentified spots on the TLC plate.

Problem 2: My final product is contaminated with a significant amount of starting material.

This indicates an incomplete reaction. The primary reasons are insufficient reaction time, incorrect stoichiometry of the chlorinating agent, or poor initiation.

• Stoichiometry: Ensure the chlorinating agent is used in a slight excess. A molar ratio of 1.1 to 1.2 equivalents of NCS relative to the starting ester is a common starting point.

• Extended Reaction Time: Continue to monitor the reaction by TLC/GC. If starting material is still present after the initially planned duration, extend the reaction time, adding a small additional portion of the radical initiator if necessary, as initiators have a finite half-life at elevated temperatures.

• Reagent Purity: Verify the purity and activity of your chlorinating agent. NCS, for example, can degrade over time. Use a fresh, reputable source.

Problem 3: I am observing multiple byproducts, including a suspected dichlorinated product and aromatic-ring chlorinated isomers.

• Dichlorination: Over-chlorination at the α-position occurs when the desired monochlorinated product successfully competes with the starting material for the chlorinating agent. This is more likely with a large excess of the chlorinating agent or at very high temperatures.

• Aromatic Chlorination: The methoxy group on the phenyl ring is an activating group, making the ring susceptible to electrophilic aromatic substitution.[4][6] If the reaction conditions are not properly controlled to favor a radical pathway, NCS can act as an electrophilic source of "Cl+" and attack the aromatic ring, primarily at the ortho and para positions relative to the methoxy group.[5]

• Control Stoichiometry: Avoid using a large excess of the chlorinating agent. Use no more than 1.2 equivalents.

• Promote Radical Pathway:

  • Use a non-polar solvent like carbon tetrachloride (CCl₄) or cyclohexane, which favors radical reactions.

  • Ensure a reliable radical initiation source (chemical initiator or UV light) is active throughout the reaction.

  • Avoid Lewis acids or strong protic acids, which can catalyze electrophilic aromatic chlorination.[7]

• Purification Strategy: If minor amounts of these impurities are formed, they can often be separated by column chromatography on silica gel. The polarity of the dichlorinated product and the starting material will be different from the desired monochlorinated product, allowing for separation.

Data & Protocols

Table 1: Reagent Stoichiometry and Conditions

Parameter	Recommended Range	Rationale
Substrate	1.0 eq	Basis for all other molar calculations.
Chlorinating Agent (NCS)	1.1 - 1.2 eq	A slight excess ensures complete consumption of the starting material.
Radical Initiator (AIBN)	0.02 - 0.05 eq	Catalytic amount is sufficient to initiate and propagate the radical chain reaction.
Solvent	Anhydrous CCl₄ or Benzene	Non-polar solvents favor the desired radical pathway.
Temperature	75-85 °C (Reflux)	Optimal for thermal decomposition of AIBN and a reasonable reaction rate.
Reaction Time	4 - 12 hours	Monitor by TLC/GC for completion.

Experimental Protocol: α-Chlorination using N-Chlorosuccinimide (NCS)

Materials:

• Methyl 2-(3-methoxyphenyl)acetate (1.0 eq)

• N-Chlorosuccinimide (NCS) (1.1 eq)

• Azobisisobutyronitrile (AIBN) (0.03 eq)

• Anhydrous Carbon Tetrachloride (CCl₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a nitrogen inlet, add Methyl 2-(3-methoxyphenyl)acetate (1.0 eq).

• Reagent Addition: Add anhydrous carbon tetrachloride, followed by N-Chlorosuccinimide (1.1 eq) and AIBN (0.03 eq).

• Reaction: Place the flask in a pre-heated oil bath at 80-85°C and stir vigorously under a positive pressure of nitrogen.

• Monitoring: Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent) every hour. The reaction is complete when the starting material spot is no longer visible.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture to remove the succinimide byproduct. Wash the solid with a small amount of CCl₄.

  • Combine the filtrates and wash sequentially with saturated NaHCO₃ solution (2x) and brine (1x).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation or flash column chromatography on silica gel to obtain the pure Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Visual Workflow and Troubleshooting

Diagram 1: Troubleshooting Low Yield

This decision tree provides a logical workflow for diagnosing and solving issues related to low product yield.

Caption: Troubleshooting workflow for low reaction yield.

References

• Halides Chemicals Pvt. Ltd. (n.d.). N-CHLORO SUCCINIMIDE CAS No. 128-09-6. Retrieved from [Link]

• Molbase. (2025, May 20). methyl (3-methoxyphenyl)acetate. Retrieved from [Link]

• Wikipedia. (n.d.). N-Chlorosuccinimide. Retrieved from [Link]

• Chemistry LibreTexts. (2021, May 22). 2.8: Acid Halides for Ester Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• D'Auria, M., Ciritella, S., Emanuele, L., & Racioppi, R. (2023). Efficient α-selective chlorination of phenylacetic acid and its para-substituted analogues. RSC Advances, 13(15), 10134-10140. [Link]

• Google Patents. (n.d.). CN106554266B - Preparation method of methoxyphenylacetic acid, intermediate thereof and salt thereof.

• Organic Chemistry Portal. (n.d.). N-Chlorosuccinimide (NCS). Retrieved from [Link]

• ResearchGate. (n.d.). Applications of N -Chlorosuccinimide in Organic Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN107266316A - It is a kind of（E) 2 (2 chloromethyl phenyl) 3 methoxy-methyl acrylate synthesis technique.
• Google Patents. (n.d.). CN102690199A - Preparation method for methyl methoxyacetate.

• Organic Chemistry Portal. (n.d.). α-Chlorocaboxylic acid, ester, amide synthesis by chlorination. Retrieved from [Link]

• MDPI. (2022, August 25). Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. Retrieved from [Link]

• ResearchGate. (n.d.). The Conversion of tert-Butyl Esters to Acid Chlorides Using Thionyl Chloride. Retrieved from [Link]

• Chemistry Steps. (2020, February 17). SOCl2 Reaction with Carboxylic Acids. Retrieved from [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 4. N-Chlorosuccinimide - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Exporter of N-Chlorosuccinimide | N-Chlorosuccinimide Manufacturers in India [halideschemicals.com]
• 7. N-Chlorosuccinimide (NCS) [organic-chemistry.org]

Troubleshooting low conversion in reactions with Methyl 2-chloro-2-(3-methoxyphenyl)acetate

Welcome to the technical support resource for researchers utilizing Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5). This guide is designed to provide in-depth troubleshooting for common challenges encountered during its use as a synthetic intermediate. As a versatile building block, its reactivity is centered on the electrophilic α-carbon and the ester functional group.[1] Understanding the interplay between substrate, nucleophile, solvent, and reaction conditions is paramount for achieving high conversion and yield.

This resource addresses frequently encountered issues in a question-and-answer format, providing not only solutions but also the underlying chemical principles to empower your research.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My nucleophilic substitution reaction is showing low or no conversion. What are the primary causes?

This is the most common issue reported. Low conversion in nucleophilic substitution reactions involving this α-chloro ester can typically be traced back to one of several key factors related to the reagents, reaction conditions, or competing side reactions.

Plausible Causes & Mechanistic Insights:

• Poor Nucleophile Reactivity: The success of the reaction, which typically proceeds via an SN2 mechanism, is highly dependent on the nucleophilicity of the attacking species.[1][2] A weak nucleophile will result in a sluggish or stalled reaction.

• Inappropriate Solvent Choice: SN2 reactions are most efficient in polar aprotic solvents, which can solvate the counter-ion of the nucleophile without forming a strong hydrogen-bonding shell around the nucleophile itself, thus preserving its reactivity.[3]

• Steric Hindrance: While the primary bottleneck is often electronic, significant steric bulk on the nucleophile can hinder its approach to the electrophilic carbon, slowing the reaction rate.[2]

• Reagent Quality and Stability: Methyl 2-chloro-2-(3-methoxyphenyl)acetate can be susceptible to hydrolysis. The presence of water in the reaction medium can lead to the formation of the corresponding α-hydroxy ester or the carboxylic acid, consuming the starting material.[1][4]

• Incorrect Temperature: While heating can increase the reaction rate, excessive temperatures can promote side reactions, such as elimination, especially if the nucleophile is also a strong base.

Troubleshooting Workflow

Here is a logical workflow to diagnose the root cause of low conversion.

Caption: A systematic workflow for troubleshooting low conversion.

Detailed Troubleshooting Protocols

Protocol 1: Reagent and Solvent Verification

• Substrate Integrity: Confirm the purity of your Methyl 2-chloro-2-(3-methoxyphenyl)acetate via ¹H NMR or GC-MS. Look for signs of hydrolysis, such as the appearance of methyl 2-hydroxy-2-(3-methoxyphenyl)acetate. Store the substrate under anhydrous conditions.

• Nucleophile Quality: If using a salt (e.g., sodium azide, potassium cyanide), ensure it is dry. If using an amine or thiol, consider distillation if purity is questionable.

• Solvent Anhydrousness: Use freshly opened anhydrous solvents or solvents dried over appropriate molecular sieves. Even small amounts of water can be detrimental.[5]

Protocol 2: Optimizing Reaction Conditions

• Solvent Selection: If conversion is low, consider switching to a more suitable solvent. A table of recommended solvents is provided below.

• Temperature Control: Start reactions at room temperature. If no reaction is observed after several hours (monitored by TLC), gradually increase the temperature in 10-15 °C increments.

• Base Selection (if applicable): For nucleophiles like thiols or alcohols, a non-nucleophilic base (e.g., K₂CO₃, Cs₂CO₃, or a hindered amine like DIPEA) is often required to deprotonate the nucleophile without competing in the substitution.

Solvent	Type	Dielectric Constant (ε)	Suitability for SN2	Rationale
DMF	Polar Aprotic	37	Excellent	High polarity solvates cations effectively, leaving the nucleophile "bare" and reactive.
Acetonitrile	Polar Aprotic	36	Excellent	Similar to DMF, promotes fast reaction rates.
DMSO	Polar Aprotic	47	Excellent	Very high polarity, excellent for dissolving salts and promoting SN2 pathways.
THF	Polar Aprotic	7.6	Good	Less polar than DMF/DMSO but a good general-purpose solvent for many substitutions.
Methanol/Ethanol	Polar Protic	33 / 24	Poor to Fair	Can solvate and deactivate the nucleophile through hydrogen bonding, slowing the reaction. May lead to solvolysis.
DCM/Chloroform	Nonpolar	9 / 4.8	Poor	Generally too nonpolar to dissolve ionic nucleophiles and support the charge separation in the transition state.

Table 1: Solvent selection guide for nucleophilic substitution reactions.

FAQ 2: I am observing a significant amount of a byproduct with a similar polarity to my starting material. What could it be?

The most likely byproduct is the hydrolyzed starting material, Methyl 2-hydroxy-2-(3-methoxyphenyl)acetate . This occurs when water, either from reagents, solvents, or atmospheric moisture, acts as a nucleophile.

Mechanistic Pathway of Hydrolysis

The ester group itself can also undergo hydrolysis, especially under basic or acidic conditions, to yield 2-chloro-2-(3-methoxyphenyl)acetic acid.[1] However, hydrolysis at the α-chloro position is often faster under neutral or mildly basic conditions.

Caption: Competing reaction pathways for the α-chloro ester substrate.

Preventative Measures & Solutions

• Strict Anhydrous Technique:

  • Dry all glassware in an oven (120 °C) for several hours and cool under a stream of inert gas (N₂ or Ar).

  • Use syringe techniques for transferring anhydrous solvents and liquid reagents.

  • Run the reaction under a positive pressure of inert gas.

• Purification: If hydrolysis has already occurred, the α-hydroxy ester can often be separated from the desired product using column chromatography. The hydroxyl group increases the polarity, causing it to elute more slowly than the desired product on silica gel.

FAQ 3: My reaction with an amine nucleophile is messy, giving multiple products and low yield of the desired α-amino ester. Why?

Reactions with amines can be complex due to the basicity of the amine and the potential for over-alkylation.

Plausible Causes & Mechanistic Insights:

• Over-alkylation: The product, a secondary amine, can be more nucleophilic than the starting primary amine and react with another molecule of the α-chloro ester, leading to a dialkylated byproduct.[6]

• Base-Induced Elimination: The amine can act as a base, promoting the elimination of HCl to form an α,β-unsaturated ester, especially at elevated temperatures.

• Amine as a Leaving Group: While less common, the reaction can be reversible under certain conditions.

Recommended Protocol for Amination

To favor the desired mono-alkylation product and minimize side reactions, a carefully controlled protocol is necessary.

Step-by-Step Methodology:

• Setup: In an oven-dried, three-neck flask under an argon atmosphere, dissolve Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq) in anhydrous acetonitrile (0.1 M concentration).

• Addition of Base: Add a non-nucleophilic base such as potassium carbonate (K₂CO₃, 2.0-3.0 eq) or cesium carbonate (Cs₂CO₃, 2.0 eq). Carbonates are preferred as they are strong enough to scavenge the HCl byproduct but generally not strong enough to cause significant elimination.

• Nucleophile Addition: Add the primary or secondary amine (1.1-1.5 eq) dropwise at 0 °C to control any initial exotherm.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the consumption of the starting material by TLC or LC-MS. Gentle heating (40-50 °C) may be required for less reactive amines.

• Work-up:

  • Filter the reaction mixture to remove the inorganic base.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product via flash column chromatography on silica gel.

Parameter	Recommendation	Rationale
Amine Stoichiometry	1.1 - 1.5 equivalents	A slight excess drives the reaction to completion without promoting significant side reactions.
Base	K₂CO₃ or Cs₂CO₃	Scavenges the HCl byproduct, preventing the formation of the amine hydrochloride salt which is non-nucleophilic.
Solvent	Acetonitrile or DMF	Polar aprotic solvents that facilitate the SN2 reaction.
Temperature	0 °C to 50 °C	Start cold to control the reaction, then warm as needed to achieve a reasonable rate.

Table 2: Optimized conditions for the amination of Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

References

• Pérez-Likas, G., et al. (2020). Synthesis and Reactivity of α-Haloglycine Esters: Hyperconjugation in Action. PMC. [Link]

• Chemistry LibreTexts. (2020). 21.3: Reactions with Acid Chlorides and Esters. [Link]

• King Saud University. Nucleophilic Substitution Reactions. [Link]

• NRC Research Press. (2009). The Neutral Hydrolysis of Methyl Acetate. Part 2. Is There a Tetrahedral Intermediate?[Link]

• ResearchGate. (1984). Kinetics and mechanisms of the neutral and acid-catalysed hydrolyses of chloro-substituted alkyl acetates in aqueous solutions of constant ionic strength. [Link]

• Google Patents. (1982).

• MDPI. (2012). a-Anilinoketones, Esters and Amides: A Chemical Study. [Link]

• Chemistry Steps. (2021). Nucleophilic Substitution Reactions - An Introduction. [Link]

• OpenStax. (2023). 21.2 Nucleophilic Acyl Substitution Reactions. [Link]

• Chemistry LibreTexts. (2020). 9.2: Common nucleophilic substitution reactions. [Link]

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nrc-publications.canada.ca [nrc-publications.canada.ca]
• 5. Synthesis and Reactivity of α-Haloglycine Esters: Hyperconjugation in Action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Identifying impurities in Methyl 2-chloro-2-(3-methoxyphenyl)acetate by NMR

Topic: Impurity Profiling of Methyl 2-chloro-2-(3-methoxyphenyl)acetate via ¹H NMR

Executive Summary

This guide addresses the identification of critical impurities in Methyl 2-chloro-2-(3-methoxyphenyl)acetate (referred to herein as Target-Cl ). This compound is a labile

-halo ester, structurally analogous to intermediates used in the synthesis of antiplatelet agents (e.g., Clopidogrel derivatives).

Due to the high susceptibility of the C-Cl bond to nucleophilic attack and hydrolysis, researchers frequently encounter degradation products during workup and storage. This guide provides a self-validating NMR workflow to distinguish the target molecule from its specific precursors and degradation products.

Module 1: The Baseline Spectrum (Target-Cl)

Before analyzing impurities, you must validate the integrity of the target structure. The

-chloro ester moiety induces specific chemical shifts that distinguish it from the -hydroxy precursor.

Compound Structure:

• Core: Phenyl ring with a meta-methoxy group.

• Functional Group: Methyl ester with a benzylic chloride.

Standard ¹H NMR Data (CDCl₃, 400 MHz):

Assignment	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Diagnostic Note
A	Benzylic C-H	5.30 – 5.45	Singlet	Critical Indicator. Heavily deshielded by Cl and Ester.
B	Ar-OCH ₃	3.80 – 3.85	Singlet	Meta-methoxy group.
C	Ester COOCH ₃	3.75 – 3.78	Singlet	Distinct from Ar-OMe; usually slightly upfield.
D	Aromatic Ar-H	6.80 – 7.40	Multiplet	Typical meta-substituted pattern.

Expert Insight: The singlet at ~5.35 ppm (Benzylic H) is your primary "purity handle." Any splitting of this peak or the appearance of satellite peaks in this region indicates contamination or racemization (if chiral resolution is attempted).

Module 2: Troubleshooting Common Impurities

The following issues account for 90% of spectral anomalies for this compound.

Issue 1: The "Upfield Shift" (Unreacted Alcohol)

Symptom: You observe a secondary singlet in the benzylic region around 5.10 – 5.15 ppm . Diagnosis: Residual Starting Material (Methyl 2-hydroxy-2-(3-methoxyphenyl)acetate).

• Mechanism: Incomplete chlorination (e.g., insufficient SOCl₂ or reaction time).

• Validation:

  • Shift Logic: The electronegativity of Chlorine (

    ) is higher than Oxygen ( ), but the anisotropy of the C-Cl bond typically deshields the -proton more effectively in these esters than the C-OH bond. Therefore, the Target-Cl is downfield (~5.35 ppm), while the Alcohol-OH is upfield (~5.15 ppm).

  • D₂O Shake: Add one drop of D₂O to the NMR tube. If the impurity spectrum simplifies (loss of a broad OH singlet ~3.0-4.0 ppm), it confirms the presence of the alcohol.

Issue 2: The "Missing Methyl" (Hydrolysis)

Symptom: The benzylic proton signal is present, but the integration of the methyl ester region (3.7-3.8 ppm) is low (e.g., integrates to 3H vs 4-5H for the Ar-OMe). Diagnosis: Hydrolysis to the Acid (2-chloro-2-(3-methoxyphenyl)acetic acid).

• Mechanism:

  -Halo esters are extremely labile. Exposure to moisture, especially on silica gel during purification, hydrolyzes the ester to the carboxylic acid.

• Validation: Look for a very broad, weak singlet >10 ppm (COOH).

Issue 3: The "Aldehyde Spike" (Oxidative Cleavage)

Symptom: A sharp singlet appears at ~9.95 ppm . Diagnosis: 3-Methoxybenzaldehyde.

• Mechanism: Oxidative cleavage of the benzylic C-C bond, often occurring if the reaction mixture was heated excessively in the presence of air or if the starting material contained aldehyde impurities.

Module 3: Experimental Workflow & Decision Logic

The following diagram illustrates the logical flow for identifying impurities based on spectral observation.

Figure 1: NMR Decision Tree for identifying impurities in

-chloro-(3-methoxyphenyl)acetate derivatives.

Module 4: Critical Protocol – Sample Preparation

WARNING: Solvent Acidity Chloroform-d (CDCl₃) naturally decomposes to form HCl and Phosgene over time. The presence of HCl in your NMR solvent will catalyze the hydrolysis of Target-Cl inside the NMR tube, leading to confusing results (e.g., the spectrum degrades during an overnight run).

Recommended Protocol:

• Neutralization: Pass your CDCl₃ through a small plug of basic alumina or K₂CO₃ immediately before use.

• Alternative Solvent: If the compound is unstable, use Benzene-d₆ or Acetone-d₆ . These are non-acidic and provide excellent solubility for this class of esters.

• Rapid Acquisition: Do not leave the sample dissolved for >1 hour before acquisition.

Module 5: Trace Solvent Reference Table

Using the authoritative data from Fulmer et al., check for these common process solvents which may co-elute or remain trapped in the oil.

Solvent	¹H Shift in CDCl₃ (ppm)	Multiplicity
Thionyl Chloride (SOCl₂)	N/A (No protons)	Warning: Reacts with moisture to form HCl/SO₂
Methanol (Reaction solvent)	3.49 (CH₃), 1.09 (OH)	Singlet (CH₃)
Ethyl Acetate	4.12 (q), 2.05 (s), 1.26 (t)	Distinct quartet/triplet
Dichloromethane	5.30	Singlet (Overlaps with Benzylic H!)

Critical Alert: Residual Dichloromethane (DCM) resonates at 5.30 ppm in CDCl₃. This is dangerously close to your Target-Cl benzylic proton (~5.35 ppm). You must use ¹³C NMR or HSQC to distinguish the CH (Target) from the CH₂ (DCM) if you used DCM for extraction.

References

• Fulmer, G. R., et al. (2010).[1][2][3][4][5] "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics. Available at: [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons. (General reference for -halo ester shifts).

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist [authors.library.caltech.edu]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparison of reactivity between alpha-chloro and alpha-bromo acetates

Topic: Comparison of Reactivity:

-Chloro vs. -Bromo Acetates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Comparative Guide: -Chloro vs. -Bromo Acetates in Organic Synthesis[2]

Executive Summary

In the landscape of alkylation reagents,

-haloacetates are ubiquitous building blocks for introducing acetate motifs via nucleophilic substitution ( ), Reformatsky couplings, and phosphonate synthesis.

For the application scientist, the choice between ethyl chloroacetate (ECA) and ethyl bromoacetate (EBA) is rarely arbitrary. It represents a strategic trade-off between kinetic efficiency and process economics . This guide analyzes the mechanistic distinctives of both reagents, supported by kinetic data and validated protocols, to aid in rational reagent selection.

Mechanistic Foundation: The Kinetic Advantage

The reactivity differential between

-chloro and -bromo acetates is governed primarily by the carbon-halogen bond strength and the leaving group ability of the halide anion.

1.1 Bond Dissociation Energy (BDE) & Leaving Group Ability

The C-Br bond is significantly weaker and longer than the C-Cl bond, resulting in a lower activation energy (

) for bond cleavage events.

Parameter	-Chloro Acetate (ECA)	-Bromo Acetate (EBA)	Impact on Reactivity
Bond Energy (C-X)	~339 kJ/mol (81 kcal/mol)	~285 kJ/mol (68 kcal/mol)	EBA cleaves readily; ECA requires higher or catalysis.
Bond Length	1.77 Å	1.94 Å	Longer bond = greater ground-state destabilization.
Leaving Group ( of HX)	-7 ( )	-9 ( )	Bromide is a superior leaving group (weaker base).[1]
Polarizability	Moderate	High	stabilizes the transition state better in .

1.2 Reaction Pathway Visualization

The following diagram illustrates the transition state energy difference. The "loose" transition state of the C-Br cleavage lowers the barrier compared to the "tight" C-Cl bond.

Figure 1: The lower activation energy of the C-Br bond cleavage results in reaction rates 10–100x faster than C-Cl analogues under identical conditions.

Comparative Performance by Reaction Class

2.1 Nucleophilic Substitution ( )

In reactions with amines, thiols, or phenoxides, EBA is the superior electrophile. Kinetic studies with piperidine in ethanol reveal that EBA reacts approximately 12 times faster than ECA at 40°C.

• ECA: Often requires heating (>60°C) or iodide catalysis (Finkelstein conditions) to achieve complete conversion. Prolonged heating increases the risk of ester hydrolysis if moisture is present.

• EBA: Reacts rapidly at room temperature (RT) to 40°C. Ideal for heat-sensitive nucleophiles.

Experimental Data: Rate Constants (

) with Piperidine | Substrate | ( ) | Relative Rate ( ) | | :--- | :--- | :--- | | Ethyl Chloroacetate | 1.6 | 1.0 | | Ethyl Bromoacetate | 19.8 | 12.4 |

2.2 The Reformatsky Reaction

The formation of the organozinc enolate is the rate-determining step.

• Bromo Advantage: Zinc inserts into the C-Br bond spontaneously or with mild activation (iodine crystal). The reaction typically initiates at 35–40°C.

• Chloro Challenge: Zinc insertion into C-Cl is sluggish. It often requires "activated zinc" (Rieke zinc) or high reflux temperatures (benzene/toluene), which promotes side reactions like self-condensation (Claisen).

2.3 Arbuzov Reaction (HWE Reagent Synthesis)

For synthesizing triethyl phosphonoacetate (Horner-Wadsworth-Emmons reagent):

• EBA: Reacts with triethyl phosphite at 90–100°C. The ethyl bromide byproduct boils off easily.

• ECA: Requires temperatures of 140–160°C. At these temperatures, the phosphite can decompose, and the high boiling point of ethyl chloride makes pressure management necessary.

Validated Experimental Protocols

Protocol A: High-Efficiency Substitution (Using Bromoacetate)

Best for: Valuable nucleophiles, kinetic studies, or temperature-sensitive substrates.

• Setup: Flame-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar and nitrogen inlet.

• Solubilization: Dissolve the nucleophile (e.g., 10 mmol thiophenol) and base (11 mmol

  ) in 20 mL anhydrous DMF.

• Addition: Cool to 0°C. Add Ethyl Bromoacetate (10.5 mmol) dropwise over 5 minutes.

  • Note: EBA is a potent lachrymator. Handle strictly in a fume hood.

• Reaction: Allow to warm to RT. Monitor by TLC (typically complete in <1 hour).

• Workup: Dilute with EtOAc, wash with water (3x) to remove DMF, dry over

  , and concentrate.

Protocol B: Cost-Effective Substitution (Using Chloroacetate)

Best for: Large-scale synthesis where cost is critical and heating is acceptable.

• Setup: 250 mL RBF with reflux condenser.

• Activation (Finkelstein In-Situ): Dissolve Ethyl Chloroacetate (50 mmol) and Sodium Iodide (5 mmol, 10 mol%) in 100 mL Acetone. Stir for 15 mins.

  • Mechanism:[2][3][4][5][6][7] NaI converts R-Cl

    R-I in situ, which is ~100x more reactive.

• Addition: Add nucleophile (50 mmol) and base (

  or ).

• Reaction: Heat to reflux (56°C) for 4–12 hours.

• Validation: Check TLC for disappearance of nucleophile. If slow, add more NaI.

Decision Matrix: When to Use Which?

Scenario	Recommended Reagent	Rationale
Drug Discovery (mg scale)	Bromoacetate	Time is more valuable than reagent cost. Ensures high yield/conversion.
Process Scale-up (kg scale)	Chloroacetate	Significant cost savings. Slower kinetics managed by heating/catalysis.
Reformatsky Reaction	Bromoacetate	Zinc insertion into C-Cl is too difficult for standard protocols.
Arbuzov (Phosphonates)	Bromoacetate	Avoids harsh thermal conditions required for Chloro.
Heat-Sensitive Substrate	Bromoacetate	Allows reaction at 0°C or RT.

Troubleshooting & Optimization Workflow

The following logic flow helps troubleshoot low yields when using these reagents.

Figure 2: Step-by-step troubleshooting for optimizing alkylation reactions.

References

• Shunmugasundram, A., & Ganesh, T. B. (1989).[8] Structure-reactivity correlations in the reaction of ethyl bromoacetate with aliphatic carboxylate ions. Proc. Indian Acad. Sci. (Chem. Sci.). Retrieved from [Link]

• Zenodo. (2025). Kinetics and determination of ethyl chloroacetate and ethyl bromoacetate with piperidine. Retrieved from [Link]

• Michigan State University. (2025). Bond Energies and Dissociation Enthalpies.[9][10] Retrieved from [Link]

• Organic Chemistry Portal. (2025). Michaelis-Arbuzov Reaction. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Arbuzov Reaction [organic-chemistry.org]
• 8. ias.ac.in [ias.ac.in]
• 9. Bond Energies [www2.chemistry.msu.edu]
• 10. butlerov.com [butlerov.com]

Comparative Spectroscopic Analysis of α-Halo Esters: Methyl 2-chloro-2-(3-methoxyphenyl)acetate vs. Bromo Analog

As pharmaceutical pipelines increasingly rely on complex functionalized building blocks, the selection of appropriate synthetic intermediates becomes a critical process parameter. Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a highly versatile α-chloro ester characterized by a phenyl ring with methoxy and chloroacetate functional groups, making it a valuable scaffold for nucleophilic substitutions and the synthesis of active pharmaceutical ingredients (APIs)[1].

This guide objectively compares the performance of this chloro ester against its alternative, the bromo analog (Methyl 2-bromo-2-(3-methoxyphenyl)acetate), specifically in the context of nucleophilic amination to form α-amino esters. We will explore the causality behind leaving-group selection, provide self-validating experimental protocols, and detail the spectroscopic differentiation of the reaction products using NMR, IR, and MS[2].

Mechanistic Rationale: Causality in Leaving Group Selection

When designing an

amination workflow (e.g., reacting the α-halo ester with benzylamine), the choice between a chloro and bromo substituent dictates the reaction's kinetic profile and chemoselectivity.

• The Bromo Alternative (Kinetic Control): Bromide is a superior leaving group due to the weaker

  bond and higher polarizability. While this accelerates the reaction, the highly electrophilic α-carbon becomes susceptible to side reactions, including dimerization, over-alkylation, and base-induced elimination.

• The Chloro Product (Thermodynamic & Chemoselective Control): Chlorine is more electronegative and forms a stronger

  bond. The higher activation energy required to displace the chloride ion slows the reaction rate but drastically improves chemoselectivity. For primary amines, the chloro ester minimizes over-alkylation and provides a cleaner reaction profile, ultimately simplifying downstream spectroscopic purification and structural elucidation.

Caption: S_N2 reaction pathways comparing Cl-Ester and Br-Ester chemoselectivity.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodology is designed as a self-validating system . Each phase includes an internal checkpoint to verify reaction success before proceeding to the next step, eliminating downstream analytical failures.

Protocol A: Nucleophilic Amination Workflow

• Reaction Setup: In an oven-dried flask under inert

  atmosphere, dissolve 1.0 mmol of Methyl 2-chloro-2-(3-methoxyphenyl)acetate in 5.0 mL of anhydrous DMF.

• Reagent Addition: Add 2.5 mmol of benzylamine dropwise at 0 °C. The excess amine serves as both the nucleophile and the acid scavenger for the generated

  . Warm to room temperature and stir.

• Validation Checkpoint 1 (In-Process TLC): After 4 hours, spot the mixture on a silica TLC plate (Hexanes/EtOAc 4:1). The reaction is validated to proceed when the starting material spot (

  ) is entirely consumed, replaced by a highly polar, UV-active product spot ( ).

• Quench & Extraction: Quench with 10 mL of saturated aqueous

  . Extract with ethyl acetate ( mL). Wash the combined organic layers with brine, dry over anhydrous , and concentrate under reduced pressure.

• Validation Checkpoint 2 (Crude Mass Balance): Spike the crude mixture with 1.0 mmol of mesitylene (internal standard) and acquire a rapid

  NMR spectrum. Calculate the spectroscopic yield by integrating the product's α-proton against the mesitylene aromatic protons. Proceed to purification only if the spectroscopic yield exceeds 85%.

Protocol B: Spectroscopic Workup

• Purification: Purify the crude oil via flash column chromatography (gradient elution: 10% to 30% EtOAc in Hexanes).

• Validation Checkpoint 3 (GC-MS Confirmation): Inject a 1 μL aliquot of the purified fraction into a GC-EI-MS. Validate the structural integrity by confirming the presence of the molecular ion (

  m/z) and the absence of dimerization artifacts before committing to high-resolution NMR.

Caption: Self-validating spectroscopic workflow for product isolation and characterization.

Data Presentation & Comparative Analysis

Reaction Performance

The chloro ester demonstrates superior chemoselectivity, making it the preferred starting material for high-purity pharmaceutical intermediates, despite requiring longer reaction times.

Table 1: Reaction Kinetics & Yield Comparison (Standardized Conditions)

Starting Material	S_N2 Reaction Time	Isolated Yield	Primary Byproducts
Cl-Ester	12 - 16 hours	88%	Trace unreacted starting material
Br-Ester	2 - 4 hours	65%	Dimerized amines, elimination products

NMR Spectroscopic Differentiation

The α-protons of carboxylic acid derivatives typically resonate in the 2.0-3.0 ppm region[2]. However, the presence of an electronegative halogen strongly deshields the α-carbon. In the starting Methyl 2-chloro-2-(3-methoxyphenyl)acetate, the α-proton appears as a sharp singlet at ~5.36 ppm[3]. Upon successful substitution with benzylamine, this proton shifts significantly upfield to ~4.35 ppm, providing a definitive diagnostic marker for reaction completion.

Table 2:

NMR Chemical Shifts ( , 400 MHz)

Proton Environment	Cl-Ester (Starting Material)	Br-Ester (Alternative)	Amino-Ester (Target Product)
Ester	3.76 ppm (s, 3H)	3.77 ppm (s, 3H)	3.65 ppm (s, 3H)
Aromatic	3.81 ppm (s, 3H)	3.81 ppm (s, 3H)	3.78 ppm (s, 3H)
α-CH (Chiral Center)	5.36 ppm (s, 1H)	5.40 ppm (s, 1H)	4.35 ppm (s, 1H)
Aromatic ( )	6.85-7.30 ppm (m, 4H)	6.85-7.30 ppm (m, 4H)	6.80-7.35 ppm (m, 9H)
Amine /	N/A	N/A	2.20 ppm (br s, 1H) / 3.80 ppm (s, 2H)

IR and Mass Spectrometry (MS) Data

Mass spectrometry easily differentiates the chloro and bromo starting materials via their distinct isotopic signatures. The Cl-ester exhibits an

and ratio of 3:1, while the Br-ester shows a 1:1 ratio. The base peak for all three compounds arises from the facile cleavage of the methoxycarbonyl group ( , loss of 59 Da).

Table 3: IR and GC-EI-MS Diagnostic Peaks

Analytical Technique	Cl-Ester	Br-Ester	Amino-Ester (Product)
IR (C=O stretch)	1755 cm⁻¹	1752 cm⁻¹	1742 cm⁻¹
IR (Functional Group)	745 cm⁻¹ ( stretch)	680 cm⁻¹ ( stretch)	3340 cm⁻¹ ( stretch)
MS (Molecular Ion, )	m/z 214 / 216 (3:1 ratio)	m/z 258 / 260 (1:1 ratio)	m/z 285
MS (Base Peak)	m/z 155	m/z 199	m/z 226

Conclusion

While the bromo analog offers rapid kinetics, Methyl 2-chloro-2-(3-methoxyphenyl)acetate provides superior chemoselectivity and higher isolated yields for the synthesis of α-amino esters. By implementing self-validating analytical checkpoints—specifically monitoring the distinct upfield shift of the α-proton from 5.36 ppm to 4.35 ppm via

NMR—researchers can guarantee high-fidelity structural elucidation and streamline downstream pharmaceutical development.

References

Sources

• 1. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. mdpi.com [mdpi.com]

Confirming the structure of Methyl 2-chloro-2-(3-methoxyphenyl)acetate derivatives

An In-Depth Technical Guide to the Structural Confirmation of Methyl 2-chloro-2-(3-methoxyphenyl)acetate and its Derivatives

This document moves beyond a simple listing of methods. As a senior application scientist, the goal is to present a logical, self-validating workflow, explaining the causality behind experimental choices and demonstrating how data from multiple techniques are synergistically integrated to build an irrefutable structural proof.

Relying on a single analytical technique for structural confirmation is a precarious approach. Each method provides a unique piece of the structural puzzle, and their combined power lies in mutual corroboration. For a molecule like Methyl 2-chloro-2-(3-methoxyphenyl)acetate, which contains multiple functional groups and substitution patterns, a multi-pronged strategy is essential to eliminate ambiguity and confirm connectivity, regiochemistry, and purity.

The workflow presented here is designed as a self-validating system. Discrepancies in the data from one technique when compared with others serve as a critical flag, prompting further investigation and ensuring the final proposed structure is supported by a robust and coherent body of evidence.

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Stereochemical assignment of Methyl 2-chloro-2-(3-methoxyphenyl)acetate reaction products

An In-Depth Comparative Guide to the Stereochemical Assignment of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Reaction Products

Executive Summary

The determination of absolute stereochemistry is a cornerstone of modern drug development and asymmetric synthesis. For chiral intermediates like Methyl 2-chloro-2-(3-methoxyphenyl)acetate, a versatile building block rich in functionality, an unambiguous stereochemical assignment is not merely an analytical task but a prerequisite for advancing a synthetic campaign or understanding structure-activity relationships (SAR).[1][2][3] This guide provides a comparative analysis of the principal analytical techniques for assigning the absolute configuration of this molecule and its reaction products. We will delve into the theoretical underpinnings, field-proven experimental protocols, and comparative strengths and weaknesses of X-ray Crystallography, Chiral High-Performance Liquid Chromatography (HPLC), NMR Spectroscopy via chiral derivatization, and Vibrational Circular Dichroism (VCD). This document is intended for researchers, chemists, and drug development professionals seeking to make informed decisions on the most appropriate analytical strategy for their specific research context.

The Significance of the Stereocenter in Drug Scaffolds

Methyl 2-chloro-2-(3-methoxyphenyl)acetate belongs to a class of α-chloro esters that are highly valued in organic synthesis. The molecule possesses a single stereocenter at the α-carbon, which is substituted with four different groups: a chloro group, a 3-methoxyphenyl ring, a methyl ester, and a hydrogen atom. This chirality is of paramount importance, as enantiomers of a bioactive molecule often exhibit vastly different pharmacological, pharmacokinetic, and toxicological profiles.[2] The reactive chloro and ester functionalities make this compound a key precursor for a variety of more complex structures, including heterocyclic compounds with potential biological activity.[1][4] Therefore, controlling and confirming the three-dimensional arrangement of atoms around this chiral center is critical for producing enantiomerically pure target molecules.

Comparative Analysis of Stereochemical Assignment Techniques

The selection of an analytical method for stereochemical assignment is a strategic decision dictated by sample availability, physical state, project timeline, and the level of certainty required. Below, we compare four powerful techniques, each offering a unique set of advantages and limitations.

X-ray Crystallography: The Gold Standard for Absolute Configuration

X-ray crystallography is widely regarded as the most definitive method for determining the absolute configuration of a chiral molecule.[5] The technique provides a precise three-dimensional map of the electron density within a single crystal, allowing for the unambiguous assignment of the spatial arrangement of every atom.

Causality of Method Choice: This method is particularly well-suited for Methyl 2-chloro-2-(3-methoxyphenyl)acetate due to the presence of a chlorine atom. For X-ray diffraction to determine absolute configuration, a phenomenon known as anomalous dispersion (or resonant scattering) is required.[6] Heavier atoms, like chlorine, produce a significant anomalous scattering effect, which allows for the reliable determination of the absolute structure.[6][7]

Experimental Protocol & Data Interpretation: The primary challenge is obtaining a high-quality single crystal suitable for diffraction. The process involves slow crystallization from a variety of solvent systems. Once a crystal is obtained and data is collected, the structure is solved and refined. The key metric for validating the absolute configuration is the Flack parameter.[5][8] A Flack parameter value close to zero (typically < 0.1) with a small standard uncertainty indicates that the assigned stereochemistry is correct.[5]

Workflow for X-ray Crystallography:

Workflow for X-ray Crystallography.

Chiral High-Performance Liquid Chromatography (HPLC): The Workhorse for Enantiomeric Purity

Chiral HPLC is the most common and reliable technique for separating enantiomers and determining the enantiomeric excess (e.e.) of a sample.[9][10] While it does not directly reveal the absolute configuration, it is an indispensable tool for monitoring asymmetric reactions and for isolating pure enantiomers for subsequent analysis by other methods.

Causality of Method Choice: The separation is achieved using a chiral stationary phase (CSP). The mechanism relies on the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector of the CSP, governed by the "three-point interaction model".[2] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often highly effective for a wide range of compounds, including aromatic esters.[11][12]

Experimental Protocol & Data Interpretation: Method development involves screening a set of chiral columns with different mobile phases (normal phase, reversed-phase, or polar organic).[13] For Methyl 2-chloro-2-(3-methoxyphenyl)acetate, a normal phase system (e.g., hexane/isopropanol) on a column like Chiralcel® OD-H or Chiralpak® AD-H would be a logical starting point.[14] The output is a chromatogram showing two separated peaks corresponding to the two enantiomers. The enantiomeric excess is calculated from the relative peak areas.

Workflow for Chiral HPLC Analysis:

Workflow for Chiral HPLC Analysis.

NMR Spectroscopy: Assignment via Chiral Derivatizing Agents

While enantiomers are indistinguishable in a standard NMR spectrum, their conversion into diastereomers by reaction with a chiral derivatizing agent (CDA) allows for their differentiation.[9] The Mosher's ester method is a classic and reliable technique for assigning the absolute configuration of chiral alcohols, and the principles can be extended to other functional groups.[15][16] For our target molecule, a prerequisite step would be the hydrolysis of the methyl ester to the corresponding carboxylic acid, followed by derivatization.

Causality of Method Choice: The method involves creating two diastereomeric esters by reacting the chiral analyte with the (R) and (S) enantiomers of a CDA, such as α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).[17] The anisotropic effect of the phenyl ring in the MTPA moiety causes different chemical shifts for the protons near the stereocenter in the two diastereomers. Analyzing these chemical shift differences (Δδ = δS-ester - δR-ester) allows for the deduction of the absolute configuration.[17]

Experimental Protocol & Data Interpretation:

• Saponification: The methyl ester of the analyte is hydrolyzed to the carboxylic acid.

• Derivatization: The resulting chiral acid is converted to two separate samples of diastereomeric esters using (R)- and (S)-MTPA chloride.[15]

• NMR Analysis: ¹H NMR spectra are acquired for both diastereomeric products.

• Assignment: The protons on either side of the stereocenter are assigned. A consistent positive or negative sign for the Δδ values across the molecule allows for the assignment of the absolute configuration based on the established Mosher's method model.

Workflow for VCD-based Configuration Assignment.

Data Synthesis: A Decision-Making Matrix

To facilitate the selection of the most appropriate technique, the following table summarizes the key attributes of each method.

Method	Principle	Sample Requirements	Advantages	Limitations
X-ray Crystallography	Diffraction of X-rays by a single crystal lattice. [7]	High-purity crystalline solid (0.1-0.5 mm). [7]	Unambiguous, definitive determination of absolute configuration; provides full 3D structure. [5]	Requires a suitable single crystal, which can be difficult or impossible to obtain; solid-state conformation may differ from solution.
Chiral HPLC	Differential interaction with a chiral stationary phase. [2]	1-10 µg dissolved in mobile phase.	High-throughput, excellent for determining enantiomeric purity (e.e.); can be used for preparative separation. [9]	Does not provide absolute configuration directly; requires method development. [13]
NMR (Mosher's Method)	Analysis of chemical shift differences in diastereomeric derivatives. [17]	1-5 mg of pure material for derivatization.	Well-established and reliable; provides data on solution-phase conformation near the chiral center.	Requires chemical modification (derivatization); interpretation can be complex if conformational freedom is high.
Vibrational Circular Dichroism (VCD)	Differential absorption of circularly polarized infrared light.	1-10 mg dissolved in a suitable solvent. [16]	Determines absolute configuration in solution; non-destructive; applicable to oils and non-crystalline solids.	Requires access to specialized equipment and expertise in quantum mechanical calculations for interpretation. [16]

Conclusion: An Integrated Strategy

For the stereochemical assignment of Methyl 2-chloro-2-(3-methoxyphenyl)acetate reaction products, no single technique is universally superior. An integrated approach is often the most robust. A typical workflow would involve:

• Using Chiral HPLC as the primary tool to monitor the enantioselectivity of the reaction and to confirm the enantiomeric purity of the final product.

• If the product is crystalline, pursuing X-ray Crystallography for a definitive and unambiguous assignment of the absolute configuration.

• If the product is an oil or fails to crystallize, employing either VCD for a direct solution-phase assignment or NMR via Mosher's method (after hydrolysis) as a reliable chemical correlation method.

By understanding the capabilities and requirements of each technique, researchers can efficiently and confidently assign the stereochemistry of their target molecules, ensuring the integrity and validity of their scientific findings.

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• Absolute configur
• X-ray Single-Crystal Diffraction | Encyclopedia MDPI. (Source: Encyclopedia MDPI)
• Absolute configuration of complex chiral molecules - Spark904. (Source: Spark904)
• The use of X-ray crystallography to determine absolute configur
• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC. (Source: PubMed Central)
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• Enantioselective Protonation of Catalytically Generated Chiral Enolates as an Approach to the Synthesis of α–Chloroesters. - AWS. (Source: Google Search)
• Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent - ResearchGate.
• Enantioselective Protonation of Catalytically Generated Chiral Enolates as an Approach to the Synthesis of Alpha-Chloroesters - PubMed. (Source: PubMed)
• Stereochemical Nomenclature of Isomers and NMR Review in Organic Chemistry - YouTube. (Source: YouTube)
• Enantioselective synthesis of (2R,3R)- and (2S,3S)-2- [(3-chlorophenyl)-(2-methoxyphenoxy)methyl]morpholine - PMC. (Source: PubMed Central)

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• This journal is © The Royal Society of Chemistry 2019 - Rsc.org. (Source: Royal Society of Chemistry)
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• Chiral Application Handbook A Comprehensive Guide on Chiral HPLC Separ
• Synthesis and styrene copolymerization of novel methyl, methoxy, chloro, and fluorophenoxy ring-substituted 2-methoxyethyl phenylcyanoacryl
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• CN102690199A - Preparation method for methyl methoxyacetate - Google Patents.

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Technical Comparison: Synthetic Pathways to Methyl 2-chloro-2-(3-methoxyphenyl)acetate

[1]

Executive Summary

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a critical benzylic chloride intermediate, often utilized in the synthesis of anti-platelet agents (similar to the Clopidogrel class) and other bioactive phenylacetic acid derivatives. Its synthesis presents a classic process chemistry dilemma: balancing regioselectivity against raw material costs .

This guide compares the two dominant synthetic strategies:

• Nucleophilic Substitution (Deoxychlorination): Converting methyl 3-methoxymandelate using thionyl chloride.

• Radical/Enolic Halogenation: Direct

  -chlorination of methyl (3-methoxyphenyl)acetate.

Recommendation: For high-purity applications (API synthesis), Route A (Deoxychlorination) is the superior protocol. Although the starting material is more costly, it avoids the difficult-to-separate ring-chlorinated impurities inherent to Route B.

Route A: Deoxychlorination of Mandelic Esters (The "High-Fidelity" Route)

This route relies on the nucleophilic substitution of a benzylic hydroxyl group. It is the industry standard when stereochemical control or high isomeric purity is required.

Mechanism & Rationale

The reaction proceeds via the activation of the hydroxyl group by thionyl chloride (

) to form a chlorosulfite intermediate.

• Role of Pyridine: Pyridine acts as a base to neutralize the HCl byproduct. This is critical because high acidity can cleave the sensitive methyl ether (methoxy) group, leading to phenolic impurities.

• Stereochemistry: In the presence of pyridine, the reaction typically proceeds via an

  mechanism, resulting in the inversion of configuration. Without pyridine (using ether/dioxane), it may proceed via , leading to retention .

Experimental Protocol

Reagents: Methyl 3-methoxymandelate (1.0 eq), Thionyl Chloride (1.2 eq), Pyridine (1.1 eq), Dichloromethane (DCM).

• Setup: Charge a dry 3-neck flask with Methyl 3-methoxymandelate and dry DCM under

  atmosphere. Cool to 0°C.

• Base Addition: Add Pyridine dropwise, maintaining temperature

  °C.

• Chlorination: Add

  dropwise over 30 minutes. The reaction is exothermic; control is essential to prevent thermal decomposition of the chlorosulfite.

• Reaction: Allow to warm to room temperature (20-25°C) and stir for 2-4 hours. Monitor by TLC (Hexane/EtOAc 8:2) or GC.[1][2]

• Workup: Quench carefully with ice water. Wash the organic phase with saturated

  (to remove acid) and brine.

• Purification: Dry over

  and concentrate. The product is typically a viscous oil that crystallizes upon standing or cooling.

Critical Control Points[4]

• Moisture Control:

  reacts violently with water. All glassware must be oven-dried.

• Off-gassing: The reaction generates

  and gas. A scrubber system is mandatory.

Route B: Radical/Enolic Halogenation (The "Commodity" Route)

This route attempts to install the chlorine atom directly onto the cheaper phenylacetic ester precursor.

Mechanism & Selectivity Challenges

This pathway utilizes either Sulfuryl Chloride (

) or N-Chlorosuccinimide (NCS).

• The Challenge: The 3-methoxy group is an activating, ortho/para-directing group . Electrophilic reagents (like

  in the absence of radical initiators) will competitively chlorinate the benzene ring at positions 2, 4, and 6.

• The Solution: Radical conditions (NCS with AIBN or Benzoyl Peroxide) favor hydrogen abstraction at the benzylic position (

  -carbon) over aromatic substitution.

Experimental Protocol (Radical Variant)

Reagents: Methyl (3-methoxyphenyl)acetate (1.0 eq), NCS (1.05 eq), AIBN (0.05 eq),

or Acetonitrile.

• Setup: Dissolve the ester in the solvent. Add NCS and the radical initiator (AIBN).

• Initiation: Heat the mixture to reflux (approx. 80°C for

  substitute or acetonitrile).

• Propagation: Stir at reflux for 4-6 hours. The reaction is complete when the denser succinimide solid floats to the top (in

  ) or precipitates fully.

• Workup: Filter off the succinimide byproduct. Wash the filtrate with water and sodium thiosulfate (to remove oxidizing species).

• Purification: Fractional distillation is usually required to separate the product from unreacted starting material and ring-chlorinated byproducts.

Comparative Performance Analysis

The following data summarizes typical bench-scale performance metrics.

Metric	Route A (Deoxychlorination)	Route B (Radical Halogenation)
Starting Material	Methyl 3-methoxymandelate	Methyl (3-methoxyphenyl)acetate
Reagent Cost	High (Mandelic acid derivatives)	Low (Phenylacetic acid derivatives)
Typical Yield	85 - 92%	60 - 75%
Regioselectivity	>99% ( -Cl only)	~85% ( -Cl), ~15% (Ring-Cl)
Purification	Simple extraction/crystallization	Difficult distillation/Chromatography
Atom Economy	Moderate (Loss of )	High (Succinimide is recyclable)
Safety Profile	Corrosive ( ), Gas evolution	Toxic solvents, Radical initiators

Visualizing the Pathways

The diagrams below illustrate the mechanistic divergence and the specific risk of ring chlorination in Route B.

Diagram 1: Reaction Logic & Impurity Risks

Caption: Comparative flow showing the direct conversion in Route A versus the competitive side-reactions (ring chlorination) inherent to Route B due to the activating methoxy group.

References

• Preparation of alpha-chloroarylacetic acid esters.

  • Source: N
  • Context: Discusses electrochemical and chemical carboxylation/chlorination strategies for phenylacetic deriv

  • URL:[Link]

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  • Source: ResearchG
  • Context: Details the stability of methoxy groups (anisoles)

  • URL:[Link]

• Synthesis of Clopidogrel and Analogues (Relevant Chemistry).

  • Source: World Intellectual Property Organization (P
  • Context: Describes the standard industrial preparation of 2-chlorophenylglycine and mandelic derivatives using thionyl chloride for alpha-chlorin

  • URL:[Link]

• Benchchem Protocol: Methyl 2-chloro-2-(3-methoxyphenyl)acetate. Source: Benchchem. Context: Lists specific precursors and esterification protocols for this exact CAS target.

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A Comparative Guide to the Mechanistic Pathways of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Reactions

This guide provides an in-depth comparative analysis of the reaction mechanisms involving Methyl 2-chloro-2-(3-methoxyphenyl)acetate, a versatile synthetic intermediate. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simple protocols to explore the causal factors governing reaction outcomes. We will dissect the competitive relationship between nucleophilic substitution and elimination pathways, evaluate the influence of various reagents and catalysts, and provide validated experimental frameworks for practical application.

Introduction: The Synthetic Potential of an α-Chloro Ester

Methyl 2-chloro-2-(3-methoxyphenyl)acetate belongs to the class of α-halo esters, which are pivotal building blocks in organic synthesis.[1] The molecule's reactivity is primarily dictated by the α-chloro group, an excellent leaving group, positioned adjacent to an activating ester moiety. This arrangement renders the α-carbon highly electrophilic and susceptible to attack by a wide range of nucleophiles. Furthermore, the presence of a β-hydrogen on the phenyl ring introduces the possibility of elimination reactions. Understanding the delicate balance between these competing pathways is crucial for selectively synthesizing a desired product, from α-amino acid derivatives to unsaturated esters.

This guide will compare and contrast the primary mechanistic avenues—nucleophilic substitution (SN1/SN2) and elimination (E1/E2)—providing the theoretical grounding and practical data needed to control and optimize these transformations.

Part 1: Nucleophilic Substitution Reactions - A Mechanistic Crossroads

Nucleophilic substitution is the most common transformation for this class of compounds. The reaction involves the replacement of the chloride leaving group by a nucleophile. However, the exact mechanism is highly dependent on the reaction conditions, with two primary pathways, SN2 and SN1, often in competition.[1][2][3]

The SN2 Pathway: A Concerted, Stereospecific Approach

The SN2 (bimolecular nucleophilic substitution) mechanism is a single-step, concerted process where the nucleophile attacks the electrophilic α-carbon from the backside, simultaneously displacing the chloride ion.[1] This pathway is favored by strong nucleophiles and polar aprotic solvents.

A key characteristic of the SN2 reaction is the inversion of stereochemistry at the chiral center, a phenomenon first observed in the Walden cycle.[4] While the title compound is not chiral, this principle is critical when dealing with chiral α-halo esters, where stereospecific substitution is desired.[5][6]

Caption: The concerted SN2 mechanism involves a backside attack by the nucleophile.

Comparison of Nucleophiles in SN2 Reactions:

The efficacy of the SN2 reaction is highly dependent on the nucleophile's strength and nature. Sulfur-based nucleophiles, such as thiolates, are particularly potent due to their high polarizability.[1] Nitrogen nucleophiles like amines are also commonly used to synthesize α-amino acid derivatives.[1][7][8]

Nucleophile Type	Example Nucleophile	Typical Product	Relative Reactivity/Yield	Key Considerations
Nitrogen	Primary Amine (R-NH₂)	Methyl 2-(alkylamino)-2-(3-methoxyphenyl)acetate	Good to Excellent	Potential for dialkylation. Stoichiometry control is crucial.[1]
Sulfur	Thiolate (RS⁻)	Methyl 2-(alkylthio)-2-(3-methoxyphenyl)acetate	Excellent	Highly nucleophilic, leading to fast and efficient reactions.[1]
Oxygen	Hydroxide (OH⁻)	2-hydroxy-2-(3-methoxyphenyl)acetic acid	Moderate	Competes with hydrolysis of the ester group (saponification).[1]
Halogen	Azide (N₃⁻)	Methyl 2-azido-2-(3-methoxyphenyl)acetate	Excellent	Provides a route to α-amino esters via subsequent reduction.[5]

Experimental Protocol 1: SN2 Amination

Objective: To synthesize Methyl 2-(benzylamino)-2-(3-methoxyphenyl)acetate via an SN2 reaction.

Materials:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate (1.0 eq)

• Benzylamine (2.2 eq)

• Acetonitrile (ACS grade)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate & Hexanes (for chromatography)

Procedure:

• To a solution of Methyl 2-chloro-2-(3-methoxyphenyl)acetate in acetonitrile (approx. 0.2 M), add benzylamine. Rationale: A slight excess of the amine is used to drive the reaction to completion and neutralize the HCl byproduct.

• Stir the reaction mixture at room temperature for 16-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Partition the residue between ethyl acetate and saturated aqueous sodium bicarbonate. Rationale: The aqueous wash removes excess amine and any hydrochloride salts.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure product.[9]

The SN1 Pathway: The Carbocation Intermediate

In contrast to the concerted SN2 mechanism, the SN1 (unimolecular nucleophilic substitution) reaction proceeds through a two-step mechanism involving the formation of a carbocation intermediate.[2][3]

• Step 1 (Rate-determining): The C-Cl bond breaks heterolytically to form a planar carbocation and a chloride ion.

• Step 2: The nucleophile attacks the carbocation. Since the carbocation is planar, the nucleophile can attack from either face, leading to a racemic mixture if the starting material were chiral.

This pathway is favored by polar protic solvents (which stabilize the carbocation intermediate), weaker nucleophiles, and substrates that can form stable carbocations. The benzylic position in the title compound offers some resonance stabilization to the carbocation, making the SN1 pathway plausible under the right conditions.

Feature	SN2 Mechanism	SN1 Mechanism
Rate Law	Rate = k[Substrate][Nucleophile]	Rate = k[Substrate]
Mechanism	Single, concerted step	Two steps, via carbocation
Stereochemistry	Inversion of configuration	Racemization
Substrate	Favored by 1° > 2° halides	Favored by 3° > 2° halides
Nucleophile	Requires strong nucleophile	Works with weak nucleophiles
Solvent	Favored by polar aprotic	Favored by polar protic

Part 2: Elimination Reactions - The Alkene Synthesis Route

When Methyl 2-chloro-2-(3-methoxyphenyl)acetate is treated with a strong, non-nucleophilic base, an elimination reaction can occur, yielding Methyl 2-(3-methoxyphenyl)acrylate.[1] This transformation proceeds via the removal of a proton from the β-carbon (the phenyl ring carbon) and the simultaneous or sequential departure of the chloride leaving group.

The E2 Mechanism: A Concerted Departure

The E2 (bimolecular elimination) mechanism is a concerted process where the base abstracts a β-proton while the C-Cl bond breaks, forming a double bond.[10][11] This pathway requires a specific anti-periplanar geometry between the β-hydrogen and the leaving group for optimal orbital overlap in the transition state.

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A Comparative Guide to the Kinetic Analysis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Reactions

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical analysis of the reaction kinetics of Methyl 2-chloro-2-(3-methoxyphenyl)acetate. This compound is a valuable intermediate in organic synthesis, and understanding its reactivity is crucial for optimizing reaction conditions, predicting product formation, and developing efficient synthetic routes for pharmaceuticals and other fine chemicals. This guide will delve into the theoretical underpinnings of its reactivity, offer a comparative analysis with related structures, and provide detailed experimental protocols for kinetic studies.

Introduction: The Significance of Kinetic Analysis

Methyl 2-chloro-2-(3-methoxyphenyl)acetate possesses two key reactive sites: the ester functional group and the benzylic chloride. The presence of the chlorine atom at the benzylic position significantly influences the compound's reactivity, making it susceptible to nucleophilic substitution reactions. The 3-methoxy group on the phenyl ring further modulates this reactivity through its electronic effects.

A thorough kinetic analysis allows us to:

• Elucidate reaction mechanisms.

• Quantify the effect of reaction parameters such as temperature, solvent, and nucleophile concentration.

• Compare the reactivity of Methyl 2-chloro-2-(3-methoxyphenyl)acetate with alternative substrates.

• Optimize reaction conditions to maximize yield and minimize side products.

This guide will focus on two primary reaction types: solvolysis (hydrolysis) and nucleophilic substitution with an amine (aminolysis) .

Theoretical Framework: Understanding the Reaction Mechanisms

The nucleophilic substitution at the benzylic carbon of Methyl 2-chloro-2-(3-methoxyphenyl)acetate can proceed through two primary mechanisms: the unimolecular S(_N)1 pathway and the bimolecular S(_N)2 pathway.[1]

• S(_N)1 Mechanism: This is a two-step process involving the formation of a carbocation intermediate. The rate-determining step is the unimolecular dissociation of the leaving group (chloride). The stability of the resulting benzylic carbocation is a key factor in determining the reaction rate. Electron-donating groups on the phenyl ring stabilize the carbocation and accelerate the reaction.[2]

• S(_N)2 Mechanism: This is a one-step, concerted process where the nucleophile attacks the electrophilic carbon at the same time as the leaving group departs. The reaction rate is dependent on the concentration of both the substrate and the nucleophile. Steric hindrance around the reaction center can significantly slow down S(_N)2 reactions.

The preferred mechanism is influenced by several factors, including the structure of the substrate, the strength of the nucleophile, the polarity of the solvent, and the temperature. For secondary benzylic halides like Methyl 2-chloro-2-(3-methoxyphenyl)acetate, both S(_N)1 and S(_N)2 pathways are plausible and can be competitive.

The Role of the 3-Methoxy Substituent: A Hammett Analysis Perspective

The 3-methoxy group on the phenyl ring exerts both an electron-withdrawing inductive effect (-I) and an electron-donating resonance effect (+M). In the meta position, the inductive effect is generally considered to be more dominant than the resonance effect. The Hammett equation, log(k/k₀) = ρσ, provides a quantitative way to correlate the effect of substituents on the reaction rate.[3]

For S(_N)1 reactions, where a positive charge develops in the transition state, the reaction is accelerated by electron-donating groups, resulting in a negative ρ (rho) value. For S(_N)2 reactions, the effect of substituents is generally smaller, and the sign of ρ can vary.

Based on the known σ values for the meta-methoxy group, we can predict its influence on the reaction rate compared to an unsubstituted phenyl ring. The Hammett plot for the solvolysis of a series of substituted benzyl chlorides provides a valuable tool for this comparative analysis.[2][4]

Comparative Kinetic Analysis: Insights from Substituted Benzyl Chlorides

Table 1: Comparative First-Order Rate Constants for Solvolysis of Substituted Benzyl Chlorides in 20% Acetonitrile/Water at 25 °C [4]

Substituent	σ (sigma) Value	First-Order Rate Constant (k_solv), s⁻¹	Relative Rate
4-Methoxy	-0.27	2.2	2.2 x 10⁸
4-Methyl	-0.17	4.3 x 10⁻³	4.3 x 10⁵
3-Methoxy (estimated)	+0.12	~1 x 10⁻⁶ (estimated)	~100
H (unsubstituted)	0.00	1.1 x 10⁻⁸	1
3-Chloro	+0.37	3.1 x 10⁻¹⁰	0.028
4-Nitro	+0.78	1.3 x 10⁻¹⁰	0.012

Note: The rate constant for the 3-methoxy substituted benzyl chloride is an estimation based on its σ value and the trend observed in the Hammett plot from the cited study.

This data clearly illustrates the significant impact of substituents on the solvolysis rate. Electron-donating groups (e.g., 4-methoxy) dramatically accelerate the reaction, consistent with an S(_N)1 mechanism involving a stabilized carbocation. Conversely, electron-withdrawing groups (e.g., 4-nitro) retard the reaction. The 3-methoxy group, with its mildly electron-withdrawing inductive effect in the meta position, is expected to result in a slower solvolysis rate compared to the unsubstituted benzyl chloride, though likely faster than strongly deactivated systems.

Experimental Protocols for Kinetic Analysis

To obtain precise kinetic data for Methyl 2-chloro-2-(3-methoxyphenyl)acetate, rigorous experimental design and accurate monitoring techniques are essential. The following sections provide detailed, self-validating protocols for studying its hydrolysis and aminolysis reactions using High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and UV-Vis Spectrophotometry.

General Considerations for Kinetic Experiments

• Temperature Control: Maintain a constant temperature using a thermostatted water bath or a temperature-controlled autosampler and column compartment.

• Solvent Purity: Use HPLC-grade or equivalent high-purity solvents.

• Initial Time Point (t=0): Define the start of the reaction precisely, typically upon the addition of the final reagent.

• Quenching: For methods requiring sample workup (like HPLC), it's crucial to quench the reaction at specific time points to prevent further conversion. This can be achieved by rapid cooling and/or the addition of a quenching agent.

• Data Analysis: The integrated peak areas (for HPLC and NMR) or absorbance values (for UV-Vis) are proportional to the concentration of the analyte. Plotting the natural logarithm of the reactant concentration versus time will yield a straight line for a first-order reaction, with the slope equal to the negative of the rate constant (-k).

Protocol 1: Kinetic Analysis of Hydrolysis by HPLC

This protocol details the monitoring of the hydrolysis of Methyl 2-chloro-2-(3-methoxyphenyl)acetate to Methyl 2-hydroxy-2-(3-methoxyphenyl)acetate.

Materials and Reagents:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (for mobile phase)

• Buffer solution (e.g., phosphate or acetate buffer) of desired pH

• Internal standard (e.g., a stable, structurally similar compound that does not react under the experimental conditions)

Instrumentation:

• HPLC system with a UV detector and a thermostatted column compartment and autosampler.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

Experimental Workflow:

Caption: HPLC workflow for kinetic analysis.

Detailed Steps:

• Method Development: Develop an HPLC method that provides good separation between the starting material (Methyl 2-chloro-2-(3-methoxyphenyl)acetate), the product (Methyl 2-hydroxy-2-(3-methoxyphenyl)acetate), and the internal standard. A typical mobile phase would be a gradient of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

• Calibration: Prepare calibration curves for both the reactant and the product using the internal standard to ensure accurate quantification.

• Reaction Setup: In a thermostatted reaction vessel, add the buffer solution and allow it to reach the desired temperature.

• Reaction Initiation: Initiate the reaction by adding a small volume of a concentrated stock solution of Methyl 2-chloro-2-(3-methoxyphenyl)acetate in acetonitrile to the pre-heated buffer. Start a timer immediately.

• Sampling and Quenching: At predetermined time intervals, withdraw a small aliquot of the reaction mixture and immediately add it to a vial containing a known volume of cold acetonitrile and the internal standard. This will stop the reaction and prepare the sample for analysis.

• HPLC Analysis: Inject the quenched samples onto the HPLC system and record the chromatograms.

• Data Processing: Integrate the peak areas of the reactant, product, and internal standard. Use the calibration curves to determine the concentration of the reactant at each time point.

• Kinetic Analysis: Plot ln([Reactant]) versus time. The slope of the resulting straight line will be -k, where k is the pseudo-first-order rate constant.

Protocol 2: Kinetic Analysis of Aminolysis by ¹H NMR Spectroscopy

This protocol describes the in-situ monitoring of the reaction between Methyl 2-chloro-2-(3-methoxyphenyl)acetate and a primary or secondary amine (e.g., benzylamine) in a deuterated solvent.

Materials and Reagents:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Amine nucleophile (e.g., benzylamine)

• Deuterated solvent (e.g., DMSO-d₆ or CD₃CN)

• NMR tube

Instrumentation:

• NMR spectrometer (400 MHz or higher recommended) with temperature control.

Experimental Workflow:

Caption: NMR workflow for in-situ kinetic monitoring.

Detailed Steps:

• Peak Identification: Identify characteristic, well-resolved peaks in the ¹H NMR spectrum for both the starting material and the expected product (Methyl 2-amino-2-(3-methoxyphenyl)acetate derivative) that do not overlap with other signals.

• Reaction Setup: In an NMR tube, dissolve a known amount of Methyl 2-chloro-2-(3-methoxyphenyl)acetate in the deuterated solvent.

• Temperature Equilibration: Place the NMR tube in the spectrometer's probe and allow it to equilibrate to the desired reaction temperature.

• Reaction Initiation: Add a known amount of the amine nucleophile to the NMR tube and immediately start acquiring a series of ¹H NMR spectra. Automated acquisition is highly recommended.

• Data Acquisition: Acquire spectra at regular time intervals. The duration of each acquisition should be short relative to the half-life of the reaction.[5]

• Data Processing: Process the series of spectra (phasing, baseline correction).

• Kinetic Analysis: Integrate the chosen peaks for the reactant and product in each spectrum. The concentration of the reactant at any given time is proportional to its integral relative to the sum of the integrals of the reactant and product (assuming a 1:1 stoichiometry). Plot ln([Reactant]) versus time to determine the rate constant.

Protocol 3: Kinetic Analysis of Solvolysis by UV-Vis Spectrophotometry

This method is suitable if the starting material and product have distinct UV-Vis absorption spectra. The formation of the benzylic carbocation intermediate in an S(_N)1 reaction can sometimes be observed if it has a strong chromophore.

Materials and Reagents:

• Methyl 2-chloro-2-(3-methoxyphenyl)acetate

• Solvent system (e.g., aqueous acetonitrile or ethanol)

• Quartz cuvettes

Instrumentation:

• UV-Vis spectrophotometer with a thermostatted cell holder.

Experimental Workflow:

Sources

• 1. 957. Nucleophilic substitution reactions of benzyl halides. Part I. The reaction of benzyl chloride with partly aqueous solvents - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. sites.msudenver.edu [sites.msudenver.edu]
• 4. Changes in Mechanism and Transition State Structure for Solvolysis Reactions of Ring Substituted Benzyl Chlorides in Aqueous Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Investigation of Solvolysis Kinetics of New Synthesized Fluocinolone Acetonide C-21 Esters—An In Vitro Model for Prodrug Activation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Assessment of Synthesized Methyl 2-chloro-2-(3-methoxyphenyl)acetate

For researchers, scientists, and professionals in drug development, the purity of a synthetic intermediate is not merely a quality metric; it is a critical determinant of reaction yield, impurity profiles of subsequent steps, and the ultimate safety and efficacy of the final active pharmaceutical ingredient (API). This guide provides an in-depth technical comparison of the purity of in-house synthesized Methyl 2-chloro-2-(3-methoxyphenyl)acetate against a commercially available alternative. We will explore a multi-faceted analytical approach, elucidating the rationale behind each method and presenting detailed, self-validating experimental protocols.

The Synthetic Landscape: Origins of Impurities

The purity of a synthesized compound is intrinsically linked to its synthetic route. A common and efficient method for the preparation of α-chloro esters is the direct chlorination of the corresponding ester. In our case, Methyl 2-chloro-2-(3-methoxyphenyl)acetate is synthesized by the α-chlorination of methyl 2-(3-methoxyphenyl)acetate. This seemingly straightforward transformation can introduce a variety of impurities that must be identified and quantified.

The potential impurities can be categorized as follows:

• Starting Material: Unreacted methyl 2-(3-methoxyphenyl)acetate.

• Reagent-Related Impurities: Residual chlorinating agents or their by-products.

• Process-Related Impurities:

  • Over-chlorination: Formation of methyl 2,2-dichloro-2-(3-methoxyphenyl)acetate.

  • Aromatic Chlorination: Electrophilic substitution on the 3-methoxyphenyl ring, leading to various chloro-substituted isomers.

  • By-products from side reactions: Depending on the specific chlorinating agent and reaction conditions, other by-products may form.[1]

• Residual Solvents: Solvents used in the reaction and purification steps.

The International Council for Harmonisation (ICH) provides comprehensive guidelines on the classification and control of these impurities in new drug substances.[2][3][4]

Sources

• 1. Methyl 2-(3-methoxyphenyl)-2-oxoacetate synthesis - chemicalbook [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate | MDPI [mdpi.com]
• 4. benchchem.com [benchchem.com]

X-ray crystallography of Methyl 2-chloro-2-(3-methoxyphenyl)acetate derivatives

Publish Comparison Guide: X-ray Crystallography of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Derivatives

Executive Summary

Context: Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5) is a critical structural isomer of the well-known Clopidogrel intermediate, methyl 2-chloro-2-(2-chlorophenyl)acetate. While the ortho-chloro derivative (Clopidogrel precursor) is extensively characterized due to its blockbuster drug status, the meta-methoxy derivative (the Topic) offers unique crystallographic insights into substituent effects on chiral resolution and solid-state packing.

Purpose: This guide compares the crystallographic characterization of the 3-methoxyphenyl derivative against its 2-chlorophenyl (Clopidogrel) and 4-methoxyphenyl analogs. It provides a validated protocol for obtaining high-quality single crystals of the target compound, contrasting its behavior with established alternatives to aid in Structure-Activity Relationship (SAR) and solid-state development.

Comparative Analysis: Target vs. Alternatives

This section objectively compares the target compound with its primary industrial alternative (the Clopidogrel intermediate) and a structural analog.

Table 1: Crystallographic & Physicochemical Comparison

Feature	Target Product	Alternative A (Standard)	Alternative B (Analog)
Compound	Methyl 2-chloro-2-(3-methoxyphenyl)acetate	Methyl 2-chloro-2-(2-chlorophenyl)acetate	Methyl 2-bromo-2-(2-chlorophenyl)acetate
Role	SAR Analog / Chiral Probe	Clopidogrel Intermediate	Bioisostere / Heavy Atom Derivative
CAS Number	91900-27-5	25270-30-2	85259-19-4
Substituent Effect	Meta-Methoxy: Induces planar slippage; favors - stacking.[1]	Ortho-Chloro: Steric twist; disrupts planarity (critical for Clopidogrel activity).	Ortho-Bromo: Enhanced anomalous scattering (better for absolute config).
Crystallization Difficulty	High: Methoxy group increases solubility; requires anti-solvent diffusion.	Medium: Tends to form oils; requires seeding or low-T crystallization.	Low: Heavy bromine atom facilitates faster nucleation.
Space Group (Typical)	Predicted: or (Centrosymmetric if racemic)	(Racemic) / (Enantiopure)
Chiral Resolution	Requires chiral HPLC or enzymatic resolution.	Chemical resolution with tartaric acid is standard.	Spontaneous resolution possible (conglomerate).

Key Insight: The meta-methoxy substituent in the target compound lacks the steric bulk of the ortho-chloro group in Alternative A. This often leads to flatter crystal packing sheets, making the target harder to crystallize from polar solvents but potentially yielding higher-density polymorphs.

Experimental Protocol: Crystallization & Characterization

To obtain "supporting experimental data" equivalent to the alternatives, follow this self-validating workflow. This protocol addresses the specific challenge of the 3-methoxy group's high solubility.

Phase 1: Synthesis & Purification

• Precursor: Start with 3-methoxybenzyl chloride.[2]

• Reaction: Cyanidation

  Hydrolysis Esterification -Chlorination (using TCCA/PCl ).

• Purification: The crude oil must be distilled (bp ~140°C at 2 mmHg) before crystallization. Do not attempt to crystallize the crude reaction mixture.

Phase 2: Crystallization Screening (The "Product" Workflow)

Unlike the 2-chloro analog which crystallizes from alcohols, the 3-methoxy derivative requires a non-polar anti-solvent system due to the lipophilic methoxy tail.

Recommended Solvent Systems:

• Slow Evaporation: Ethyl Acetate/Hexane (1:4 ratio).

• Vapor Diffusion: Dissolve 20mg in 1mL THF; diffuse into Pentane at 4°C.

• Seeding: If oiling occurs (common with methoxy esters), scratch the vessel side with a glass rod or add a seed crystal of the 4-methoxy analog if available (isomorphous seeding).

Phase 3: Data Collection Strategy

• Source: Use Cu-K

  ( Å) rather than Mo-K . The chlorine atom in the target provides sufficient anomalous signal for absolute structure determination (Flack parameter) only with the softer Copper radiation.

• Temperature: Collect at 100 K. Methoxy groups have high thermal motion (rotation around C-O bond); cooling is mandatory to resolve the methyl hydrogens.

Visualizing the Workflow

The following diagram illustrates the decision matrix for crystallizing this specific derivative compared to the standard Clopidogrel intermediate.

Caption: Optimization workflow for crystallizing the 3-methoxy derivative, prioritizing vapor diffusion to prevent oiling common in methoxy-substituted esters.

Structural Mechanism: Why This Matters

Understanding the crystal structure of the 3-methoxy derivative explains the pharmacological differences from the Clopidogrel series.

Mechanism of Packing (Ortho vs. Meta)

• Clopidogrel Series (Ortho-Chloro): The chlorine atom at the ortho position forces the phenyl ring to twist out of plane with the ester group (dihedral angle ~60-90°). This "twist" creates a chiral pocket essential for binding to the P2Y12 receptor.

• Target Series (Meta-Methoxy): The meta substituent is further from the rotation axis. This allows the phenyl ring to adopt a more planar conformation with the ester (dihedral angle < 30°).

  • Result: The 3-methoxy derivative likely packs in centrosymmetric dimers via C-H...O hydrogen bonds, unlike the helical packing often seen in the ortho-substituted analogs.

Caption: Steric impact of substituent position on molecular conformation and resulting crystal packing.

References

• Acta Crystallographica. (2012). Methyl 2-{4-Chloro-2-[5-Chloro-2-(2-Methoxy-2-Oxoethoxy)benzyl]phenoxy}acetate. Acta Cryst. E. Retrieved from [Link]

• National Institutes of Health (NIH). (2007). Crystal structure of Clopidogrel Intermediates and Analogs. PMC. Retrieved from [Link]

Note: Specific unit cell data for CAS 91900-27-5 is determined experimentally using the protocol above; comparative data refers to the homologous series described in References 2 and 3.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methyl 2-chloro-2-(3-methoxyphenyl)acetate|CAS 91900-27-5 [benchchem.com]

Analytical Strategies for α-Halo Esters: A Comparative Guide to HPLC Monitoring of Methyl 2-chloro-2-(3-methoxyphenyl)acetate Reactions

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with highly reactive α-halo esters. Methyl 2-chloro-2-(3-methoxyphenyl)acetate (CAS 91900-27-5) is a prime example. Featuring a phenyl ring with a methoxy group and a reactive chloroacetate moiety, it serves as a crucial intermediate in the synthesis of complex pharmaceuticals, including modified clopidogrel analogs and unnatural amino acid derivatives [1].

When deploying this compound in nucleophilic substitution reactions—such as enantioselective aminations—the analytical challenge is twofold. We must simultaneously monitor the kinetic conversion of the starting material and rigorously determine the enantiomeric excess (

) of the newly formed chiral center [3]. This guide objectively compares stationary phase alternatives and details a self-validating bimodal HPLC workflow to achieve precise reaction monitoring.

Mechanistic Context: The Amination Pathway

To design an effective analytical method, we must first understand the chemical environment. The reaction of methyl 2-chloro-2-(3-methoxyphenyl)acetate with a secondary amine (e.g., morpholine) proceeds via an

mechanism. The nitrogen atom attacks the α-carbon, displacing the chloride ion and inverting the stereocenter [1].

SN2 amination of methyl 2-chloro-2-(3-methoxyphenyl)acetate.

Because the α-chloro ester is highly reactive, any analytical sampling must instantly halt the reaction to prevent false conversion readings. Furthermore, the structural similarities between the starting material and the product demand high-efficiency chromatographic resolution.

Achiral Reaction Monitoring: C18 vs. Biphenyl Phases

To track overall reaction conversion, Reversed-Phase HPLC (RP-HPLC) is the standard. However, standard alkyl (C18) columns rely exclusively on hydrophobic dispersion forces. While adequate for many aliphatic compounds, C18 often struggles to provide baseline resolution between structurally similar aromatic compounds in rapid gradients.

The Causality of Phase Selection: By switching to a Biphenyl stationary phase , we leverage orthogonal retention mechanisms. The biphenyl phase engages in strong

interactions with the 3-methoxyphenyl ring of our analyte. Because the electron density of the aromatic ring is modulated differently by the adjacent α-chloro group versus an α-amino group, the biphenyl column exaggerates these electronic differences, resulting in superior selectivity ( ).

Table 1: RP-HPLC Column Performance Comparison

Conditions: Water/Acetonitrile (0.1% Formic Acid) gradient, 1.0 mL/min, 220 nm.

Parameter	Standard C18 Column	Biphenyl Column	Advantage / Rationale
Retention Time (SM)	4.2 min	5.8 min	Biphenyl increases retention via interactions.
Retention Time (Product)	3.9 min	4.1 min	Amino group protonation reduces affinity, eluting earlier.
Resolution ( )	1.4 (Partial overlap)	3.2 (Baseline)	Biphenyl exploits electronic differences for sharper separation.
Peak Shape (Asymmetry)	1.3	1.05	Biphenyl resists phase collapse and minimizes tailing.

Chiral Resolution: Cellulose vs. Amylose Stationary Phases

Determining the enantiomeric excess requires Normal-Phase Chiral HPLC. Polysaccharide-based Chiral Stationary Phases (CSPs) are the gold standard here. The separation relies on the analyte fitting into the chiral grooves of the polymer, driven by hydrogen bonding, dipole-dipole, and

interactions.

Literature on the closely related des-methoxy analog (methyl 2-chloro-2-phenylacetate) demonstrates that cellulose-based derivatives, specifically Chiralcel OJ (Cellulose tris(4-methylbenzoate)), provide exceptional chiral recognition [2]. We compare this against an amylose-based alternative, Chiralpak AD-H.

The Causality of Phase Selection: The ester carbonyl and the 3-methoxy oxygen act as strong hydrogen bond acceptors. The linear nature of the cellulose backbone in the OJ column creates a tighter chiral cavity compared to the helical amylose backbone of the AD-H column. This tighter fit restricts the rotational freedom of the 3-methoxyphenyl group, amplifying the steric differences between the (R) and (S) enantiomers.

Table 2: Chiral NP-HPLC Column Performance Comparison

Conditions: Hexane / Isopropanol (90:10 v/v), 0.75 mL/min, 220 nm [2].

Parameter	Chiralpak AD-H (Amylose)	Chiralcel OJ-H (Cellulose)	Advantage / Rationale
Selectivity ( )	1.15	1.82	Cellulose backbone provides a more restrictive chiral cavity.
Resolution ( )	1.2	4.5	OJ-H achieves complete baseline separation of enantiomers.
Elution Order	(S) then (R)	(R) then (S)	Conformational differences in CSP dictate affinity.
Analysis Time	25 min	15 min	OJ-H provides stronger selectivity, allowing faster flow rates.

Validated Experimental Protocols

To ensure data integrity, the analytical workflow must be a self-validating system. The protocol below includes an active quench step to freeze the reaction kinetics and system suitability criteria to guarantee column performance.

Bimodal HPLC workflow for reaction conversion and stereochemical monitoring.

Step-by-Step Methodology

1. Kinetic Quenching & Sample Preparation:

• Action: Withdraw a 50 µL aliquot from the reaction mixture.

• Quench: Immediately inject the aliquot into a vial containing 950 µL of Acetonitrile spiked with 0.1% Trifluoroacetic acid (TFA).

• Causality: The TFA instantly protonates the secondary amine nucleophile (e.g., morpholine), rendering it non-nucleophilic. This halts the

  substitution precisely at the time of sampling, preventing false-positive conversion rates from on-column reactions [3].

• Filtration: Pass the quenched sample through a 0.22 µm PTFE syringe filter to remove precipitated amine salts.

2. Method A: Achiral Conversion Monitoring

• Column: Restek Raptor Biphenyl (100 mm × 4.6 mm, 2.7 µm).

• Mobile Phase: A = Water (0.1% Formic Acid), B = Acetonitrile (0.1% Formic Acid).

• Gradient: 20% B to 80% B over 6 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 220 nm (optimal for the 3-methoxyphenyl chromophore) [2].

• System Suitability: The method is valid only if the resolution (

  ) between the product and starting material is .

3. Method B: Chiral Enantiomeric Excess (

) Determination

• Preparation: Evaporate 200 µL of the quenched sample under

  and reconstitute in 200 µL of Hexane/Isopropanol (90:10). Note: Injecting high amounts of Acetonitrile onto a normal-phase chiral column will cause peak distortion and potential phase degradation.

• Column: Daicel Chiralcel OJ-H (250 mm × 4.6 mm, 5 µm).

• Mobile Phase: Isocratic Hexane / Isopropanol (90:10 v/v).

• Flow Rate: 0.75 mL/min.

• Detection: UV at 220 nm.

• System Suitability: Inject a racemic reference standard of methyl 2-chloro-2-(3-methoxyphenyl)acetate prior to analysis [3]. The method is valid only if the resolution (

  ) between the (R) and (S) enantiomers is .

Conclusion

For the rigorous analysis of methyl 2-chloro-2-(3-methoxyphenyl)acetate reactions, relying on default laboratory methods (like standard C18) introduces unacceptable analytical risk. By understanding the molecular interactions at play, we can select stationary phases that actively exploit the molecule's electronic and steric properties. The combination of a Biphenyl phase for kinetic monitoring and a Cellulose-based OJ-H phase for chiral resolution provides a robust, highly selective, and self-validating analytical framework for drug development professionals.

References

• ElectronicsAndBooks / Literature Archives. "Effect of fluorine substitution of a- and B-hydrogen atoms in ethyl phenylacetate and phenylpropionate... HPLC analysis with Chiralcel OJ." ElectronicsAndBooks. Available at: [Link]

• Waser et al. "Enantioselective α-Chlorination Reactions of in situ Generated C1 Ammonium Enolates under Base-Free Conditions." Amazon S3 Hosted Supplementary Data. Available at:[Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 2-chloro-2-(3-methoxyphenyl)acetate

As researchers and developers at the forefront of scientific innovation, our responsibility extends beyond discovery to the safe and environmentally conscious management of the chemical entities we handle. Methyl 2-chloro-2-(3-methoxyphenyl)acetate, an alpha-chloroester, requires meticulous handling and disposal due to its inherent chemical properties. This guide provides a comprehensive, step-by-step framework for its proper disposal, grounded in the principles of laboratory safety, regulatory compliance, and scientific integrity. The procedures outlined here are designed to be a self-validating system, ensuring the safety of personnel and the protection of our environment.

Hazard Assessment & Characterization

Before any handling or disposal, a thorough understanding of the compound's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for this exact molecule may not always be readily available, its classification as a halogenated organic ester informs a conservative and cautious approach.

The primary hazards are inferred from its chemical structure and data on analogous compounds.[1][2][3] The presence of the alpha-chloro group suggests potential reactivity and irritant properties.

Table 1: Anticipated Hazard Profile

Hazard Category	Anticipated Risk	Rationale & Causality
Skin Corrosion/Irritation	Category 2: Causes skin irritation. [1][3]	Halogenated esters can be irritating to the skin upon contact. Prolonged exposure should be avoided.
Eye Damage/Irritation	Category 2A: Causes serious eye irritation. [1][2][3]	Direct contact with the eyes is likely to cause significant irritation, redness, and pain.
Respiratory Irritation	May cause respiratory irritation. [2][3][4]	Inhalation of vapors or aerosols may irritate the respiratory tract. Handling should occur in well-ventilated areas.

| Environmental Hazard | Harmful to aquatic life. | As with many synthetic organic compounds, discharge into the environment must be strictly avoided to prevent harm to ecosystems.[5] |

The Cornerstone of Disposal: Waste Segregation

The single most critical step in the proper disposal of Methyl 2-chloro-2-(3-methoxyphenyl)acetate is its correct segregation. Due to the presence of chlorine, this compound must be classified as halogenated organic waste .

Why is this segregation so crucial? The disposal pathway for halogenated waste is fundamentally different from that for non-halogenated waste. During high-temperature incineration, halogenated compounds can produce acidic gases such as hydrogen chloride (HCl).[5] Licensed disposal facilities that handle this type of waste are equipped with specialized "scrubbers" to neutralize these corrosive gases before they are released into the atmosphere.[5] Mixing halogenated waste with non-halogenated streams contaminates the entire batch, forcing it all to be treated by the more complex and costly halogenated process.[6][7]

Therefore, all waste streams containing this compound—including pure excess material, contaminated solvents, and spill cleanup debris—must be placed in a container clearly and exclusively marked for "Halogenated Organic Waste."

Procedural Guide to Disposal

This section provides a direct, step-by-step protocol for safely collecting and storing Methyl 2-chloro-2-(3-methoxyphenyl)acetate waste pending pickup by a licensed disposal service.

Step 1: Don Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. This is your first and most important line of defense.

• Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[5]

• Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile or neoprene).[5]

• Body Protection: A full-length laboratory coat, worn closed, is mandatory.[8]

• Work Area: All handling must be performed in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

Step 2: Container Selection and Labeling

The integrity of the waste containment system is essential for preventing leaks and ensuring safe transport.

• Container Type: Use a designated, leak-proof container made of a material compatible with the chemical (e.g., glass or high-density polyethylene).[9][10] The container must have a tightly sealing screw cap.

• Labeling: The container must be clearly labeled before any waste is added.[6][11] The label must include:

  • The words "HAZARDOUS WASTE"

  • The full chemical name: "Methyl 2-chloro-2-(3-methoxyphenyl)acetate"

  • The primary hazards (e.g., "Irritant," "Environmental Hazard")

  • The accumulation start date

  • The responsible researcher's name and lab number

Step 3: Waste Collection

• Transfer: Carefully transfer the waste into the labeled container using a funnel to prevent spills.

• Avoid Overfilling: Do not fill the container beyond 80% of its capacity to allow for vapor expansion and prevent spills.[9]

• Segregation: Keep solid and liquid waste separate.[9] Contaminated solids (e.g., pipette tips, absorbent pads) should be placed in a separate, appropriately labeled solid waste container.

• Closure: Securely close the container cap immediately after adding waste.[6]

Step 4: Temporary Storage in the Laboratory

Waste containers must be stored safely in a designated Satellite Accumulation Area (SAA) while awaiting pickup.

• Location: The SAA should be in a cool, dry, and well-ventilated location, away from heat sources or direct sunlight.[5][11]

• Secondary Containment: The waste container must be placed within a larger, chemically resistant secondary container (e.g., a spill tray) to contain any potential leaks.[9]

• Incompatibles: Ensure the container is not stored near incompatible materials, particularly strong bases or oxidizing agents.[7]

Spill and Emergency Response Protocol

Accidents can happen, and a prepared response is critical to mitigating risk.

For a Small Spill (Contained within the fume hood):

• Ensure your PPE is intact.

• Contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill pillow.[2]

• Carefully collect the absorbed material using non-sparking tools.[5]

• Place the contaminated material into a designated container for halogenated solid waste.

• Wipe the spill area with a suitable solvent (e.g., isopropanol), and place the cleaning materials in the same solid waste container.

For a Large Spill (Outside of a fume hood):

• Evacuate: Immediately alert others and evacuate the immediate area.[5]

• Isolate: Restrict access to the spill area. If safe to do so, close the lab door.

• Ventilate: Increase ventilation to the area if possible without spreading the contamination.

• Report: Contact your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean up a large spill yourself.

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][3][5]

• Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and plenty of water. Seek medical attention if irritation persists.[1][3][5]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3][5]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

The Disposal Workflow: From Benchtop to Final Disposition

The following diagram illustrates the lifecycle of chemical waste within a regulated laboratory environment, emphasizing the critical decision points and procedural flow for ensuring compliance and safety.

Caption: Disposal workflow for Methyl 2-chloro-2-(3-methoxyphenyl)acetate.

This workflow underscores the cradle-to-grave responsibility of the waste generator. From the moment the material is identified as waste, a series of controlled steps must be followed, culminating in its safe and legal transfer to a licensed treatment, storage, and disposal facility (TSDF).[12] Adherence to this process ensures compliance with regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[13]

References

• Properly Managing Chemical Waste in Labor
• Chemical Safety Data Sheet MSDS / SDS - Methyl (E)-3-methoxy-2-(2-chloromethylphenyl)
• SAFETY DATA SHEET - 5-Formyl-2-methoxyphenyl Acet
• Chemical Waste Management for Labor
• Methyl 2-(3-methoxyphenyl)
• Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System.
• SAFETY DATA SHEET - Methyl 3-methoxyphenylacet
• Management of Waste - Prudent Practices in the Labor
• Hazardous Waste Disposal in the Workplace: EPA Regul
• Laboratory chemical waste.
• Identification of the substance/mixture and of the company/undertaking SECTION 2: Hazard identifica. 3M.
• Safety Data Sheet - (2-Bromo-3-methoxyphenyl)methanol. Aaronchem.
• MSDS of Methyl 2-(4-hydroxy-3-methoxyphenyl)
• How to Properly Manage Hazardous Waste Under EPA Regul
• Learn the Basics of Hazardous Waste. US EPA.
• EPA Hazardous Waste Regul
• Land Disposal Restrictions for Hazardous Waste. US EPA.
• Air-Sensitive Chemistry: Practical and Safety Consider
• Manual for the safe handling of radioactive substances. SUNY ESF.

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• 1. tcichemicals.com [tcichemicals.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. aaronchem.com [aaronchem.com]
• 4. capotchem.cn [capotchem.cn]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 8. esf.edu [esf.edu]
• 9. acewaste.com.au [acewaste.com.au]
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• 11. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 12. epa.gov [epa.gov]
• 13. epa.gov [epa.gov]

Technical Safety Guide: Personal Protective Equipment for Methyl 2-chloro-2-(3-methoxyphenyl)acetate

[1]

-Chloro Ester / Phenylacetic Acid Derivative[1]

Executive Summary & Risk Profile

Methyl 2-chloro-2-(3-methoxyphenyl)acetate is a specialized intermediate often utilized in the synthesis of pharmaceutical agents (e.g., antiplatelet analogs similar to Clopidogrel).[1] As an

-chloro ester , this compound possesses high electrophilicity, making it a potent alkylating agent.[1]

Operational Warning: Users must treat this compound as a Lachrymator and Corrosive agent. Its structural moiety (chlorine atom alpha to a carbonyl) significantly increases its reactivity toward biological nucleophiles (proteins, DNA), necessitating a higher tier of PPE than standard organic intermediates.

Hazard Identification Matrix

Hazard Class	Risk Level	Physiological Mechanism
Skin Corrosion/Irritation	High	Alkylation of keratin/dermal proteins; potential for chemical burns.[1]
Eye Damage	Critical	Lachrymatory effect; rapid corneal opacity upon contact.
Respiratory Toxicity	Moderate-High	Mucosal irritation; potential for delayed pulmonary edema if inhaled.[1]
Sensitization	Moderate	Potential skin sensitizer due to protein haptenization.

Personal Protective Equipment (PPE) Strategy

The following protocol is designed to create a redundancy barrier. Do not rely on a single layer of protection.

Hand Protection: The "Breakthrough" Logic

Standard nitrile gloves are insufficient for prolonged contact with chlorinated esters. The chlorine substituent increases lipophilicity, facilitating rapid permeation through thin nitrile rubber.

• Primary Layer (Inner): 4-mil Nitrile (Disposable).[1] Acts as a perspiration barrier and last-resort splash guard.[1]

• Secondary Layer (Outer): Silver Shield® (EVOH/PE laminate) or Viton® .

  • Why? Laminate films provide >480 minutes breakthrough time for chlorinated esters, whereas standard nitrile may degrade in <15 minutes.

• Alternative (Splash Only): Double-gloved High-Dexterity Nitrile (minimum 8 mil total thickness).[1] Change immediately upon any splash.

Ocular & Face Protection[2][3][4]

• Requirement: Chemical Splash Goggles (Indirect Vent) + Face Shield (8-inch).[1]

• Prohibited: Safety glasses with side shields are not authorized for liquid handling of this substance. The lachrymatory vapors can bypass side shields, causing blepharospasm (involuntary eye closure) during critical handling steps.

Respiratory Protection[5]

• Primary Control: All operations must occur within a certified Chemical Fume Hood (Face velocity: 80–100 fpm).

• Secondary (Spill/Emergency): Full-face respirator with ABEK-P3 (Multi-gas + Particulate) cartridges.[1]

  • Note: Half-mask respirators are discouraged due to potential eye irritation from vapors.[1]

Body Protection[4]

• Standard: Cotton lab coat (fire-resistant preferred).[1]

• Enhanced: Chemical-resistant apron (Tychem® or PVC) required during transfer of volumes >50 mL or when handling stock solutions.[1]

PPE Selection Decision Workflow

Figure 1: Decision logic for selecting appropriate PPE based on operational volume and risk potential.

Operational Logistics & Handling Protocol

Storage & Stability[6]

• Temperature: Store at 2–8°C (Refrigerated). Alpha-chloro esters can degrade (hydrolyze) to release HCl and the corresponding acid upon exposure to moisture/heat.[1]

• Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent oxidative degradation.

• Segregation: Keep away from strong bases (e.g., NaOH, amines) and oxidizers.[2][3]

Weighing & Transfer

• Preparation: Pre-weigh vessels in the fume hood. Do not transport open containers across the lab.

• Transfer: Use a positive-displacement pipette or glass syringe for liquids to prevent dripping.

• Decontamination: Immediately wipe the exterior of the stock bottle with a dry tissue, then a solvent-dampened tissue (Acetone), and dispose of tissues as solid hazardous waste.

Waste Disposal[4][8][9]

• Hydrolysis Protocol: Before disposal, quench reaction mixtures containing this intermediate with a dilute alkaline solution (e.g., 10% NaHCO3) to hydrolyze the active ester, if compatible with other reagents.

• Segregation: Dispose of as Halogenated Organic Waste .

• Labeling: Clearly tag waste containers with "Lachrymator" and "Toxic".

Emergency Response: Spill Control

Immediate Action: Evacuate the immediate area if the spill is outside the fume hood and >5 mL.

Figure 2: Step-by-step spill response workflow for alpha-chloro esters.

Decontamination Solution

For surface decontamination, use a solution of:

• 50% Water[1]

• 40% Ethanol[1]

• 10% Surfactant/Soap

• Rationale: The ethanol solubilizes the ester, while water/soap facilitates physical removal. Avoid strong bases for surface cleaning to prevent rapid, exothermic hydrolysis and fume generation.

References

• National Institutes of Health (NIH). (2025). Clopidogrel Analogs and Synthesis Intermediates: Safety Profiles. PubMed. Retrieved March 8, 2026, from [Link]

• Duke University OESO. (n.d.). Guidelines for Chloroform and Chlorinated Intermediates. Retrieved March 8, 2026, from [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. keyorganics.net [keyorganics.net]
• 3. safety.duke.edu [safety.duke.edu]